Perfluoro(methylcyclohexane)

• CAS: 355-02-2

Core Science & Biosynthesis

Synthesis of High-Purity Perfluoro(methylcyclohexane): An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis, purification, and analysis of high-purity perfluoro(methylcyclohexane) (PFMCH) for research and development applications. PFMCH is a fully fluorinated derivative of methylcyclohexane, rendering it chemically and biologically inert, with high gas solubility and excellent thermal stability. These properties make it a valuable solvent for fluorous-phase chemistry, a component in biomedical applications such as artificial blood substitutes, and a tracer compound in environmental and biological studies. Achieving high purity is critical for these applications to avoid adverse effects from partially fluorinated or other reactive impurities.

Core Synthesis Methodologies

The industrial production of perfluoro(methylcyclohexane) is primarily achieved through two main routes: Simons Electrochemical Fluorination (ECF) and the Fowler Process using high-valency metal fluorides.

Simons Electrochemical Fluorination (ECF)

The Simons ECF process involves the electrolysis of an organic compound dissolved in anhydrous hydrogen fluoride (B91410) (HF).[1] A direct current is passed through the solution, leading to the substitution of all hydrogen atoms with fluorine.[1] The process is typically carried out in a specialized electrochemical cell, known as a Simons cell, equipped with nickel anodes and cathodes.[1][2] The overall cell potential is maintained around 5-6 V.[1] Toluene (B28343) or benzotrifluoride (B45747) can be used as the starting material for the synthesis of PFMCH.

The electrochemical fluorination of toluene to produce PFMCH can be challenging, often resulting in low yields and significant gumming of the electrolyte.[2] The use of additives can mitigate some of these issues.

Benzotrifluoride is a more suitable precursor for the ECF synthesis of PFMCH, leading to higher yields.[3] However, electrolyte gumming can still be an issue, hindering continuous electrolysis.[3] The use of a depolarizing additive like triallylamine (B89441) can help to stabilize the electrolysis process.[3]

Fowler Process (Cobalt(III) Fluoride Fluorination)

The Fowler process is a vapor-phase fluorination method that utilizes a high-valent metal fluoride, typically cobalt(III) fluoride (CoF₃), as the fluorinating agent.[4] This method moderates the highly exothermic reaction between a hydrocarbon and elemental fluorine.[4] The process occurs in two stages: first, the regeneration of CoF₃ by passing fluorine gas over cobalt(II) fluoride (CoF₂) at an elevated temperature. In the second stage, the hydrocarbon vapor is passed over the heated CoF₃, which is in turn reduced back to CoF₂.[4] This process can lead to molecular rearrangements, resulting in a mixture of isomers.[4]

Quantitative Data Summary for Synthesis Methods

Starting Material	Synthesis Method	Reported Yield	Key Reaction Conditions	Reference
Toluene	Simons ECF	Low (e.g., ~5% by substance)	Anhydrous HF, Nickel electrodes, Additives may be required	[2]
Benzotrifluoride	Simons ECF	Up to 77% by substance	Anhydrous HF, Nickel electrodes, Triallylamine as additive	[2]
Toluene/Methylcyclohexane	Fowler Process	Good (not specified)	Vapor phase, High temperature, Cobalt(III) fluoride	[4]

Experimental Protocols

Protocol 1: Simons Electrochemical Fluorination of Benzotrifluoride

This protocol is based on the principles of the Simons ECF process and incorporates the use of an additive to improve stability.

1. Apparatus:

• A Simons-type electrochemical cell (typically made of carbon steel or Monel) with a capacity of approximately 0.5-1 L.[2]

• An electrode pack consisting of alternating nickel anode and cathode plates.[2]

• A reflux condenser cooled to a low temperature (e.g., -20°C) to condense and return vaporized HF to the cell.[2]

• A power supply capable of delivering a constant current.

• A cooling system (e.g., a cooling coil within the cell) to maintain the electrolyte temperature.[2]

• A gas outlet to vent the hydrogen gas produced during electrolysis.

2. Reagents:

• Anhydrous hydrogen fluoride (HF)

• Benzotrifluoride (C₆H₅CF₃)

• Triallylamine (as a conductivity additive and depolarizer)

3. Procedure:

• Assemble and dry the electrochemical cell thoroughly.

• Under a fume hood and with appropriate personal protective equipment, carefully charge the cell with anhydrous HF.

• Add the benzotrifluoride and triallylamine to the HF to create the electrolyte solution.

• Begin cooling the cell to the desired operating temperature (typically 0-10°C).

• Apply a constant direct current to the electrodes. The current density is typically low to moderate (e.g., 0.01-0.05 A/cm²). The voltage will typically be in the range of 5-6 V.[1]

• Continue the electrolysis until the theoretical amount of charge has been passed to achieve complete fluorination.

• During the process, hydrogen gas will be evolved at the cathode and should be safely vented.

• The denser perfluorinated product will collect at the bottom of the cell and can be periodically drained.

• Work-up: Carefully pour the crude product into a mixture of ice and water to neutralize any remaining HF. Separate the lower perfluorocarbon layer. Wash the organic layer sequentially with a dilute sodium bicarbonate solution, water, and then dry it over a suitable drying agent (e.g., anhydrous magnesium sulfate).

Purification of Crude Perfluoro(methylcyclohexane)

The crude PFMCH obtained from the synthesis will likely contain partially fluorinated byproducts, isomers, and other impurities. A multi-step purification process is necessary to achieve high purity.

Protocol 2: Purification via Chemical Treatment and Distillation

1. Oxidation of Impurities:

• To the crude PFMCH, add an acidic solution of potassium permanganate (B83412) (e.g., 0.1 M KMnO₄ in 4 M H₂SO₄).[5]

• Stir the biphasic mixture vigorously at room temperature for several hours. The purple color of the permanganate will gradually disappear as it oxidizes unsaturated and hydrogen-containing impurities.

• Separate the lower PFMCH layer.

• Wash the PFMCH sequentially with water, a dilute sodium bisulfite solution (to remove any residual manganese dioxide), and again with water.

2. Fractional Distillation:

• Dry the washed PFMCH over a suitable drying agent.

• Perform a fractional distillation to separate the PFMCH from any remaining impurities with different boiling points.

Protocol 3: Silica (B1680970) Gel Column Chromatography

For achieving very high purity, particularly for removing polar impurities, silica gel column chromatography can be employed.

1. Materials:

• Glass chromatography column

• Silica gel (60-200 µm particle size is common for flash chromatography)

• Mobile phase: A non-polar solvent such as hexane (B92381) or a perfluorinated solvent.

2. Procedure:

• Prepare a slurry of silica gel in the chosen mobile phase.

• Pack the chromatography column with the silica gel slurry, ensuring there are no air bubbles.

• Add a thin layer of sand on top of the silica bed.

• Dissolve the PFMCH sample in a minimal amount of the mobile phase.

• Carefully load the sample onto the top of the silica gel column.

• Elute the column with the mobile phase, collecting fractions.

• Monitor the fractions using a suitable analytical technique (e.g., GC-MS) to identify the fractions containing pure PFMCH.

• Combine the pure fractions and remove the solvent by evaporation.

Purity Analysis

To ensure the final product meets the high-purity requirements for research applications, rigorous analytical testing is essential.

Analytical Method	Key Parameters	Purpose
Gas Chromatography-Mass Spectrometry (GC-MS)	Column: Non-polar capillary column (e.g., DB-5ms). Carrier Gas: Helium. Injection Mode: Split/Splitless. MS Detector: Electron Ionization (EI).	To separate and identify volatile impurities and isomers. Provides quantitative information on purity.
¹⁹F Nuclear Magnetic Resonance (NMR) Spectroscopy	Solvent: Deuterated chloroform (B151607) (CDCl₃) or acetone-d₆. Spectrometer Frequency: ≥ 400 MHz. Reference: External or internal standard (e.g., CFCl₃).	To provide detailed structural information and identify and quantify fluorine-containing impurities. The wide chemical shift range of ¹⁹F NMR allows for excellent resolution of different fluorine environments.

Protocol 4: GC-MS Analysis of PFMCH Purity

• Sample Preparation: Prepare a dilute solution of the purified PFMCH in a volatile solvent (e.g., hexane or acetone).

• Instrument Setup:

  • Set the GC oven temperature program to start at a low temperature (e.g., 40°C) and ramp up to a higher temperature (e.g., 250°C) to ensure the elution of all components.

  • Set the injector and detector temperatures appropriately (e.g., 250°C).

  • Operate the mass spectrometer in full scan mode to identify unknown impurities.

• Analysis: Inject the sample and acquire the chromatogram and mass spectra. Integrate the peak areas to determine the relative purity of the PFMCH.

Protocol 5: ¹⁹F NMR for Purity Assessment

• Sample Preparation: Dissolve a small amount of the purified PFMCH in a deuterated solvent in an NMR tube.

• Instrument Setup:

  • Tune and shim the NMR spectrometer for the ¹⁹F nucleus.

  • Set the spectral width to encompass the expected chemical shifts for perfluorinated compounds.

• Acquisition: Acquire the ¹⁹F NMR spectrum. The presence of signals other than those corresponding to PFMCH indicates the presence of fluorinated impurities. The integration of these signals can be used for quantification.[6]

Visualizations

References

• 1. Electrochemical fluorination - Wikipedia [en.wikipedia.org]
• 2. Volume # 5(24), September - October 2002 — "Study on regularities in electrochemical fluorination of toluene and benzotrifluoride in the presence of triallylamine." [notes.fluorine1.ru]
• 3. notes.fluorine1.ru [notes.fluorine1.ru]
• 4. Fowler process - Wikipedia [en.wikipedia.org]
• 5. chemtalk.com.au [chemtalk.com.au]
• 6. 19Flourine NMR [chem.ch.huji.ac.il]

The Fowler Process for Perfluoro(methylcyclohexane) Synthesis from Toluene: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Perfluoro(methylcyclohexane) (PFMCH) is a fully fluorinated derivative of methylcyclohexane (B89554), valued for its exceptional chemical and thermal stability, high density, low viscosity, and biological inertness. These properties make it a critical component in various advanced applications, including as a heat transfer agent, a dielectric fluid, and a tracer compound. The primary industrial route to PFMCH is the Fowler process, a vapor-phase fluorination method that utilizes a high-valence metal fluoride (B91410), typically cobalt(III) fluoride (CoF₃), to replace all hydrogen atoms in a hydrocarbon precursor with fluorine. This technical guide provides a comprehensive overview of the Fowler process for the synthesis of perfluoro(methylcyclohexane) starting from toluene (B28343), detailing the underlying chemistry, experimental considerations, and the logical workflow of the process. While specific quantitative data from industrial processes are often proprietary, this guide consolidates the available scientific understanding to support research and development activities.

Introduction

The synthesis of perfluorocarbons (PFCs) presents a significant chemical challenge due to the high reactivity of elemental fluorine. Direct fluorination of hydrocarbons is an explosive process that leads to extensive fragmentation of the carbon skeleton. The Fowler process, developed during the Manhattan Project, provides a controlled method for perfluorination by using a solid-phase fluorinating agent, cobalt(III) fluoride, which moderates the reaction.[1]

Toluene is the preferred hydrocarbon feedstock for the synthesis of perfluoro(methylcyclohexane) over methylcyclohexane itself. This preference stems from the lower fluorine requirement for the aromatic precursor, making the process more economical.[2] The overall transformation involves the substitution of all eight hydrogen atoms of the toluene molecule and the saturation of the aromatic ring, requiring a total of 14 fluorine atoms.

The Fowler Process: Core Principles

The Fowler process is a two-stage, high-temperature, vapor-phase reaction.[1] The two stages are typically carried out in separate reactors or in a single reactor under alternating conditions.

Stage 1: Regeneration of the Fluorinating Agent

In the first stage, cobalt(II) fluoride (CoF₂) is fluorinated with elemental fluorine (F₂) at an elevated temperature to regenerate the active fluorinating agent, cobalt(III) fluoride (CoF₃).

Reaction: 2 CoF₂ + F₂ → 2 CoF₃

This regeneration step is highly exothermic and requires careful temperature control.

Stage 2: Perfluorination of Toluene

In the second stage, vaporized toluene is passed over a heated bed of cobalt(III) fluoride. The CoF₃ acts as a fluorine carrier, donating its fluorine atoms to the hydrocarbon and being reduced back to CoF₂. The reaction proceeds until all hydrogen atoms are replaced by fluorine and the aromatic ring is saturated.

Overall Reaction: C₇H₈ + 14 CoF₃ → C₇F₁₄ + 8 HF + 14 CoF₂

The reaction is known to proceed through a carbocationic intermediate, which can undergo rearrangements, potentially leading to a mixture of perfluorinated isomers.[1]

Experimental Data and Observations

Detailed quantitative data for the industrial synthesis of perfluoro(methylcyclohexane) via the Fowler process is not extensively reported in open literature. However, general parameters and observations from related processes provide valuable insights.

Parameter	General Range / Observation	Source
Reaction Temperature	High Temperature; generally in the range of 150°C to 400°C for various hydrocarbons. For the fluorination of benzene, a temperature of 150°C has been reported.	[3]
Pressure	Typically carried out at or near atmospheric pressure.	General Knowledge
Reactants	Toluene (vapor phase), Cobalt(III) Fluoride (solid)	[1][2]
Products	Perfluoro(methylcyclohexane), Hydrogen Fluoride (HF), Cobalt(II) Fluoride	[1]
Yield	Specific yields for PFMCH from toluene are not publicly available. The process is known to produce a complex mixture of products due to potential carbocation rearrangements.	[1]
Catalyst Bed	Packed bed of cobalt(III) fluoride.	[1]

Detailed Experimental Protocol (Generalized)

The following provides a generalized, conceptual protocol for the laboratory-scale synthesis of perfluoro(methylcyclohexane) using the Fowler process. This protocol is for informational purposes only and should be adapted and performed by qualified personnel with appropriate safety measures in place.

4.1. Materials and Equipment

• Reactants: Toluene, Cobalt(II) Fluoride (CoF₂), Elemental Fluorine (F₂), Nitrogen (N₂) for inerting.

• Apparatus: High-temperature tube furnace, reaction tube (material resistant to fluorine and HF, e.g., nickel or Monel), gas flow controllers, toluene vaporizer, condenser, cold trap (for product collection), scrubber (for HF neutralization), appropriate safety equipment (fume hood, personal protective equipment).

4.2. Procedure

Stage 1: Regeneration of Cobalt(III) Fluoride

• Reactor Preparation: A known quantity of CoF₂ is placed in the reaction tube, forming a packed bed.

• Inerting: The reactor system is purged with an inert gas, such as nitrogen, to remove air and moisture.

• Heating: The reactor is heated to the desired regeneration temperature (e.g., 250-350°C).

• Fluorination: A controlled flow of fluorine gas, diluted with nitrogen, is passed through the heated CoF₂ bed. The progress of the reaction can be monitored by the color change of the solid from pale pink (CoF₂) to brown (CoF₃) and by monitoring the fluorine concentration at the reactor outlet.

• Purging: Once the regeneration is complete, the fluorine flow is stopped, and the reactor is purged with nitrogen to remove any residual fluorine.

Stage 2: Fluorination of Toluene

• Temperature Adjustment: The reactor containing the freshly regenerated CoF₃ is brought to the target reaction temperature for the fluorination of toluene.

• Toluene Introduction: Toluene is vaporized and introduced into the reactor in a stream of inert gas (e.g., nitrogen). The flow rates of both the toluene vapor and the carrier gas must be carefully controlled.

• Reaction: The toluene vapor reacts with the hot CoF₃ bed.

• Product Collection: The gaseous effluent from the reactor, containing the perfluorinated product, hydrogen fluoride (HF), and the carrier gas, is passed through a condenser and a series of cold traps (e.g., cooled with dry ice/acetone) to liquefy and collect the perfluoro(methylcyclohexane).

• HF Neutralization: The non-condensable gases, including HF, are passed through a scrubber containing a suitable neutralizing agent (e.g., a solution of potassium or sodium carbonate).

• Product Purification: The collected crude product is a mixture that may contain partially fluorinated compounds and isomers. Purification is typically achieved through fractional distillation.

Process Visualization

5.1. Logical Flow of the Fowler Process

Caption: Logical workflow of the two-stage Fowler process.

5.2. Experimental Workflow Diagram

Caption: Step-by-step experimental workflow for the synthesis.

Safety Considerations

The Fowler process involves highly hazardous materials and conditions:

• Elemental Fluorine (F₂): Extremely reactive, corrosive, and toxic. Requires specialized handling equipment and procedures.

• Cobalt(III) Fluoride (CoF₃): A powerful oxidizing agent. Contact with combustible materials should be avoided.

• Hydrogen Fluoride (HF): Highly corrosive and toxic. Can cause severe burns upon contact with skin.

• High Temperatures: The process operates at temperatures that can cause severe burns.

All experimental work must be conducted in a well-ventilated fume hood with appropriate personal protective equipment, including safety glasses, face shields, and gloves resistant to the chemicals being handled. A thorough understanding of the hazards and emergency procedures is essential before commencing any work.

Conclusion

The Fowler process remains a cornerstone of industrial perfluorocarbon synthesis. The use of toluene as a feedstock for perfluoro(methylcyclohexane) production is an economically driven choice that leverages the fundamental principles of this high-temperature fluorination technique. While the intricacies of industrial-scale operations are not fully disclosed in the public domain, the foundational chemistry and generalized experimental approach provide a solid basis for further research and development in the field of organofluorine chemistry. Advances in reactor technology and process control may offer opportunities to improve the selectivity and efficiency of this long-standing and vital chemical process.

References

• 1. researchgate.net [researchgate.net]
• 2. Perfluoromethylcyclohexane - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]

Spectroscopic Characterization of Perfluoro(methylcyclohexane) using ¹⁹F NMR: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the principles and methodologies for the spectroscopic characterization of perfluorinated cyclic compounds, with a specific focus on Perfluoro(methylcyclohexane), using Fluorine-19 Nuclear Magnetic Resonance (¹⁹F NMR) spectroscopy. Due to the complexity of its spectrum and the dynamic conformational processes, a complete, publicly available, and detailed spectral assignment for perfluoro(methylcyclohexane) is not readily found in the literature. Therefore, this guide will use 1,1-difluorocyclohexane (B1205268) as a well-documented model system to illustrate the quantitative analysis of ¹⁹F NMR data. The principles and experimental protocols described herein are broadly applicable to the characterization of perfluoro(methylcyclohexane) and other fluorinated molecules.

Introduction to ¹⁹F NMR of Perfluorinated Cyclohexanes

Fluorine-19 is an ideal nucleus for NMR spectroscopy due to its 100% natural abundance and high gyromagnetic ratio, resulting in high sensitivity.[1] The chemical shift range of ¹⁹F is significantly wider than that of ¹H, which often leads to highly resolved spectra where distinct fluorine environments can be readily distinguished.[1]

In the case of perfluorinated cyclohexanes, the ¹⁹F NMR spectrum is influenced by the chair-to-chair conformational inversion of the cyclohexane (B81311) ring. At room temperature, this inversion is typically rapid on the NMR timescale, leading to a time-averaged spectrum. For instance, the ¹⁹F NMR spectrum of perfluorocyclohexane (B1265658) at room temperature shows a single peak because all fluorine atoms become chemically equivalent due to fast conformational changes.[2] However, at lower temperatures, this inversion can be slowed or "frozen out," and distinct signals for the axial and equatorial fluorine atoms can be observed.[2] The spectrum then often appears as a complex AB-type system, revealing the chemical shift differences and geminal coupling constants between the axial and equatorial fluorines.[2]

The introduction of a methyl group, as in perfluoro(methylcyclohexane), further complicates the spectrum by creating additional distinct fluorine environments, each with its own chemical shift and coupling interactions. The complete analysis of such a spectrum would involve advanced 2D NMR techniques to resolve the overlapping signals and elucidate the complex spin-spin coupling network.

Data Presentation: ¹⁹F NMR Data for 1,1-Difluorocyclohexane (Model Compound)

Parameter	Value	Description	Cite
Chemical Shifts (δ)
δ (Equatorial Fluorine)	15.64 ppm (downfield from axial)	Chemical shift of the equatorial fluorine atom.	[3]
δ (Axial Fluorine)	Reference	Chemical shift of the axial fluorine atom.	[3]
Coupling Constants (J)
²JFF (geminal)	235.3 Hz	Geminal coupling constant between the axial and equatorial fluorine atoms.	[3]
³J(Hax–Fax) (vicinal)	34.3 Hz	Vicinal coupling constant between the axial fluorine and an axial proton on an adjacent carbon.	[3]
³J(Heq–Fax) (vicinal)	11.5 Hz	Vicinal coupling constant between the axial fluorine and an equatorial proton on an adjacent carbon.	[3]

Note: The chemical shifts are reported relative to each other as presented in the cited literature. For absolute chemical shifts, an appropriate internal or external standard would be required.

Experimental Protocols

The following are detailed methodologies for acquiring high-quality ¹⁹F NMR spectra of fluorinated compounds like perfluoro(methylcyclohexane).

Sample Preparation

• Solvent Selection : Choose a deuterated solvent that dissolves the analyte and has a low freezing point if low-temperature studies are required. Common solvents for fluorinated compounds include acetone-d₆, chloroform-d, and toluene-d₈.

• Concentration : Prepare the sample at a concentration typically ranging from 5 to 50 mg/mL.

• Internal Standard : For accurate chemical shift referencing, an internal standard can be used. A common standard is trifluorotoluene (C₆H₅CF₃), which gives a sharp singlet at approximately -63.7 ppm relative to CFCl₃. Alternatively, an external standard can be used by placing a capillary containing the reference compound within the NMR tube.

• Degassing : For sensitive samples or for accurate relaxation measurements, it is advisable to degas the sample to remove dissolved oxygen, which is paramagnetic and can broaden NMR signals. This can be achieved by several freeze-pump-thaw cycles.

NMR Spectrometer Setup and Data Acquisition

• Tuning and Matching : Tune and match the NMR probe to the ¹⁹F frequency to ensure optimal sensitivity and pulse performance.

• Locking and Shimming : Lock the spectrometer on the deuterium (B1214612) signal of the solvent and shim the magnetic field to achieve high homogeneity and sharp lineshapes.

• Acquisition Parameters for a 1D ¹⁹F Spectrum :

  • Pulse Sequence : A standard single-pulse experiment (e.g., zgfhigqn on Bruker instruments with ¹H decoupling).

  • Spectral Width (SW) : The chemical shift range for fluorinated compounds is large. A spectral width of at least 250 ppm (e.g., 100,000 Hz on a 400 MHz spectrometer) is a good starting point to ensure all signals are captured.

  • Transmitter Offset (O1P) : Set the center of the spectrum to an appropriate value based on the expected chemical shifts (e.g., around -120 ppm for perfluoroalkanes).

  • Acquisition Time (AQ) : Typically 1-2 seconds to ensure good digital resolution.

  • Relaxation Delay (D1) : A delay of 1-5 seconds is usually sufficient. For quantitative measurements, the relaxation delay should be at least 5 times the longest T₁ relaxation time of the fluorine nuclei of interest.

  • Number of Scans (NS) : Due to the high sensitivity of ¹⁹F, a small number of scans (e.g., 8-64) is often sufficient.

  • Decoupling : For simplified spectra, broadband proton decoupling is often employed.

• Two-Dimensional (2D) NMR Experiments :

  • ¹⁹F-¹⁹F COSY : To identify through-bond couplings between different fluorine nuclei.

  • ¹⁹F-¹³C HSQC/HMBC : To correlate fluorine atoms with their directly attached or long-range coupled carbon atoms.

  • ¹⁹F-¹H HOESY/NOESY : To determine through-space proximities between fluorine and hydrogen atoms, which can be useful for conformational analysis.

Mandatory Visualizations

Molecular Structure of Perfluoro(methylcyclohexane)

Caption: Molecular structure of Perfluoro(methylcyclohexane).

Qualitative Spin-Spin Coupling Network of Perfluoro(methylcyclohexane)

Caption: Qualitative spin-spin coupling network.

Experimental Workflow for ¹⁹F NMR Analysis

Caption: Experimental workflow for ¹⁹F NMR analysis.

References

• 1. 1,1-Difluorocyclohexane | C6H10F2 | CID 164586 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Nuclear magnetic resonance spectra of cyclic fluorocarbons. Part 1.—19F spectra of fluorocyclohexanes - Transactions of the Faraday Society (RSC Publishing) [pubs.rsc.org]
• 3. Fluorine NMR Spectra and Conformational Isomerization of 1,1‐Difluorocyclohexane | Semantic Scholar [semanticscholar.org]

An In-depth Technical Guide to the FT-IR and Raman Spectroscopy of Liquid Perfluoro(methylcyclohexane)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Fourier-Transform Infrared (FT-IR) and Raman spectroscopic analysis of liquid perfluoro(methylcyclohexane) (PFMC). PFMC is a perfluorocarbon liquid valued for its chemical and biological inertness, high density, and thermal stability. These properties make it a subject of interest in various scientific and industrial fields, including as a solvent in "fluorous" chemistry, a heat transfer agent, and a component in biomedical applications. Understanding its vibrational properties through FT-IR and Raman spectroscopy is crucial for its characterization, quality control, and for studying its interactions with other molecules.

Molecular Structure and Vibrational Modes

Perfluoro(methylcyclohexane) (C₇F₁₄) is a derivative of methylcyclohexane (B89554) where all hydrogen atoms have been replaced by fluorine atoms. The molecule consists of a cyclohexane (B81311) ring and a trifluoromethyl group, both fully fluorinated. The primary vibrational modes observed in its FT-IR and Raman spectra arise from the stretching and bending of the numerous C-F and C-C bonds.

The key vibrational motions include:

• C-F Stretching: These are typically strong absorptions in the infrared spectrum and give rise to prominent bands. They can be further categorized into:

  • CF₃ symmetric and asymmetric stretching modes.

  • CF₂ symmetric and asymmetric stretching modes within the ring.

  • C-F stretching of the tertiary carbon.

• C-C Stretching: Stretching vibrations of the carbon-carbon bonds within the cyclohexane ring.

• Deformation and Bending Modes: A complex region of the spectra resulting from CF₂, CF₃, and ring deformation, scissoring, wagging, and twisting motions.

Due to the high symmetry and the presence of numerous fluorine atoms, the vibrational spectra of PFMC are complex, with many overlapping bands. The combination of FT-IR and Raman spectroscopy provides complementary information, as some vibrational modes may be more active in one technique than the other.

Experimental Protocols

The following sections detail the typical experimental methodologies for acquiring FT-IR and Raman spectra of liquid perfluoro(methylcyclohexane).

FT-IR Spectroscopy of Liquid Perfluoro(methylcyclohexane)

Objective: To obtain the infrared absorption spectrum of liquid PFMC.

Materials and Equipment:

• Perfluoro(methylcyclohexane), analytical grade.

• Fourier-Transform Infrared (FTIR) spectrometer.

• Liquid transmission cell with infrared-transparent windows (e.g., NaCl, KBr, CaF₂). Alternatively, an Attenuated Total Reflectance (ATR) accessory can be used.

• Volumetric flasks and pipettes.

• Solvent for cleaning (e.g., a volatile fluorinated solvent or acetone, ensuring compatibility with the cell windows).

Procedure (Liquid Transmission Cell):

• Sample Preparation: As PFMC is a liquid at room temperature, it can be analyzed directly ("neat"). If dilution is necessary for quantitative analysis, a suitable infrared-transparent solvent that does not interact with PFMC should be chosen.

• Cell Assembly: Assemble the liquid transmission cell according to the manufacturer's instructions, ensuring the windows are clean and dry. A spacer of a known path length (e.g., 0.1 mm) is placed between the windows.

• Background Spectrum: Fill the cell with a reference solvent (if used) or leave it empty (for a neat spectrum) and place it in the spectrometer's sample compartment. Acquire a background spectrum to account for the absorbance of the cell windows and the atmosphere (CO₂ and H₂O).

• Sample Introduction: Clean and dry the cell, then introduce the liquid PFMC into the cell using a syringe. Ensure no air bubbles are trapped in the light path.

• Sample Spectrum Acquisition: Place the filled cell in the sample compartment and acquire the sample spectrum. Typically, multiple scans (e.g., 16 or 32) are co-added to improve the signal-to-noise ratio.

• Data Processing: The final absorbance spectrum is obtained by ratioing the sample spectrum against the background spectrum.

Procedure (ATR-FTIR):

• Background Spectrum: Ensure the ATR crystal is clean. Acquire a background spectrum of the clean, empty crystal.

• Sample Application: Place a small drop of liquid PFMC onto the ATR crystal, ensuring complete coverage of the crystal surface.

• Sample Spectrum Acquisition: Acquire the sample spectrum.

• Cleaning: Thoroughly clean the ATR crystal with a suitable solvent after the measurement.

Raman Spectroscopy of Liquid Perfluoro(methylcyclohexane)

Objective: To obtain the Raman scattering spectrum of liquid PFMC.

Materials and Equipment:

• Perfluoro(methylcyclohexane), analytical grade.

• Raman spectrometer with a laser excitation source (e.g., 532 nm, 785 nm).

• Sample holder for liquids (e.g., a glass cuvette or NMR tube).

• Microscope objective for focusing the laser and collecting the scattered light.

Procedure:

• Sample Preparation: Transfer the liquid PFMC into a clean glass cuvette or NMR tube.

• Instrument Setup: Place the sample in the spectrometer's sample holder.

• Spectrum Acquisition:

  • Focus the laser beam into the bulk of the liquid sample.

  • Set the acquisition parameters, including laser power, exposure time, and number of accumulations. It is important to use a laser power that does not cause sample heating or degradation.

  • Acquire the Raman spectrum. It is also advisable to acquire a spectrum of the empty container to identify any potential background signals.

• Data Processing: The acquired spectrum may need to be corrected for background fluorescence and cosmic rays. The spectrum of the container can be subtracted if necessary.

Data Presentation: Vibrational Bands of Perfluoro(methylcyclohexane)

The following tables summarize the prominent vibrational bands observed in the FT-IR and Raman spectra of liquid perfluoro(methylcyclohexane). The peak positions are approximate and the assignments are tentative, based on the analysis of similar fluorinated compounds.[1]

Table 1: FT-IR Spectral Data of Liquid Perfluoro(methylcyclohexane)

Wavenumber (cm⁻¹)	Intensity	Tentative Assignment
~1350	Strong	CF₃ asymmetric stretch
~1280	Very Strong	CF₂ asymmetric stretch
~1240	Very Strong	CF₂ asymmetric stretch
~1180	Strong	C-C stretch coupled with CF₂ stretch
~1140	Strong	CF₂ symmetric stretch
~1000-700	Medium-Strong	Complex region: C-C stretch, CF₃ symmetric stretch, CF deformations
~700-400	Medium-Weak	Ring deformations, CF₂ bending/wagging/twisting modes

Table 2: Raman Spectral Data of Liquid Perfluoro(methylcyclohexane)

Wavenumber (cm⁻¹)	Intensity	Tentative Assignment
~1350	Weak	CF₃ asymmetric stretch
~1280	Weak	CF₂ asymmetric stretch
~750	Strong	CF₃ symmetric stretch
~730	Strong	Ring breathing mode
~550	Medium	Ring deformation
~400-200	Medium-Strong	CF₂ and ring deformation modes

Visualizations

The following diagrams illustrate the generalized workflows for the FT-IR and Raman analysis of liquid perfluoro(methylcyclohexane).

References

• 1. Infrared Spectroscopic Signatures of the Fluorous Effect Arise from a Change of Conformational Dynamics - PMC [pmc.ncbi.nlm.nih.gov]

Mass Spectrometry Fragmentation of Perfluoro(methylcyclohexane): A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the electron ionization (EI) mass spectrometry fragmentation pattern of perfluoro(methylcyclohexane) (C₇F₁₄). The information contained herein is intended to assist researchers in identifying this compound and understanding its fragmentation behavior. Perfluoro(methylcyclohexane) is a fluorocarbon liquid that is chemically and biologically inert.[1]

Core Fragmentation Data

The mass spectrum of perfluoro(methylcyclohexane) is characterized by a series of fluorocarbon fragments. The molecular ion (M⁺) at m/z 350 is typically not observed or is of very low abundance due to the high energy of electron ionization, which readily induces fragmentation. The fragmentation pattern is dominated by the loss of CF₃ and subsequent losses of CF₂ units.

The quantitative data for the major fragments observed in the electron ionization mass spectrum of perfluoro(methylcyclohexane) are summarized in the table below. The data is compiled from the National Institute of Standards and Technology (NIST) Mass Spectrometry Data Center.[1]

m/z	Relative Intensity (%)	Proposed Fragment Ion
69	100.0	[CF₃]⁺
93	5.5	[C₂F₃]⁺
100	8.0	[C₂F₄]⁺
119	9.0	[C₂F₅]⁺
131	55.0	[C₃F₅]⁺
181	15.0	[C₄F₇]⁺
219	12.0	[C₅F₉]⁺
231	8.0	[C₅F₉]⁺
281	10.0	[C₆F₁₁]⁺
331	1.0	[C₇F₁₃]⁺

Proposed Fragmentation Pathway

The fragmentation of perfluoro(methylcyclohexane) under electron ionization is initiated by the loss of an electron to form an unstable molecular ion. This is followed by a cascade of fragmentation events, primarily involving the cleavage of C-C and C-F bonds. The most prominent fragmentation pathway involves the loss of the trifluoromethyl (-CF₃) group, leading to the formation of the stable perfluorocyclohexyl cation. Subsequent fragmentations involve the opening of the ring and loss of CF₂ units.

References

• 1. Perfluoro(methylcyclohexane) [webbook.nist.gov]

Thermogravimetric analysis (TGA) of Perfluoro(methylcyclohexane) thermal stability

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the thermal stability of perfluoro(methylcyclohexane) (PFMC), a perfluorinated cyclic alkane, as determined by thermogravimetric analysis (TGA). PFMC is recognized for its chemical inertness and high thermal stability, making it suitable for a variety of specialized applications.[1] This document outlines a detailed experimental protocol for TGA, presents relevant thermal decomposition data, and illustrates the experimental workflow and fundamental decomposition mechanism.

Introduction to Thermal Stability of Perfluoro(methylcyclohexane)

Perfluoro(methylcyclohexane) (C7F14) is a fully fluorinated derivative of methylcyclohexane. Its robust carbon-fluorine bonds and stable cyclic structure contribute to its exceptional thermal resistance.[1] Generally, perfluoroalkanes are known to be thermally stable at elevated temperatures.[2] Safety data for PFMC, also known by its trade name Flutec PP2, indicates a decomposition temperature of approximately 400 °C.[3] The thermal breakdown of perfluoroalkanes is understood to initiate with the cleavage of carbon-carbon bonds, which are weaker than carbon-fluorine bonds.[4]

Experimental Protocol for Thermogravimetric Analysis

A standardized TGA protocol is crucial for obtaining reproducible data on the thermal stability of volatile liquids like perfluoro(methylcyclohexane). The following is a detailed methodology synthesized from general TGA procedures and considerations for volatile fluorinated compounds.

2.1. Instrumentation and Consumables

• Thermogravimetric Analyzer: A standard TGA instrument equipped with a high-precision balance (sensitivity of at least 0.1 µg) and a furnace capable of reaching at least 600 °C is required.

• Sample Pans: Platinum or aluminum sample pans are suitable. Given the volatility of PFMC, sealed aluminum pans with a pinhole lid are recommended to prevent premature evaporation before the thermal decomposition analysis begins.

• Purge Gas: High-purity nitrogen or argon should be used as the purge gas to maintain an inert atmosphere and prevent oxidative degradation.

2.2. Sample Preparation

• Due to the volatile nature of perfluoro(methylcyclohexane) (boiling point ≈ 76 °C), sample preparation should be conducted in a well-ventilated area, and the sample should be kept cool before analysis.[5]

• Using a microliter syringe, carefully dispense approximately 5-10 mg of perfluoro(methylcyclohexane) into a tared, sealed aluminum sample pan.

• Record the exact sample weight.

• Create a small pinhole in the lid of the pan to allow for the escape of decomposition products during the analysis.

2.3. TGA Instrument Parameters

Parameter	Recommended Setting	Rationale
Purge Gas	Nitrogen or Argon	To ensure an inert atmosphere and prevent oxidation.
Gas Flow Rate	20-50 mL/min	To effectively remove decomposition products from the furnace.
Temperature Program
1. Isothermal	30 °C for 5 minutes	To allow the sample and instrument to equilibrate.
2. Ramp	Heat from 30 °C to 500 °C at 10 °C/min	A controlled heating rate allows for clear observation of the decomposition onset.
Data Collection	Continuously record weight, time, and temperature.	To generate the TGA curve (weight % vs. temperature).

Data Presentation: Thermal Decomposition of Perfluoro(methylcyclohexane)

Temperature (°C)	Expected Mass Loss (%)	Observation
< 395	< 1%	Minimal to no mass loss, primarily due to evaporation.
400	> 5%	Onset of significant thermal decomposition.[3][6]
440	Substantial	Increased rate of decomposition.[6]
> 450	> 95%	Approaching complete decomposition.

Note: The exact temperatures and mass loss percentages can vary depending on the specific experimental conditions, such as heating rate and sample size.

Visualization of Experimental Workflow and Decomposition Pathway

4.1. Experimental Workflow

The following diagram illustrates the key steps involved in performing a thermogravimetric analysis of perfluoro(methylcyclohexane).

TGA Experimental Workflow for Perfluoro(methylcyclohexane).

4.2. Proposed Initial Decomposition Pathway

The primary mechanism for the thermal decomposition of perfluoroalkanes is the homolytic cleavage of a carbon-carbon bond, as it is the weakest bond in the molecule compared to the highly stable carbon-fluorine bonds.[4] The following diagram illustrates this initial step for perfluoro(methylcyclohexane).

Initial Thermal Decomposition Step of Perfluoro(methylcyclohexane).

Conclusion

Thermogravimetric analysis is a critical tool for characterizing the high thermal stability of perfluoro(methylcyclohexane). The provided experimental protocol offers a robust framework for obtaining reliable and reproducible data. The inherent stability of PFMC, with a decomposition onset around 400 °C, is attributed to the strength of its C-F bonds, with the initial decomposition pathway being the cleavage of C-C bonds. This information is vital for professionals in research and drug development who utilize perfluorinated compounds in applications where thermal stability is a key performance indicator.

References

• 1. Perfluoromethylcyclohexane - Wikipedia [en.wikipedia.org]
• 2. f2chemicals.com [f2chemicals.com]
• 3. f2chemicals.com [f2chemicals.com]
• 4. benchchem.com [benchchem.com]
• 5. f2chemicals.com [f2chemicals.com]
• 6. f2chemicals.com [f2chemicals.com]

Determination of Perfluoro(methylcyclohexane) Solubility in Organic Solvents: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of perfluoro(methylcyclohexane) in various organic solvents. Perfluoro(methylcyclohexane) (C₇F₁₄), a perfluorocarbon, is a chemically and biologically inert, colorless liquid with a high density and low surface tension.[1] Its unique properties make it a subject of interest as a potential solvent, heat-transfer agent, and for various applications in the biomedical field, including as a gas carrier in blood substitutes. Understanding its solubility characteristics in different organic solvents is crucial for its effective application in research and development.

Core Concepts in Solubility

The solubility of perfluoro(methylcyclohexane) in organic solvents is primarily governed by the principle of "like dissolves like," with intermolecular forces playing a key role. As a fluorinated compound, its miscibility with hydrocarbon-based organic solvents is often limited due to the significant differences in cohesive energy densities between C-F and C-H bonds. Generally, perfluoro(methylcyclohexane) is a poor solvent for most solids and liquids but exhibits good solubility for gases.[1] It is known to be miscible with some organic solvents like acetone (B3395972) and benzene (B151609) and is generally soluble in aliphatic and chlorinated hydrocarbons.[2][3]

Quantitative Solubility Data

The following tables summarize the available quantitative data on the solubility of perfluoro(methylcyclohexane) in a range of organic solvents. The data is primarily presented as the upper consolute temperature, which is the critical temperature above which the two components are completely miscible in all proportions. The composition at the consolute point is given as a mole fraction.

Table 1: Liquid-Liquid Solubility of Perfluoro(methylcyclohexane) in Aromatic and Halogenated Hydrocarbons

Solvent	Consolute Temperature (°C)	Mole Fraction of Perfluoro(methylcyclohexane) at Consolute Point
Benzene	23.9	0.535
Carbon Tetrachloride	28.7	0.520
Chlorobenzene	46.5	0.495
Chloroform	58.0	0.480
Toluene	33.7	0.515

Data sourced from Hildebrand, J. H., & Cochran, D. R. (1949). Liquid-Liquid Solubility of Perfluoromethylcyclohexane with Benzene, Carbon Tetrachloride, Chlorobenzene, Chloroform and Toluene. Journal of the American Chemical Society, 71(1), 22–25.

Table 2: Qualitative Solubility of Perfluoro(methylcyclohexane) in Various Organic Solvents

Solvent Class	Solubility Description
Alcohols (e.g., Ethanol, Methanol)	Generally low solubility
Ethers (e.g., Diethyl ether)	Limited data available, expected to have some miscibility
Alkanes (e.g., Hexane, Heptane)	Soluble[2]
Ketones (e.g., Acetone)	Miscible[3]

Experimental Protocols for Solubility Determination

The determination of liquid-liquid equilibria, and thus the solubility of perfluoro(methylcyclohexane) in an organic solvent, can be carried out using several established methods. A common and reliable technique is the Cloud Point Method .

Detailed Methodology: Cloud Point Titration

This method involves the preparation of mixtures of perfluoro(methylcyclohexane) and the organic solvent of known compositions in sealed tubes. The temperature of the mixture is then carefully controlled, and the point at which the mixture becomes turbid (cloudy) upon cooling or clear upon heating is observed. This temperature corresponds to the phase separation temperature for that specific composition.

Apparatus:

• Thermostatically controlled water or oil bath with a viewing window.

• Calibrated thermometer or thermocouple.

• A set of sealed glass tubes of uniform diameter.

• Magnetic stirrer and stir bars.

• Analytical balance for preparing mixtures of known composition.

• Light source for observing the cloud point.

Procedure:

• Preparation of Samples: Prepare a series of mixtures of perfluoro(methylcyclohexane) and the organic solvent with varying mole fractions in the sealed glass tubes. The total volume of the mixture should be sufficient to allow for clear observation of the phase change.

• Heating and Cooling Cycles: Place a sealed tube containing a mixture of known composition into the thermostatic bath.

• Heating: Slowly heat the bath while continuously stirring the mixture. Observe the temperature at which the turbid mixture becomes a single, clear phase. This is the dissolution temperature.

• Cooling: Slowly cool the bath while stirring. Observe the temperature at which the clear solution first shows signs of turbidity. This is the cloud point temperature.

• Equilibration: To ensure accuracy, repeat the heating and cooling cycles multiple times for each sample, with a very slow rate of temperature change near the phase transition point. The average of the dissolution and cloud point temperatures is taken as the equilibrium phase transition temperature for that composition.

• Data Analysis: Plot the measured phase transition temperatures against the mole fraction of perfluoro(methylcyclohexane). The resulting curve is the binodal or coexistence curve. The peak of this curve represents the upper consolute temperature and the corresponding critical composition.

Visualization of Experimental Workflow

The logical flow of the experimental determination of solubility using the cloud point method can be visualized as follows:

Experimental workflow for determining solubility via the cloud point method.

This in-depth guide provides a foundational understanding of the solubility of perfluoro(methylcyclohexane) in organic solvents, supported by quantitative data and a detailed experimental protocol. Further research is warranted to expand the quantitative solubility data to a broader range of solvents, which will be invaluable for the continued development and application of this unique fluorinated compound.

References

• 1. Perfluoromethylcyclohexane - Wikipedia [en.wikipedia.org]
• 2. f2chemicals.com [f2chemicals.com]
• 3. PERFLUORO(METHYLCYCLOHEXANE) CAS#: 355-02-2 [m.chemicalbook.com]

An In-depth Technical Guide to the Solubility of Oxygen and Carbon Dioxide in Perfluoro(methylcyclohexane)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of oxygen (O₂) and carbon dioxide (CO₂) in perfluoro(methylcyclohexane), a perfluorocarbon (PFC) liquid of significant interest in various scientific and biomedical applications. Given the crucial role of these gases in biological systems and chemical processes, understanding their solubility in this inert, biocompatible solvent is paramount for advancing research in areas such as artificial blood substitutes, drug delivery, and cell culture. This document summarizes key quantitative data, details experimental protocols for solubility determination, and presents a visual representation of the experimental workflow.

Core Principles of Gas Solubility in Perfluorocarbons

Perfluorocarbons are known for their remarkably high gas-dissolving capacity, a property attributed to their weak intermolecular forces and the presence of large molecular cavities.[1] The dissolution of gases like oxygen and carbon dioxide in these liquids is a physical process governed by Henry's Law, which states that at a constant temperature, the amount of a given gas that dissolves in a given type and volume of liquid is directly proportional to the partial pressure of that gas in equilibrium with that liquid.[2] This property makes PFCs like perfluoro(methylcyclohexane) excellent candidates for applications requiring efficient gas transport.[3]

Quantitative Solubility Data

The following tables summarize the available quantitative data for the solubility of carbon dioxide and oxygen in perfluoro(methylcyclohexane). It is important to note that while specific data for carbon dioxide is available, direct experimental data for oxygen in perfluoro(methylcyclohexane) is not readily found in the reviewed literature. Therefore, data for perfluorodecalin (B110024), a structurally similar cyclic perfluorocarbon, is presented as a reasonable approximation.

Carbon Dioxide Solubility in Perfluoro(methylcyclohexane)

The solubility of carbon dioxide in perfluoro(methylcyclohexane) has been experimentally determined at various temperatures and pressures. The data presented in Table 1 showcases the mole fraction of CO₂ dissolved in perfluoro(methylcyclohexane) at equilibrium.

Table 1: Solubility of Carbon Dioxide in Perfluoro(methylcyclohexane) [4]

Temperature (K)	Pressure (MPa)	Mole Fraction of CO₂ (x₂)
293.15	1.14	0.103
293.15	2.17	0.207
293.15	3.10	0.311
293.15	4.14	0.446
293.15	5.07	0.597
313.15	1.19	0.089
313.15	2.28	0.176
313.15	3.29	0.264
313.15	4.30	0.358
313.15	5.31	0.461
333.15	1.24	0.077
333.15	2.38	0.151
333.15	3.52	0.235
333.15	4.66	0.325
333.15	5.80	0.423
353.15	1.29	0.067
353.15	2.50	0.132
353.15	3.70	0.204
353.15	4.90	0.283
353.15	6.10	0.369

Oxygen Solubility in Perfluorodecalin (as a proxy for Perfluoro(methylcyclohexane))

Due to the lack of specific experimental data for oxygen in perfluoro(methylcyclohexane), the following table provides the mole fraction and Ostwald coefficient for oxygen dissolved in perfluorodecalin at a partial pressure of 101.325 kPa.[5] Perfluorodecalin is a cyclic perfluorocarbon and is expected to exhibit similar gas solubility characteristics.

Table 2: Solubility of Oxygen in Perfluorodecalin at 101.325 kPa [5]

Temperature (K)	Ostwald's Coefficient (L₂₁)	Mole Fraction of O₂ (x₂ × 10²)
288.48	0.408 ± 0.003	3.92 ± 0.02
291.08	0.408 ± 0.003	3.92 ± 0.02
295.12	0.407 ± 0.003	3.91 ± 0.02
299.82	0.407 ± 0.003	3.91 ± 0.02
303.88	0.408 ± 0.003	3.92 ± 0.02
308.21	0.411 ± 0.003	3.95 ± 0.02
311.61	0.417 ± 0.003	4.01 ± 0.02

Experimental Protocols

The determination of gas solubility in liquids can be achieved through various experimental methods. The data presented in this guide were obtained using two primary techniques: a high-pressure static equilibrium method for carbon dioxide and a saturation method for oxygen.

High-Pressure Static Equilibrium Method (for CO₂)

This method is suitable for measuring the solubility of gases at elevated pressures. The experimental setup typically consists of a high-pressure equilibrium cell equipped with a magnetic stirrer and a pressure transducer.

Protocol:

• Preparation: The high-pressure cell is first evacuated to remove any residual air.

• Solvent Loading: A known amount of the degassed solvent, perfluoro(methylcyclohexane), is introduced into the cell. The exact mass is determined by weighing.

• Gas Introduction: The gas, carbon dioxide, is then introduced into the cell from a high-pressure cylinder.

• Equilibration: The mixture is continuously stirred at a constant temperature to ensure thermal and phase equilibrium.

• Bubble Point Determination: The pressure at which the last bubble of the gas phase disappears is visually observed and recorded as the bubble point pressure. This measurement is repeated multiple times to ensure reproducibility.[4]

• Data Analysis: The mole fraction of the dissolved gas is calculated from the known amounts of solvent and gas introduced into the cell.

Saturation Method (for O₂)

The saturation method, also known as the isochoric saturation method, is a precise technique for measuring gas solubility at pressures close to atmospheric.

Protocol:

• Apparatus Setup: The core of the apparatus is a thermostated dissolution cell of a known volume, connected to a gas burette and a manometer.

• Solvent Degassing: A known volume of the solvent, perfluorodecalin, is thoroughly degassed to remove any dissolved air. This is a critical step to ensure accurate measurements.

• Gas Introduction: The degassed solvent is brought into contact with the gas, oxygen, at a constant pressure (typically atmospheric pressure) and temperature.

• Saturation: The solvent is stirred or agitated to facilitate the dissolution of the gas until the liquid is fully saturated and in equilibrium with the gas phase.

• Volume Measurement: The volume of gas absorbed by the solvent is measured using the gas burette.

• Data Calculation: The solubility is then calculated from the volume of gas absorbed and the volume of the solvent. The results can be expressed in various units, such as the Bunsen coefficient, Ostwald coefficient, or mole fraction.[5]

Visualization of Experimental Workflow

The following diagram, generated using the DOT language, illustrates the general workflow for the saturation method used to determine gas solubility.

Gas Solubility Measurement Workflow (Saturation Method)

Conclusion

The data and methodologies presented in this guide offer valuable insights for researchers and professionals working with perfluoro(methylcyclohexane). The high solubility of carbon dioxide and, by extension, oxygen in this fluorinated liquid underscores its potential in a wide range of applications where efficient gas transport is critical. The provided experimental protocols serve as a practical reference for conducting accurate solubility measurements, while the workflow diagram offers a clear visual representation of the process. Further research to obtain direct experimental data for oxygen solubility in perfluoro(methylcyclohexane) would be beneficial to refine the understanding of its gas-carrying properties.

References

• 1. researchgate.net [researchgate.net]
• 2. s3-prod.rubbernews.com [s3-prod.rubbernews.com]
• 3. Perfluoromethylcyclohexane - Wikipedia [en.wikipedia.org]
• 4. scispace.com [scispace.com]
• 5. sweet.ua.pt [sweet.ua.pt]

Physical properties of Perfluoro(methylcyclohexane) at different temperatures

An In-depth Technical Guide to the Physical Properties of Perfluoro(methylcyclohexane)

This technical guide provides a comprehensive overview of the physical properties of perfluoro(methylcyclohexane) (PFMC), with a focus on their variation with temperature. This document is intended for researchers, scientists, and drug development professionals who utilize perfluorocarbons in their work.

Introduction to Perfluoro(methylcyclohexane)

Perfluoro(methylcyclohexane), with the chemical formula C₇F₁₄, is a fluorocarbon liquid that is a perfluorinated derivative of the hydrocarbon methylcyclohexane.[1] It is a clear, colorless, and odorless liquid characterized by high density, low viscosity, and low surface tension.[1][2] PFMC is chemically inert and thermally stable at temperatures exceeding 400 °C.[1][2] These properties make it suitable for a variety of applications, including as a heat transfer agent, a dielectric fluid, and a tracer compound.[1][2] Its ability to dissolve gases makes it a person of interest in biomedical applications.

General Properties:

Property	Value
Chemical Formula	C₇F₁₄
Molecular Weight	350.05 g/mol [3]
Boiling Point	76 °C[1][4]
Melting Point	-37 °C[1][4]
Density (at 25 °C)	1.788 g/mL[1]

Temperature-Dependent Physical Properties

The physical properties of perfluoro(methylcyclohexane) exhibit significant dependence on temperature. Understanding these relationships is crucial for applications involving temperature variations.

Density

The density of liquids generally decreases with increasing temperature. This is due to the increase in kinetic energy of the molecules, leading to larger average intermolecular distances.

Table 1: Density of Perfluoro(methylcyclohexane) at a Specific Temperature

Temperature (°C)	Density (g/mL)
20	1.80[4]
25	1.787

Viscosity

The viscosity of a liquid is a measure of its resistance to flow. For liquids, viscosity typically decreases as temperature increases. The increased thermal energy allows molecules to overcome intermolecular forces more easily, resulting in lower flow resistance.

Table 2: Viscosity of Perfluoro(methylcyclohexane) at a Specific Temperature

Property	Value
Viscosity (at unspecified temperature)	1.561 mPa·s[3]
Kinematic Viscosity (at unspecified temperature)	0.87 mm²/s[3]

Vapor Pressure

Vapor pressure is the pressure exerted by a vapor in thermodynamic equilibrium with its condensed phases (solid or liquid) at a given temperature in a closed system. The vapor pressure of a liquid increases with temperature, following the Clausius-Clapeyron relation. As more molecules gain sufficient kinetic energy to escape into the vapor phase, the pressure of the vapor increases.

Table 3: Vapor Pressure of Perfluoro(methylcyclohexane) at a Specific Temperature

Temperature (°C)	Vapor Pressure (kPa)
25	14[4]

Surface Tension

Surface tension is the tendency of liquid surfaces to shrink into the minimum surface area possible. Generally, the surface tension of a liquid decreases with an increase in temperature.

Table 4: Surface Tension of Perfluoro(methylcyclohexane) at a Specific Temperature

Property	Value
Surface Tension (at unspecified temperature)	15.4 mN/m[3]

Experimental Protocols

Accurate determination of the temperature-dependent physical properties of perfluoro(methylcyclohexane) requires precise experimental methodologies.

Measurement of Density vs. Temperature

Method: Vibrating Tube Densitometer

• Calibration: Calibrate the instrument using two standards of known density, typically dry air and deionized water.

• Sample Introduction: Introduce the perfluoro(methylcyclohexane) sample into the oscillating U-tube of the densitometer.

• Temperature Control: Set the desired temperature using a Peltier thermostat. Allow the sample to reach thermal equilibrium.

• Measurement: The instrument measures the resonant frequency of the oscillating tube containing the sample. This frequency is directly related to the density of the liquid.

• Data Collection: Record the density at the set temperature. Increment the temperature to the next desired value and repeat the measurement to obtain a series of density values as a function of temperature.

Measurement of Viscosity vs. Temperature

Method: Capillary Viscometer (e.g., Ubbelohde type)

• Apparatus Setup: Select a capillary viscometer of the appropriate size for the expected viscosity of perfluoro(methylcyclohexane).

• Sample Loading: Introduce a precise volume of the sample into the viscometer.

• Temperature Equilibration: Place the viscometer in a constant temperature bath set to the desired measurement temperature. Allow at least 20 minutes for the sample to reach thermal equilibrium.

• Flow Time Measurement: Draw the liquid up through the capillary into the timing bulb. Measure the time it takes for the liquid meniscus to pass between two calibrated marks as it flows back down under gravity.

• Calculation: The kinematic viscosity (ν) is calculated using the formula: ν = C * t, where 'C' is the calibration constant of the viscometer and 't' is the measured flow time. The dynamic viscosity (η) can then be calculated if the density (ρ) is known at that temperature: η = ν * ρ.

• Temperature Variation: Repeat the measurement at different temperatures by adjusting the temperature of the water bath.

Measurement of Vapor Pressure vs. Temperature

Method: Static Method

• Apparatus: The setup consists of a sample flask connected to a pressure transducer and a vacuum line, all enclosed in a temperature-controlled bath.

• Sample Degassing: The perfluoro(methylcyclohexane) sample is placed in the flask and thoroughly degassed to remove any dissolved air. This is typically achieved by several freeze-pump-thaw cycles.

• Temperature Control: The degassed sample is brought to the desired temperature in the constant temperature bath.

• Equilibrium: Allow the system to reach equilibrium, where the pressure reading from the transducer stabilizes. This stable pressure is the vapor pressure of the sample at that temperature.

• Data Logging: Record the temperature and pressure.

• Temperature Ramp: Increment the temperature of the bath and repeat the pressure measurement to obtain vapor pressure data over a range of temperatures.

Visualization of Temperature Effects

The following diagram illustrates the general relationship between temperature and the key physical properties of a liquid such as perfluoro(methylcyclohexane).

Caption: General effect of temperature on key physical properties.

References

• 1. Perfluoromethylcyclohexane - Wikipedia [en.wikipedia.org]
• 2. f2chemicals.com [f2chemicals.com]
• 3. PERFLUORO(METHYLCYCLOHEXANE) CAS#: 355-02-2 [m.chemicalbook.com]
• 4. Perfluoro(methylcyclohexane) technical grade, 90 355-02-2 [sigmaaldrich.com]

Perfluoro(methylcyclohexane): A Comprehensive Technical Guide to its Chemical Inertness and Reactivity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Perfluoro(methylcyclohexane) (PFMC), with the chemical formula C₇F₁₄, is a fully fluorinated derivative of methylcyclohexane. Belonging to the class of perfluorocarbons (PFCs), it is a colorless, odorless, and non-flammable liquid characterized by high density, low viscosity, and exceptional chemical and thermal stability. These properties render it a material of significant interest in a variety of advanced scientific and industrial applications, ranging from its use as a heat transfer fluid and an inert reaction medium to its emerging role in sophisticated drug delivery systems. This technical guide provides an in-depth exploration of the chemical inertness and reactivity of perfluoro(methylcyclohexane), offering valuable data, experimental protocols, and conceptual diagrams to support researchers and professionals in the fields of chemistry and drug development.

Physicochemical Properties

The unique properties of perfluoro(methylcyclohexane) stem from the strength of the carbon-fluorine bond, the most stable single bond in organic chemistry, and the effective shielding of the carbon backbone by the fluorine atoms. A summary of its key physical and chemical properties is presented in the table below.

Property	Value
Molecular Formula	C₇F₁₄[1]
Molecular Weight	350.05 g/mol [1]
Appearance	Colorless liquid[1]
Density	1.788 g/mL at 25 °C[2]
Melting Point	-37 °C
Boiling Point	76 °C[2]
Refractive Index	1.282[2]
Dielectric Constant	1.86[2]
Thermal Stability	Stable to over 400 °C
Solubility in Water	~10 ppm
Vapor Pressure	14 kPa at 25 °C
Viscosity (kinematic)	0.87 mm²/s

Chemical Inertness and Reactivity Studies

Perfluoro(methylcyclohexane) is renowned for its chemical inertness, remaining unreactive towards most chemical reagents, including strong acids, bases, and oxidizing agents under standard conditions. This lack of reactivity is a direct consequence of the high bond energy of C-F bonds and the steric hindrance provided by the fluorine atoms, which protect the carbon skeleton from chemical attack.

However, its inertness is not absolute. Under specific, high-energy conditions, perfluoro(methylcyclohexane) can be induced to react. The following sections detail the known reactivity of PFMC.

Reactivity with Strong Acids and Bases

Extensive studies and empirical evidence have demonstrated that perfluoro(methylcyclohexane) does not react with concentrated strong acids, such as sulfuric acid, or strong bases, like sodium hydroxide, under typical laboratory conditions. The electron-withdrawing nature of the fluorine atoms significantly reduces the electron density of the carbon backbone, making it resistant to electrophilic and nucleophilic attack.

Thermal Decomposition (Pyrolysis)

Perfluoro(methylcyclohexane) exhibits high thermal stability, with a decomposition temperature exceeding 400°C. At temperatures above this threshold, pyrolysis occurs, leading to the fragmentation of the molecule. The primary decomposition pathway involves the cleavage of C-C bonds, which are weaker than C-F bonds. This process generates a complex mixture of smaller perfluorinated compounds. Studies on the pyrolysis of similar perfluorocarbons suggest that the decomposition of perfluoro(methylcyclohexane) likely proceeds via radical mechanisms, with the potential formation of perfluorinated alkenes and smaller perfluoroalkanes. For instance, the pyrolysis of perfluoroisopropylcyclohexane has been shown to yield perfluoromethylcyclopentene and octafluorocyclopentene (B1204224) through radical isomerization and fragmentation.

Sonolysis

Sonolysis, the application of high-intensity ultrasound, can induce the degradation of perfluoro(methylcyclohexane) in aqueous solutions. The mechanism involves acoustic cavitation, where the formation, growth, and implosive collapse of microscopic bubbles generate localized hot spots with extremely high temperatures and pressures.[3] These extreme conditions lead to the pyrolytic decomposition of the perfluorocarbon at the bubble-water interface.[4][5] The sonochemical degradation of perfluorinated compounds generally proceeds through the cleavage of the carbon backbone, ultimately leading to mineralization into fluoride (B91410) ions, carbon dioxide, and water. The rate of sonolysis is influenced by factors such as ultrasonic frequency, power intensity, and the presence of other dissolved gases.[4]

Photochemical Reactivity

While generally inert to light, perfluoro(methylcyclohexane) can participate in photochemical reactions under specific conditions. It has been reported as a reactant in the synthesis of perfluoro-2-methylcyclohex-1-enolate through a photochemical reaction with tetrabutylammonium (B224687) iodide in water. This type of reaction suggests that under UV irradiation and in the presence of a suitable sensitizer (B1316253) or reactant, the C-F bond can be activated, leading to the formation of new chemical entities.

Applications in Research and Drug Development

The unique combination of inertness and specific physical properties makes perfluoro(methylcyclohexane) a valuable tool in both chemical research and the pharmaceutical industry.

Fluorous Biphase Systems

Perfluoro(methylcyclohexane) is a key solvent in "fluorous biphase" catalysis. This technique utilizes the immiscibility of fluorous solvents, like PFMC, with many common organic solvents at room temperature. A catalyst can be modified with a "fluorous tag" (a perfluoroalkyl chain), rendering it highly soluble in the fluorous phase. The reaction is typically carried out at an elevated temperature where the fluorous and organic phases become miscible, allowing the reaction to proceed in a single phase. Upon cooling, the system separates back into two phases, with the fluorous phase containing the catalyst and the organic phase containing the product. This allows for the simple separation of the product from the catalyst, which can then be easily recovered and reused. This "green chemistry" approach is highly attractive for synthesizing complex molecules, including active pharmaceutical ingredients (APIs).

Caption: Workflow of Fluorous Biphase Catalysis.

Drug Delivery Systems

The biological inertness and high gas-dissolving capacity of perfluorocarbons have led to their investigation as components in advanced drug delivery systems.[6][7][8] Perfluoro(methylcyclohexane), along with other PFCs, can be formulated into nanoemulsions, where tiny droplets of the PFC are stabilized by a surfactant in an aqueous medium.[6][7][8] These nanoemulsions can serve as carriers for hydrophobic drugs, protecting them from degradation and enabling targeted delivery.[6][7][8] The small size of the nanoparticles allows for potential penetration into specific tissues. Furthermore, the high oxygen-carrying capacity of PFCs can be beneficial in treating hypoxic tissues, creating a synergistic therapeutic effect.

Caption: Structure of a Perfluorocarbon Nanoemulsion for Drug Delivery.

Experimental Protocols

Synthesis of Perfluoro(methylcyclohexane) via the Fowler Process

The Fowler process is a common industrial method for producing perfluorocarbons.[9] It involves the reaction of a hydrocarbon vapor with a high-valency metal fluoride, typically cobalt(III) fluoride.

Materials:

• Toluene (or methylcyclohexane)

• Cobalt(II) fluoride (CoF₂)

• Fluorine gas (F₂)

• Nitrogen gas (N₂)

• High-temperature reactor tube

Procedure:

• Activation of Cobalt Fluoride: Cobalt(II) fluoride is placed in the reactor and heated to a high temperature (typically 250-300°C) while fluorine gas is passed over it to convert it to cobalt(III) fluoride (CoF₃). This is a highly exothermic reaction and must be carefully controlled.

  • 2CoF₂ + F₂ → 2CoF₃

• Fluorination of Hydrocarbon: The fluorine gas flow is stopped, and the reactor is purged with nitrogen. The hydrocarbon vapor (toluene or methylcyclohexane) is then introduced into the reactor. The hydrocarbon is fluorinated by the CoF₃, which is reduced back to CoF₂.

  • C₇H₈ + 28CoF₃ → C₇F₁₄ + 8HF + 28CoF₂

• Product Collection: The effluent gas stream, containing perfluoro(methylcyclohexane), hydrogen fluoride (HF), and any unreacted starting material or byproducts, is passed through a series of condensers and scrubbers to separate the components. The crude perfluorocarbon is then purified by distillation.

• Regeneration of Cobalt Fluoride: The cobalt(II) fluoride in the reactor can be regenerated by repeating step 1.

Caption: Schematic of the Fowler Process for PFMC Synthesis.

General Protocol for Fluorous Biphase Catalysis

This protocol provides a general outline for a reaction using a fluorous biphase system with perfluoro(methylcyclohexane) as the fluorous solvent.

Materials:

• Fluorous catalyst (a catalyst with a perfluoroalkyl tag)

• Perfluoro(methylcyclohexane)

• Organic solvent (e.g., toluene, immiscible with PFMC at room temperature)

• Reactants

• Reaction vessel equipped with a magnetic stirrer, condenser, and temperature control

Procedure:

• Reaction Setup: The fluorous catalyst is dissolved in perfluoro(methylcyclohexane) in the reaction vessel. The organic solvent and the reactants are then added. At room temperature, two distinct liquid phases will be observed.

• Reaction: The mixture is heated to a temperature at which the two phases become miscible (the "critical solution temperature"). The reaction is then allowed to proceed with stirring for the desired amount of time.

• Phase Separation: After the reaction is complete, the mixture is cooled to room temperature. The fluorous and organic phases will separate.

• Product Isolation: The upper organic layer, containing the product, is separated from the lower fluorous layer. The product can then be isolated from the organic solvent using standard techniques such as evaporation or crystallization.

• Catalyst Recovery: The lower fluorous layer, containing the catalyst, can be reused for subsequent reactions.

Conclusion

Perfluoro(methylcyclohexane) is a remarkably stable and chemically inert compound under a wide range of conditions. This inertness, coupled with its unique physical properties, makes it an invaluable solvent and component in specialized applications. While its reactivity is limited, understanding the conditions under which it can be transformed—such as high-temperature pyrolysis, sonolysis, and specific photochemical reactions—is crucial for both its safe handling and the development of novel synthetic methodologies. For researchers and professionals in drug development, the application of perfluoro(methylcyclohexane) in fluorous biphase catalysis offers a pathway to greener and more efficient synthesis of pharmaceuticals, while its role in nanoemulsion-based drug delivery systems presents exciting opportunities for creating advanced therapeutics. The continued exploration of the properties and applications of perfluoro(methylcyclohexane) is poised to contribute significantly to advancements in both chemistry and medicine.

References

• 1. Perfluoro(methylcyclohexane) | C7F14 | CID 9637 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. perfluoro(methylcyclohexane) [stenutz.eu]
• 3. Advancements on Ultrasonic Degradation of Per- and Polyfluoroalkyl Substances (PFAS): Toward Hybrid Approaches [mdpi.com]
• 4. Effect of chemical structure on the sonochemical degradation of perfluoroalkyl and polyfluoroalkyl substances (PFASs) - Environmental Science: Water Research & Technology (RSC Publishing) DOI:10.1039/C6EW00150E [pubs.rsc.org]
• 5. Ultrasonic destruction of surfactants - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Perfluorocarbon nanoemulsions in drug delivery: design, development, and manufacturing - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Perfluorocarbon nanoemulsions in drug delivery: design, development, and manufacturing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Fowler process - Wikipedia [en.wikipedia.org]

Protocols & Analytical Methods

Application Notes and Protocols for Perfluoro(methylcyclohexane) in Fluorous Biphasic Catalysis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of perfluoro(methylcyclohexane) (PFMC) as a solvent in fluorous biphasic catalysis (FBS). This document details the principles of FBS, the properties of PFMC as a fluorous solvent, and provides exemplary protocols for key chemical transformations. The information is intended to guide researchers in leveraging this green chemistry technique for efficient catalyst recovery and product purification.

Introduction to Fluorous Biphasic Catalysis (FBS)

The key principle of FBS lies in the temperature-dependent miscibility of the fluorous and organic phases.[1] At elevated temperatures, the two phases can become a single, homogeneous phase, allowing the reaction to proceed efficiently. Upon cooling, the system reverts to two phases, with the fluorous catalyst sequestered in the fluorous layer and the product(s) remaining in the organic layer. This allows for simple decantation to separate the product from the catalyst, which can then be reused.[1] This approach offers significant advantages in terms of catalyst recycling, reduced waste generation, and simplified product purification.[3][4]

Perfluoro(methylcyclohexane) as a Fluorous Solvent

Perfluoro(methylcyclohexane) (C7F14) is a fully fluorinated derivative of methylcyclohexane. Its physical and chemical properties make it an excellent choice for fluorous biphasic catalysis.

Key Properties of Perfluoro(methylcyclohexane):

Property	Value
Molecular Formula	C7F14
Molecular Weight	350.05 g/mol
Boiling Point	76 °C
Density	1.787 g/mL at 25 °C
Appearance	Clear, colorless liquid

Source:[5]

PFMC is chemically inert, thermally stable, and has low toxicity. Its density, significantly higher than most organic solvents, facilitates clean phase separation.

Experimental Protocols

The following sections provide detailed protocols for two common and impactful reactions conducted using a fluorous biphasic system with perfluoro(methylcyclohexane) as the fluorous solvent.

Rhodium-Catalyzed Hydroformylation of 1-Octene (B94956)

Hydroformylation is a fundamental industrial process for the synthesis of aldehydes from alkenes. The use of a fluorous biphasic system allows for the efficient recovery and reuse of the expensive rhodium catalyst.

Diagram of the Experimental Workflow for Fluorous Biphasic Hydroformylation:

Caption: Workflow for fluorous biphasic hydroformylation.

Materials:

• Catalyst: Rhodium precursor (e.g., [Rh(acac)(CO)2]) and a fluorous phosphine (B1218219) ligand (e.g., P(C6H4-4-OCH2C7F15)3).

• Substrate: 1-Octene

• Organic Solvent: Toluene

• Fluorous Solvent: Perfluoro(methylcyclohexane)

• Gases: Syngas (CO/H2, 1:1 mixture)

• Apparatus: High-pressure autoclave equipped with a magnetic stirrer, gas inlet, and temperature control.

Protocol:

• Catalyst Preparation: In an inert atmosphere (e.g., a glovebox), prepare the active catalyst by dissolving the rhodium precursor and the fluorous phosphine ligand in perfluoro(methylcyclohexane). The P/Rh ratio should be optimized for the specific ligand used.

• Reaction Setup: Charge the autoclave with the fluorous catalyst solution. Add the substrate (1-octene) and the organic solvent (toluene). The typical solvent ratio is 1:1 (v/v) of perfluoro(methylcyclohexane) to toluene.

• Reaction: Seal the autoclave and purge with syngas. Heat the reactor to the desired temperature (e.g., 80-100 °C) with vigorous stirring. At this temperature, the two solvent phases should become miscible, forming a single phase. Pressurize the reactor with syngas to the desired pressure (e.g., 20-40 bar).

• Monitoring: Monitor the reaction progress by taking samples at regular intervals and analyzing them by gas chromatography (GC).

• Work-up and Product Isolation: Upon completion of the reaction, cool the autoclave to room temperature. The reaction mixture will separate into two phases. The upper phase is the organic layer containing the product aldehydes, and the lower phase is the fluorous layer containing the catalyst. Carefully decant the upper organic layer. The aldehydes can be isolated by distillation of the organic solvent.

• Catalyst Recycling: The lower fluorous phase containing the catalyst can be directly reused for subsequent hydroformylation reactions by adding fresh substrate and organic solvent.

Quantitative Data:

The following table summarizes representative data for the rhodium-catalyzed hydroformylation of 1-octene in a perfluoro(methylcyclohexane)/toluene biphasic system.

Parameter	Value
Catalyst	Rhodium complex with P(C6H4-4-OCH2C7F15)3
Turnover Frequency (TOF)	380 h⁻¹
Aldehyde Selectivity	99%
n/iso Ratio	up to 2.8
Rhodium Leaching (after 1st run)	0.78%

Source:[6]

Fluorous Lewis Acid-Catalyzed Friedel-Crafts Acylation of Anisole

Friedel-Crafts acylation is a classic method for the formation of aryl ketones. The use of a fluorous Lewis acid catalyst in a biphasic system allows for the facile recovery and reuse of the catalyst, addressing a major drawback of traditional homogeneous Friedel-Crafts reactions.

Diagram of the Logical Relationship in Fluorous Biphasic Friedel-Crafts Acylation:

Caption: Key components and steps in fluorous biphasic Friedel-Crafts acylation.

Materials:

• Catalyst: A fluorous Lewis acid catalyst (e.g., Hf[N(SO2-n-C8F17)2]4).

• Substrate: Anisole

• Acylating Agent: Acetic Anhydride

• Organic Solvent: Chlorobenzene

• Fluorous Solvent: Perfluoro(methylcyclohexane)

• Apparatus: A standard reaction vessel with a condenser, magnetic stirrer, and temperature control.

Protocol:

• Reaction Setup: In the reaction vessel, combine the fluorous Lewis acid catalyst (e.g., 1 mol%) and perfluoro(methylcyclohexane). Add the organic solvent (chlorobenzene), anisole, and acetic anhydride.

• Reaction: Heat the biphasic mixture to the desired reaction temperature (e.g., 100 °C) with vigorous stirring. The reaction should become homogeneous at this temperature.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up and Product Isolation: After the reaction is complete, cool the mixture to room temperature. The mixture will separate into two phases. Separate the upper organic layer, which contains the product. The product can be isolated by washing the organic phase with a saturated sodium bicarbonate solution, drying over anhydrous sodium sulfate, and removing the solvent under reduced pressure.

• Catalyst Recycling: The lower fluorous phase containing the catalyst can be reused for subsequent reactions.

Quantitative Data:

The following table presents data for the fluorous Lewis acid-catalyzed Friedel-Crafts acylation of anisole.

Cycle	Yield (%)
1	98
2	98
3	99

Source:[7] (Note: The original study used GALDEN® SV135 as the fluorous solvent, which has similar properties to perfluoro(methylcyclohexane). The principle and expected results are directly transferable.)

Conclusion

Perfluoro(methylcyclohexane) is a highly effective and versatile solvent for fluorous biphasic catalysis. Its distinct physical properties enable efficient separation and recycling of homogeneous catalysts, aligning with the principles of green chemistry. The provided protocols for hydroformylation and Friedel-Crafts acylation demonstrate the practical application of this technique for important organic transformations. Researchers and professionals in drug development can leverage this methodology to streamline synthesis, reduce waste, and improve the overall efficiency of their catalytic processes.

References

• 1. taylorfrancis.com [taylorfrancis.com]
• 2. new.societechimiquedefrance.fr [new.societechimiquedefrance.fr]
• 3. tcichemicals.com [tcichemicals.com]
• 4. benchchem.com [benchchem.com]
• 5. Solvent design for catalyst recycling of rhodium/amine catalysts via scCO2 extraction in the reductive hydroformylation of alpha olefins - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. Development of Fluorous Lewis Acid-Catalyzed Reactions - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Rhodium-Catalyzed Hydroformylation in a Perfluoro(methylcyclohexane)/Toluene Biphasic System

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for conducting rhodium-catalyzed hydroformylation of alkenes within a perfluoro(methylcyclohexane)/toluene (B28343) biphasic system. This innovative approach, often termed "fluorous biphasic catalysis," offers a significant advantage in catalyst recovery and recycling, a critical aspect for processes involving expensive and precious metals like rhodium. By utilizing a fluorous-soluble catalyst that is preferentially partitioned into the perfluoro(methylcyclohexane) phase, the product, which resides in the toluene phase, can be easily separated, and the catalyst can be reused with minimal leaching.

Core Principles

The foundation of this technique lies in the limited miscibility of fluorinated solvents, such as perfluoro(methylcyclohexane), with common organic solvents like toluene.[1] A rhodium catalyst, rendered fluorous-soluble through coordination with highly fluorinated phosphine (B1218219) ligands, is dissolved in the perfluoro(methylcyclohexane) phase.[2][3] The alkene substrate, dissolved in toluene, is then introduced, forming a biphasic system. Upon heating and pressurizing with syngas (a mixture of carbon monoxide and hydrogen), the hydroformylation reaction proceeds, converting the alkene to an aldehyde. After the reaction, the system is cooled, leading to phase separation. The product-containing toluene phase can be decanted, leaving the catalyst-containing fluorous phase ready for subsequent reaction cycles. This method facilitates efficient catalyst separation without the need for water, making it an attractive green chemistry approach.[1]

Data Presentation: Performance of Rhodium Catalysts with Fluorophilic Ligands

The following tables summarize representative quantitative data for the hydroformylation of 1-octene (B94956) in a perfluoro(methylcyclohexane)/toluene biphasic system, showcasing the impact of different fluorinated phosphine ligands on catalyst performance. The data is compiled from various studies on fluorous biphasic catalysis.

Table 1: Reaction Parameters for Hydroformylation of 1-Octene

Parameter	Value
Substrate	1-Octene
Rhodium Precursor	[Rh(CO)₂(acac)]
Solvent System	Perfluoro(methylcyclohexane) / Toluene
Syngas Pressure (CO/H₂)	20 - 50 bar (1:1 ratio)
Temperature	80 - 120 °C
Reaction Time	2 - 24 hours
Stirring Speed	>1000 rpm

Table 2: Performance Data with Various Fluorophilic Phosphine Ligands

Ligand	Catalyst Loading (mol%)	Conversion (%)	Aldehyde Selectivity (%)	n:iso Ratio	Turnover Frequency (TOF, h⁻¹)	Rh Leaching (ppm)
P(C₆H₄-p-SiMe(CH₂CH₂(CF₂)₅CF₃)₂)₃	0.1	>99	98	2.5 : 1	~150	< 1
P(CH₂CH₂(CF₂)₅CF₃)₃	0.1	95	99	2.2 : 1	136	~1.5
Fluoropolymer-supported arylphosphine	0.1	>99	99	2.8 : 1	136	< 0.5
P(C₆H₃-3,5-(CF₃)₂)₃	0.1	>99	95	4.6 : 1	>200	Not Reported

Note: The data presented are representative values from the literature and may vary depending on the specific experimental conditions.

Experimental Protocols

Catalyst Preparation (In Situ)

A stock solution of the rhodium catalyst is prepared in the fluorous solvent.

• Materials:

  • Rhodium precursor: [Rh(CO)₂(acac)] (acetylacetonatodicarbonylrhodium(I))

  • Fluorophilic phosphine ligand (e.g., P(CH₂CH₂(CF₂)₅CF₃)₃)

  • Perfluoro(methylcyclohexane)

  • Schlenk flask or glovebox

  • Syringe

• Procedure:

  • In an inert atmosphere (glovebox or under argon), weigh the desired amount of [Rh(CO)₂(acac)] and the fluorophilic phosphine ligand into a Schlenk flask. A ligand-to-rhodium molar ratio of 10:1 is common.

  • Add the required volume of degassed perfluoro(methylcyclohexane) to achieve the target catalyst concentration (e.g., 1-5 mM).

  • Stir the mixture at room temperature for 30 minutes to ensure complete dissolution and formation of the active catalyst complex. The solution should turn yellow.

Biphasic Hydroformylation Reaction

The hydroformylation is carried out in a high-pressure autoclave.

• Materials:

  • High-pressure autoclave with a magnetic stirrer, gas inlet, pressure gauge, and temperature controller.

  • Catalyst solution in perfluoro(methylcyclohexane) (from Protocol 1).

  • Alkene substrate (e.g., 1-octene).

  • Toluene (degassed).

  • Syngas (CO/H₂, 1:1 mixture).

  • Gas chromatography (GC) equipment for analysis.

• Procedure:

  • Charge the autoclave with the prepared catalyst solution in perfluoro(methylcyclohexane).

  • Add the desired volume of a toluene solution containing the alkene substrate. A typical solvent volume ratio is 1:1 (perfluoro(methylcyclohexane):toluene).

  • Seal the autoclave and purge several times with nitrogen, followed by syngas.

  • Pressurize the autoclave with syngas to the desired pressure (e.g., 40 bar).

  • Begin vigorous stirring and heat the reactor to the target temperature (e.g., 100 °C).

  • Maintain the pressure and temperature for the specified reaction time. Monitor the reaction progress by taking samples (if the setup allows) for GC analysis.

  • After the reaction is complete, cool the autoclave to room temperature.

  • Slowly vent the excess syngas.

Product Separation and Catalyst Recycling

The biphasic nature of the system allows for simple separation.

• Procedure:

  • Once cooled, the reaction mixture will separate into two distinct phases: a lower, colored (typically yellow) fluorous phase containing the catalyst, and an upper, colorless organic phase containing the aldehyde product and unreacted alkene.

  • Carefully decant or syringe out the upper organic (toluene) phase.

  • The lower fluorous phase containing the rhodium catalyst can be recharged with a fresh solution of the alkene in toluene for a subsequent reaction cycle.

  • Analyze the organic phase by GC to determine conversion, selectivity, and yield.

  • The rhodium content in the organic phase can be determined by inductively coupled plasma mass spectrometry (ICP-MS) to quantify catalyst leaching.

Mandatory Visualizations

Caption: Experimental workflow for rhodium-catalyzed hydroformylation.

Caption: Principle of catalyst recycling in the fluorous biphasic system.

References

• 1. Facile catalyst separation without water: fluorous biphase hydroformylation of olefins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Rhodium catalysed hydroformylation of alkenes using highly fluorophilic phosphines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pcliv.ac.uk [pcliv.ac.uk]

Application of Perfluoro(methylcyclohexane) in Photochemical Reactions: A Guide for Researchers

For researchers, scientists, and drug development professionals, this document provides a comprehensive overview of the applications of perfluoro(methylcyclohexane) in photochemical reactions. It includes detailed protocols, data presentation in tabular format, and explanatory diagrams to illustrate key concepts and workflows.

Perfluoro(methylcyclohexane) (PFMC) is a highly fluorinated organic compound with unique physical and chemical properties that make it a valuable tool in various chemical applications, including photochemical reactions. Its chemical inertness, thermal stability, and distinct solubility profile are particularly advantageous. While direct participation as a reactant in photochemical synthesis is noted in specific instances, its primary utility lies in its application as a specialized solvent in "fluorous" biphase systems.

Perfluoro(methylcyclohexane) as a Reactant in Photochemical Synthesis

A plausible, though not definitively published, reaction scheme is presented below:

Hypothetical Reaction Pathway

Caption: Hypothetical photochemical reaction of Perfluoro(methylcyclohexane).

Perfluoro(methylcyclohexane) in Fluorous Biphase Systems for Photochemical Reactions

A more extensively documented application of perfluoro(methylcyclohexane) is its use as a solvent in fluorous biphase systems.[1][2][3] This technique is particularly useful for reactions where the separation of a catalyst from the reaction products is desirable. A fluorous biphase system typically consists of a fluorous solvent, such as perfluoro(methylcyclohexane), and a conventional organic solvent. The two phases are immiscible at room temperature but can become miscible upon heating, allowing the reaction to proceed in a homogeneous phase. Upon cooling, the phases separate, with the fluorous catalyst preferentially dissolving in the fluorous phase and the organic products in the organic phase.

This principle can be extended to photochemical reactions, where a fluorous-tagged photocatalyst can be employed.

Properties of Perfluoro(methylcyclohexane) Relevant to Photochemical Applications

The suitability of perfluoro(methylcyclohexane) for these applications stems from its distinct physical and chemical properties.

Property	Value	Significance in Photochemical Applications
Boiling Point	76 °C	Allows for reactions at elevated temperatures and easy removal by distillation.[4]
Density	1.787 g/mL at 25 °C	Higher density than most organic solvents, facilitating clear phase separation.[4]
Refractive Index	n17/D 1.285
Chemical Formula	C7F14	High degree of fluorination leads to its unique properties.[4]
Molar Mass	350.05 g/mol	[4]
Solubility in Water	~10 ppm	Immiscible with aqueous solutions.[4]
Chemical Inertness	High	Does not readily react with most chemical reagents, making it a stable medium for reactions.[4]
Thermal Stability	Stable to over 400 °C	Can be used in a wide range of reaction temperatures.[4]

Experimental Protocol: Conceptual Photochemical Reaction in a Fluorous Biphase System

While a specific, detailed protocol for a photochemical reaction in a perfluoro(methylcyclohexane)-based fluorous system is not available in the searched literature, the following conceptual protocol outlines the general methodology. This protocol is based on the principles of fluorous biphase catalysis.

Objective: To perform a conceptual photochemical reaction using a fluorous-tagged photocatalyst in a perfluoro(methylcyclohexane)/organic solvent biphase system.

Materials:

• Perfluoro(methylcyclohexane)

• Organic solvent (e.g., toluene, acetonitrile)

• Reactant A

• Reactant B

• Fluorous-tagged photocatalyst

• Schlenk flask or other suitable reaction vessel equipped with a stir bar

• Heating/cooling system

• Photochemical reactor (e.g., with a specific wavelength LED or lamp)

• Separatory funnel

Protocol:

• Reaction Setup:

  • To a Schlenk flask, add the fluorous-tagged photocatalyst.

  • Add perfluoro(methylcyclohexane) and the chosen organic solvent in a 1:1 volume ratio.

  • Add the reactants A and B to the reaction vessel.

  • The system will exist as two phases at room temperature.

• Homogenization and Photoreaction:

  • Heat the reaction mixture with stirring until a single homogeneous phase is observed. The temperature required will depend on the specific organic solvent used.

  • Once homogeneous, position the reaction vessel in the photochemical reactor.

  • Irradiate the reaction mixture with the appropriate wavelength of light for the required reaction time. Monitor the reaction progress using a suitable analytical technique (e.g., TLC, GC-MS, NMR).

• Phase Separation and Product Isolation:

  • Upon completion of the reaction, turn off the light source and allow the reaction mixture to cool to room temperature.

  • As the mixture cools, the fluorous and organic phases will separate.

  • Transfer the biphasic mixture to a separatory funnel.

  • Separate the lower, denser fluorous phase (containing the catalyst) from the upper organic phase (containing the product).

• Catalyst Recycling and Product Purification:

  • The fluorous phase containing the catalyst can be washed with a fresh portion of the organic solvent and reused for subsequent reactions.

  • The organic phase can be washed, dried, and concentrated in vacuo to yield the crude product.

  • Purify the product using standard techniques such as column chromatography, distillation, or recrystallization.

Workflow and Visualization

The workflow for a photochemical reaction in a fluorous biphase system can be visualized as follows:

Caption: Workflow for a photochemical reaction in a fluorous biphase system.

The logical relationship of the fluorous biphase concept is illustrated below:

Caption: Principle of a thermomorphic fluorous biphase system.

Conclusion

Perfluoro(methylcyclohexane) is a valuable compound in the field of photochemical reactions, primarily due to its utility as a solvent in fluorous biphase systems. This application offers a practical solution for catalyst recovery and reuse, aligning with the principles of green chemistry. While its role as a direct reactant in photochemical synthesis is less documented, it presents an intriguing area for future research. The unique properties of perfluoro(methylcyclohexane) make it a powerful tool for designing innovative and efficient photochemical processes.

References

• 1. books.rsc.org [books.rsc.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. tcichemicals.com [tcichemicals.com]
• 4. Perfluoromethylcyclohexane - Wikipedia [en.wikipedia.org]

Application Notes and Protocols: Perfluoro(methylcyclohexane) as a Heat Transfer Fluid in Laboratory-Scale Reactors

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of perfluoro(methylcyclohexane) as a high-performance heat transfer fluid in laboratory-scale reactors. Its unique properties make it a compelling choice for applications requiring high thermal stability, chemical inertness, and a wide operating temperature range.

Introduction

Perfluoro(methylcyclohexane) (C7F14) is a fully fluorinated cyclic hydrocarbon.[1][2] Its chemical structure, where all hydrogen atoms are replaced by fluorine, imparts exceptional chemical and thermal stability, making it an ideal heat transfer medium for demanding laboratory applications, including chemical synthesis, process development, and calorimetry.[1][2] This fluid is non-flammable, colorless, odorless, and possesses low toxicity.[1][3][4]

Key Advantages:

• High Thermal Stability: Stable up to 400-450°C, minimizing fluid degradation and byproduct formation.[1][5]

• Chemical Inertness: Resistant to reaction with most chemicals, ensuring process purity and preventing fluid-related side reactions.[1][2]

• Wide Operating Temperature Range: Suitable for use in a broad range of temperatures, from approximately -37°C to its boiling point of 76°C at atmospheric pressure.[1][3]

• Good Dielectric Properties: Can be used in applications where electrical insulation is required.[1][6]

• Low Toxicity: Generally considered to have a low toxicity profile, enhancing laboratory safety.[1]

Physicochemical Properties

A summary of the key physical and chemical properties of perfluoro(methylcyclohexane) is presented below. This data is essential for engineering calculations, safety assessments, and operational planning.

Property	Value	References
Molecular Formula	C7F14	[3]
Molecular Weight	350.05 g/mol	[1][7]
Appearance	Clear, colorless liquid	[1][3][8]
Odor	Odorless	[3]
Density	1.788 g/mL (at 25°C)	[1][7]
Boiling Point	76 °C (169 °F)	[1][3][4]
Melting Point	-37 °C (-35 °F)	[1][3][4]
Viscosity (dynamic)	≈ 1.561 mPa·s	[3][7]
Viscosity (kinematic)	≈ 0.87 mm²/s	[3][7]
Specific Heat Capacity	0.963 kJ/kg·K	[7]
Thermal Conductivity	Data not readily available in search results
Vapor Pressure	≈ 14 kPa (at 25°C)	[3][7]
Surface Tension	15.4 mN/m	[7]
Flash Point	None	[1]
Autoignition Temperature	None	[1]
Solubility in Water	10 ppm	[1]

Experimental Protocols

This protocol outlines the steps to characterize the heat transfer performance of perfluoro(methylcyclohexane) in a typical laboratory-scale jacketed reactor setup.

Objective: To determine the overall heat transfer coefficient (U) of the reactor system using perfluoro(methylcyclohexane) at various operating temperatures.

Materials and Equipment:

• Jacketed glass or stainless steel laboratory reactor (e.g., 1 L) with agitator and temperature probes (for both reactor contents and jacket inlet/outlet).

• Thermostatic circulator (heating/cooling bath) compatible with perfluoro(methylcyclohexane).

• Perfluoro(methylcyclohexane).

• A well-characterized internal fluid with known specific heat capacity (e.g., distilled water or a silicone oil).

• Data logging system to record temperature over time.

Experimental Workflow Diagram:

Caption: Workflow for Heat Transfer Performance Evaluation.

Procedure:

• System Setup:

  • Assemble the jacketed reactor system, ensuring all connections are secure.

  • Place temperature probes in the reactor contents and at the inlet and outlet of the reactor jacket.

  • Connect the thermostatic circulator to the jacket inlet and outlet.

  • Carefully fill the circulator and jacket with perfluoro(methylcyclohexane).

  • Fill the reactor vessel with a known mass and type of fluid (e.g., distilled water).

• Experimental Run:

  • Set the thermostatic circulator to the desired initial temperature (e.g., 50°C) and begin circulation.

  • Start the agitator at a constant, recorded speed (e.g., 200 RPM).

  • Begin recording the temperature of the reactor contents and the jacket inlet and outlet temperatures.

  • Allow the system to reach thermal equilibrium, where the reactor temperature is stable.

  • Once at steady-state, change the circulator setpoint to a new temperature (e.g., 20°C) to initiate a cooling ramp.

  • Continue to log all temperatures until a new steady-state is achieved.

  • Repeat this procedure for a range of desired operating temperatures and agitation speeds to understand the fluid's performance under different conditions.

• Data Analysis:

  • The overall heat transfer coefficient (U) can be calculated from the logged temperature data using the following energy balance equation on the reactor contents:

    m_rC_{p,r}dT_r/ dt = UA (T_j - T_r)

    where:

    • m_r = mass of the reactor contents

    • C_{p,r} = specific heat capacity of the reactor contents

    • dT_r/ dt = rate of change of reactor temperature

    • U = overall heat transfer coefficient

    • A = heat transfer area of the reactor

    • T_j = average jacket fluid temperature ((T_inlet + T_outlet)/2)

    • T_r = temperature of the reactor contents

  • By plotting the relevant terms from the experimental data, U can be determined.

This protocol describes a method for evaluating the compatibility of perfluoro(methylcyclohexane) with common materials used in laboratory reactors.

Objective: To assess any changes in the physical properties of common laboratory materials after prolonged exposure to perfluoro(methylcyclohexane) at elevated temperatures.

Materials:

• Perfluoro(methylcyclohexane).

• Coupons of materials to be tested (e.g., 316 stainless steel, Hastelloy C-276, borosilicate glass, PTFE, PFA, Viton®, Kalrez®).

• Glass test tubes or small pressure vessels.

• Oven or heating block.

• Analytical balance (for mass change).

• Micrometer or calipers (for dimensional change).

• Microscope (for visual inspection).

Experimental Workflow Diagram:

Caption: Workflow for Material Compatibility Testing.

Procedure:

• Preparation:

  • Cut and clean test coupons of each material to a standard size.

  • Accurately measure and record the initial mass and dimensions of each coupon.

  • Visually inspect and photograph each coupon.

• Exposure:

  • Place each coupon in a separate, labeled glass vessel.

  • Add a sufficient volume of perfluoro(methylcyclohexane) to completely submerge each coupon.

  • Seal the vessels to prevent evaporation.

  • Place the vessels in an oven set to a constant elevated temperature, below the boiling point of the fluid (e.g., 70°C).

  • Maintain the exposure for an extended period (e.g., 30 days).

• Post-Exposure Analysis:

  • After the exposure period, carefully remove the coupons from the fluid.

  • Clean the coupons with a suitable solvent (e.g., acetone) and dry them thoroughly.

  • Re-measure the mass and dimensions of each coupon.

  • Visually inspect the coupons under magnification for any signs of corrosion, discoloration, swelling, or degradation.

  • Calculate any changes in mass or dimensions.

  • (Optional) The perfluoro(methylcyclohexane) can be analyzed (e.g., by GC-MS) to detect any leached substances from the materials.

Expected Outcome: Perfluoro(methylcyclohexane) is highly inert and is expected to be compatible with a wide range of materials commonly used in laboratory reactors, including stainless steel, glass, and fluoropolymers like PTFE.[5][9]

Safety and Handling

While perfluoro(methylcyclohexane) is considered to have low toxicity, standard laboratory safety practices should always be followed.

• Personal Protective Equipment (PPE): Wear appropriate protective eyeglasses or chemical safety goggles, and protective gloves to prevent skin exposure.[8]

• Ventilation: Use in a well-ventilated area to keep airborne concentrations low.[8]

• Handling: Avoid direct contact with skin and eyes. In case of contact, flush with plenty of water.[8][10]

• Storage: Keep containers tightly closed and store in a cool, dry place.[3]

• Spills: Absorb spills with an inert material (e.g., vermiculite, sand) and place in a suitable container for disposal.[8]

• Decomposition: Although thermally stable, hazardous decomposition products, including toxic fumes, may be released in a fire.[3]

Comparison with Other Heat Transfer Fluids

Feature	Perfluoro(methylcyclohexane)	Silicone Oils	Ethylene Glycol/Water
Temperature Range	Wide (-37°C to 76°C)	Very Wide (e.g., -100°C to 250°C)	Limited (e.g., -40°C to 120°C)
Chemical Inertness	Excellent	Good to Excellent	Moderate
Flammability	Non-flammable[1][3]	Flammable at high temperatures	Non-flammable (as a mixture)
Viscosity at Low Temp.	Low	Can become very high	High
Toxicity	Low	Low	Moderate
Cost	High	Moderate to High	Low
Environmental	Persistent	Varies	Biodegradable

Conclusion

Perfluoro(methylcyclohexane) is a superior heat transfer fluid for many laboratory-scale reactor applications, particularly those requiring high chemical inertness and thermal stability. Its performance can be readily characterized using the protocols outlined in this document. While its cost is higher than some conventional fluids, its unique properties can lead to improved process control, purity, and safety, justifying its use in critical research and development activities.

References

• 1. Perfluoromethylcyclohexane - Wikipedia [en.wikipedia.org]
• 2. CAS 355-02-2: Perfluoro(methylcyclohexane) | CymitQuimica [cymitquimica.com]
• 3. f2chemicals.com [f2chemicals.com]
• 4. fishersci.com [fishersci.com]
• 5. f2chemicals.com [f2chemicals.com]
• 6. PERFLUORO(METHYLCYCLOHEXANE) CAS#: 355-02-2 [m.chemicalbook.com]
• 7. f2chemicals.com [f2chemicals.com]
• 8. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 9. scs.illinois.edu [scs.illinois.edu]
• 10. assets.thermofisher.com [assets.thermofisher.com]

Application Notes and Protocols for Perfluoro(methylcyclohexane) as an Environmental Tracer

For Researchers, Scientists, and Drug Development Professionals

Introduction

Perfluoro(methylcyclohexane) (PMCH) is a highly fluorinated cyclic alkane that serves as an excellent tracer gas in various environmental studies. Its unique physicochemical properties, including chemical inertness, thermal stability, non-toxicity, and extremely low atmospheric background concentrations, make it an ideal candidate for tracking the transport and dispersion of substances in the atmosphere, indoor environments, and subsurface.[1] This document provides detailed application notes and experimental protocols for the use of PMCH as a perfluorocarbon tracer (PFT) in key environmental applications.

Key Properties of Perfluoro(methylcyclohexane) (PMCH)

Property	Value	Reference(s)
Chemical Formula	C7F14	[2]
Molecular Weight	350.05 g/mol	[2]
Boiling Point	76 °C	[2]
Atmospheric Background	~2.4 parts per quadrillion (ppq)	[2]
Chemical Inertness	High	[1]
Thermal Stability	High	[1]
Toxicity	Low	[1]

Applications

The primary applications of PMCH as an environmental tracer include:

• Atmospheric Transport and Dispersion Studies: Tracking the movement of air masses and pollutants over short and long distances.

• Indoor Air Quality and Ventilation Studies: Determining air exchange rates and the movement of air within and between buildings.

• Leak Detection: Identifying and locating leaks in underground cables, pipelines, and other contained systems.

• Groundwater Tracing: Mapping subsurface flow paths and determining groundwater velocity.

Application 1: Atmospheric Transport and Dispersion Studies

Application Note

PMCH is a valuable tool for validating atmospheric transport and dispersion models. Due to its low background concentration, even small releases can be detected at significant distances from the source. This allows for the study of pollutant transport on local, regional, and even continental scales. The inert nature of PMCH ensures that it travels with the air mass without undergoing chemical transformation, providing a true representation of atmospheric transport pathways.

Quantitative Data

The following table summarizes illustrative data from atmospheric tracer experiments. Note that specific concentrations can vary significantly based on meteorological conditions, release rate, and distance from the source.

Release Rate ( kg/hr )	Downwind Distance (km)	Average Concentration (ppq)	Study Notes
~10	100	>100	Short-range dispersion study
~10	600	Detectable above background	Long-range transport study[3]
1.68 x 10⁻³	0.12 - 0.6	100 - 1000	Urban dispersion study[4]
Not Specified	50	Consistent detection	Field experiment testing PFT system[3]

Experimental Protocol

1. Pre-Experiment Planning:

• Define Objectives: Clearly state the goals of the study (e.g., model validation, source attribution).
• Site Selection: Choose a release site with minimal local obstructions and well-characterized meteorology. Select sampling locations at various distances and directions downwind.
• Tracer Release Rate Calculation: Determine the required PMCH release rate based on the expected dilution, sensitivity of the analytical instruments, and the duration of the study. A release rate of approximately 10 kg/hr has been suggested for long-range studies.[3]
• Meteorological Forecasting: Obtain detailed weather forecasts for the planned release period to ensure favorable transport conditions towards the sampling network.

2. Tracer Release:

• Equipment: Use a calibrated mass flow controller to ensure a constant and known release rate. PMCH, being a liquid at room temperature, is typically vaporized into a stream of inert gas (e.g., nitrogen) before release.[5]
• Procedure:

• Set up the release system at the chosen location, ensuring the release point is at the desired height.
• Start the flow of the carrier gas.
• Introduce liquid PMCH into the vaporizer at the pre-calculated rate.
• Continuously monitor the release rate throughout the experiment.
• Record the exact start and end times of the release.

3. Sample Collection:

• Equipment: Use programmable air samplers equipped with adsorbent tubes (e.g., containing Ambersorb®) to collect air samples at the predetermined locations.
• Procedure:

• Deploy samplers at the chosen locations prior to the tracer release.
• Program the samplers to collect samples at specific time intervals during and after the expected plume passage.
• After collection, seal the adsorbent tubes and store them in a clean environment until analysis.

4. Sample Analysis (GC-MS):

• Instrumentation: A gas chromatograph coupled with a mass spectrometer (GC-MS) is used for the analysis of PMCH. Thermal desorption is employed to introduce the sample from the adsorbent tube into the GC.
• Analytical Parameters (Illustrative):

Parameter	Value
Thermal Desorption
Desorption Temperature	300 - 350 °C
Desorption Time	5 - 10 minutes
Cryo-focusing Temperature	-100 to -150 °C
Gas Chromatography
Column	Capillary column (e.g., DB-1, 60 m x 0.32 mm x 1.0 µm)
Carrier Gas	Helium
Oven Program	Initial temp 35°C, hold for 5 min, ramp to 250°C at 10°C/min
Mass Spectrometry
Ionization Mode	Electron Ionization (EI) or Negative Chemical Ionization (NCI)
Monitored Ions (m/z)	69, 131, 281, 300, 350

5. Data Analysis:

• Quantify the PMCH concentration in each sample using a calibration curve generated from standards of known concentration.
• Correlate the measured concentrations with meteorological data to understand the transport and dispersion patterns.
• Compare the experimental results with model predictions.

Workflow Diagram

Atmospheric Tracer Study Workflow

Application 2: Indoor Air Quality and Ventilation Studies

Application Note

PMCH is used to determine the air exchange rate (AER) in buildings, which is a critical parameter for assessing indoor air quality and energy efficiency. The tracer gas decay method is commonly employed, where a small amount of PMCH is released, and its concentration is monitored over time. The rate of decay is directly related to the AER. This method can be used to evaluate the effectiveness of ventilation systems and identify air leakage pathways.

Quantitative Data

The following table presents typical air exchange rates measured in different indoor environments.

Environment Type	Ventilation Condition	Air Exchange Rate (ACH)	Reference(s)
Residential Home	Natural Ventilation	0.2 - 1.5	[6]
Office Building	Mechanical Ventilation	0.5 - 2.0	[6]
Classroom	Varies	0.7 - 3.0
Laboratory	High Ventilation	> 10

Experimental Protocol

1. Preparation:

• Building Characterization: Measure the volume of the room or building to be tested. Note the type of ventilation system and any potential air leakage points.
• Tracer Source Preparation: Use a passive PMCH emitter (e.g., a permeation tube or a vial with a permeable cap) with a known and stable emission rate.[6]

2. Tracer Release and Mixing:

• Placement: Place one or more PMCH sources in the room, ensuring they are not in direct airflow from vents or windows. For larger spaces, use multiple sources to achieve a uniform initial concentration.
• Mixing: Use a small fan to mix the air in the room for a short period to ensure a homogenous concentration of the tracer gas.

3. Sample Collection:

• Method: The tracer gas decay method is commonly used.
• Procedure:

• After the initial mixing period, turn off the fan.
• Collect air samples at regular intervals (e.g., every 15-30 minutes) using either active samplers with adsorbent tubes or passive samplers.
• Continue sampling until the tracer concentration has significantly decreased (e.g., by at least 50%).

4. Sample Analysis (GC-MS):

• Follow the same analytical procedure as described for atmospheric studies.

5. Data Analysis and AER Calculation:

• Plot the natural logarithm of the PMCH concentration versus time.
• The slope of the resulting straight line is equal to the negative of the air exchange rate (-AER).
• Equation: C(t) = C(0) * e^(-AER * t), where:
• C(t) is the concentration at time t
• C(0) is the initial concentration
• AER is the air exchange rate (in hr⁻¹)
• t is time (in hours)

Workflow Diagram

Indoor Ventilation Study Workflow

Application 3: Leak Detection

Application Note

The high sensitivity of PMCH detection makes it an effective tracer for locating leaks in buried infrastructure like power cables and pipelines. The tracer is introduced into the system, and the air or soil gas above the suspected leak area is sampled. The presence of PMCH indicates the location of the leak. This method is non-destructive and can pinpoint leaks with high precision.[7]

Experimental Protocol

1. System Preparation:

• Isolate the section of the cable or pipeline to be tested.
• If the system contains a fluid (e.g., oil in a cable), the PMCH can be dissolved directly into it. For empty systems, it can be introduced as a vapor.

2. Tracer Injection:

• Inject a known quantity of PMCH into the isolated section. The amount will depend on the volume of the system and the expected leak rate.
• Pressurize the system with an inert gas (e.g., nitrogen) to facilitate the leakage of the tracer.

3. Surface Sampling:

• Grid Layout: Establish a sampling grid on the ground surface above the buried system.
• Sampling Probes: Use soil gas probes to collect samples from a shallow depth (e.g., 10-30 cm) at each grid point.
• Collection: Collect samples using syringes or a portable pump connected to adsorbent tubes.

4. Sample Analysis (GC-MS):

• Analyze the collected samples for the presence and concentration of PMCH using the previously described GC-MS method.

5. Leak Location:

• Create a concentration map based on the results from the sampling grid.
• The area with the highest concentration of PMCH indicates the location of the leak.

Workflow Diagram

Leak Detection Study Workflow

Application 4: Groundwater Tracing

Application Note

While fluorescent dyes are commonly used for groundwater tracing, perfluorocarbons like PMCH offer an alternative, particularly in sensitive environments or where dye sorption to sediments is a concern. The principles of tracer injection and downstream monitoring are similar. PMCH's low water solubility requires specialized injection and sampling techniques.

Experimental Protocol (Adapted from Fluorescent Dye Tracing)

1. Pre-Injection Phase:

• Hydrogeological Assessment: Characterize the geology and hydrogeology of the study area to predict potential flow paths and velocities.
• Background Sampling: Collect water samples from monitoring wells and surface water bodies to ensure there is no pre-existing PMCH contamination.
• Tracer Mass Calculation: Estimate the required mass of PMCH based on the expected travel distance, groundwater velocity, and dilution.

2. Tracer Injection:

• Method: Due to its low water solubility, PMCH should be injected as a solution in a miscible solvent (e.g., methanol) or as a fine emulsion.
• Procedure:

• Prepare the PMCH injection solution.
• Introduce the solution into the injection well or sinkhole.
• Flush the injection point with a known volume of water to ensure the tracer enters the groundwater system.

3. Sample Collection:

• Passive Samplers: Deploy passive samplers containing a sorbent material that can capture dissolved PMCH from the water over time.
• Grab Samples: Collect water samples at regular intervals from downstream monitoring wells and springs.

4. Sample Analysis:

• Passive Samplers: Extract the PMCH from the sorbent using a suitable solvent and analyze by GC-MS.
• Water Samples: Use a purge-and-trap system to extract the volatile PMCH from the water sample, followed by GC-MS analysis.

5. Data Interpretation:

• Plot the tracer breakthrough curve (concentration vs. time) for each monitoring point.
• The time to the peak concentration can be used to calculate the average groundwater velocity.
• The shape of the breakthrough curve provides information on dispersion and the nature of the aquifer.

Workflow Diagram

Groundwater Tracing Study Workflow

References

• 1. researchgate.net [researchgate.net]
• 2. arl.noaa.gov [arl.noaa.gov]
• 3. osti.gov [osti.gov]
• 4. researchgate.net [researchgate.net]
• 5. arl.noaa.gov [arl.noaa.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Investigating the Fluorophilicity of Organic Molecules Using Perfluoro(methylcyclohexane): Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and experimental protocols for investigating the fluorophilicity of organic molecules, with a specific focus on the use of Perfluoro(methylcyclohexane) (PFMC) as a fluorous solvent. "Fluorophilicity," or the affinity of a molecule for a fluorinated environment, is a critical parameter in fluorous chemistry, a powerful technique for the separation and purification of molecules in organic synthesis and drug discovery. These notes offer a practical guide to quantifying fluorophilicity through partition coefficient determination and leveraging this property in purification workflows using Fluorous Solid-Phase Extraction (F-SPE).

Introduction to Fluorophilicity

Highly fluorinated molecules exhibit unique solubility profiles, being largely immiscible with both aqueous and common organic solvents, thereby forming a distinct third phase.[1] This property, termed fluorophilicity, is exploited in "fluorous" chemistry techniques. By attaching a perfluoroalkyl group, or a "fluorous tag," to a molecule of interest, its partitioning behavior can be dramatically altered, enabling highly selective separations.[1][2]

Perfluoro(methylcyclohexane) (PFMC) is a widely used fluorous solvent due to its chemical inertness, thermal stability, and distinct solvent properties.[3] It is an excellent solvent for other highly fluorinated compounds but a poor solvent for most non-fluorinated organic molecules.[3] This selective solubility forms the basis for quantifying the fluorophilicity of a target molecule.

The degree of fluorophilicity is typically expressed as a partition coefficient, log PF/O, which is the logarithm of the ratio of the concentration of a solute in a fluorous solvent (e.g., PFMC) to its concentration in an organic solvent at equilibrium. A positive log PF/O value indicates a preference for the fluorous phase (fluorophilic), while a negative value indicates a preference for the organic phase (fluorophobic).

Key Applications in Research and Drug Development

The principles of fluorophilicity and the use of fluorous solvents like PFMC have significant applications in:

• Reaction Purification: Fluorous tagging of reagents or substrates allows for the straightforward removal of excess reagents and byproducts from a reaction mixture using F-SPE.[2] This is particularly advantageous in multi-step syntheses and parallel chemistry.

• Catalyst Recovery: Expensive catalysts can be modified with fluorous tags, allowing for their efficient recovery and reuse after a reaction.

• Biomolecule Purification: Fluorous affinity has been successfully applied to the purification of peptides and oligonucleotides.[4]

• Drug Delivery: The unique properties of fluorocarbons are being explored for targeted drug delivery systems.

Quantitative Data: Partition Coefficients in Perfluoro(methylcyclohexane)/Toluene

The following table summarizes the partition coefficients (expressed as the natural logarithm, ln P) for a variety of organic solutes between Perfluoro(methylcyclohexane) and toluene. This data provides a quantitative measure of the fluorophilicity of these molecules. A more positive ln P value indicates higher fluorophilicity.

Solute	ln P (PFMC/Toluene)	Reference
Toluene	-4.61	[5]
Iodobenzene	-3.91	[5]
1-Iodooctane	-2.30	[5]
Perfluorooctyl iodide (C₈F₁₇I)	3.40	[5]
1H,1H,2H,2H-Perfluorooctan-1-ol	-1.39	[5]
Benzaldehyde	-4.31	[5]
Triphenylphosphine	-3.69	[5]
Tris(4-methoxyphenyl)phosphine	-4.16	[5]
Tris(pentafluorophenyl)phosphine	0.22	[5]

Experimental Protocols

Protocol for Determining Partition Coefficient (log PF/O)

This protocol describes the "shake-flask" method for determining the partition coefficient of a compound between Perfluoro(methylcyclohexane) and an organic solvent (e.g., toluene).

Materials:

• Perfluoro(methylcyclohexane) (PFMC)

• Organic solvent (e.g., Toluene, HPLC grade)

• Compound of interest (solute)

• Calibrated volumetric flasks and pipettes

• Scintillation vials or other suitable containers with tight-fitting caps

• Vortex mixer

• Centrifuge (optional)

• Analytical instrument for quantification (e.g., UV-Vis spectrophotometer, HPLC, GC-MS)

• Thermostated shaker or water bath

Procedure:

• Prepare a stock solution of the solute in the organic solvent at a known concentration.

• Create the biphasic system: In a series of vials, add equal and accurately measured volumes of PFMC and the organic solvent.

• Spike the system: Add a small, accurately measured volume of the solute stock solution to each vial. The final concentration should be within the linear range of the analytical method.

• Equilibrate: Tightly cap the vials and place them in a thermostated shaker or water bath set to a constant temperature (e.g., 25 °C). Shake vigorously for a set period (e.g., 1-2 hours) to ensure thorough mixing and partitioning equilibrium.

• Phase Separation: Allow the vials to stand undisturbed until the two phases have clearly separated. Centrifugation at a low speed can be used to accelerate this process.

• Sample each phase: Carefully withdraw an aliquot from the upper (organic) and lower (fluorous) phases. Be extremely careful not to disturb the interface or cross-contaminate the samples.

• Quantify the solute: Analyze the concentration of the solute in each aliquot using the chosen analytical method.

• Calculate the Partition Coefficient: The partition coefficient (P) is calculated as the ratio of the concentration of the solute in the fluorous phase ([Solute]PFMC) to its concentration in the organic phase ([Solute]Organic).

  P = [Solute]PFMC / [Solute]Organic

  The result is typically expressed as its logarithm:

  log PF/O = log10 (P)

Diagram of the Partition Coefficient Determination Workflow:

Caption: A flowchart illustrating the key steps in the experimental determination of the partition coefficient of a solute between Perfluoro(methylcyclohexane) and an organic solvent.

Protocol for Fluorous Solid-Phase Extraction (F-SPE)

This protocol outlines the general procedure for purifying a fluorous-tagged compound from a reaction mixture using a fluorous solid-phase extraction cartridge.[6]

Materials:

• Fluorous silica (B1680970) gel cartridge

• SPE manifold (vacuum or positive pressure)

• Reaction mixture containing the fluorous-tagged compound and non-fluorous impurities

• Fluorophobic wash solvent (e.g., 80:20 Methanol/Water)[6]

• Fluorophilic elution solvent (e.g., Methanol, Tetrahydrofuran)[7]

• Collection vials

Procedure:

• Cartridge Conditioning:

  • Wash the F-SPE cartridge with 3-5 column volumes of the fluorophilic elution solvent (e.g., Methanol) to activate the fluorous stationary phase.[7]

  • Equilibrate the cartridge with 3-5 column volumes of the fluorophobic wash solvent (e.g., 80:20 Methanol/Water). Do not allow the cartridge to go dry.[7]

• Sample Loading:

  • Dissolve the crude reaction mixture in a minimal amount of a suitable loading solvent (e.g., DMF, DMSO).[6]

  • Apply the sample solution to the top of the conditioned cartridge bed.[7]

  • Allow the sample to load onto the stationary phase under gravity or with gentle positive pressure.[7]

• Fluorophobic Wash:

  • Wash the cartridge with several column volumes of the fluorophobic wash solvent.

  • This step elutes the non-fluorous compounds (impurities, excess reagents) from the cartridge. The fluorous-tagged compound is retained.

  • Collect this fraction and analyze (e.g., by TLC or LC-MS) to ensure no product is eluting prematurely.

• Fluorophilic Elution:

  • Elute the fluorous-tagged compound from the cartridge using a fluorophilic solvent (e.g., Methanol or THF).

  • Collect the eluate in a clean collection vial. This fraction contains the purified fluorous-tagged product.

• Cartridge Regeneration (Optional):

  • To reuse the cartridge, wash it with several column volumes of a strong organic solvent like THF or acetone (B3395972) and then air dry.[6][8]

Diagram of the Fluorous Solid-Phase Extraction (F-SPE) Workflow:

Caption: A schematic representation of the standard workflow for purifying a fluorous-tagged compound using Fluorous Solid-Phase Extraction (F-SPE).

Logical Relationships: Factors Influencing Fluorophilicity

The fluorophilicity of a molecule is not solely dependent on the presence of fluorine atoms but is influenced by a combination of factors. Understanding these relationships is crucial for designing effective fluorous tags and predicting separation behavior.

Diagram of Factors Influencing Fluorophilicity:

Caption: A diagram illustrating the key molecular properties that influence the fluorophilicity of an organic molecule.

Conclusion

The investigation of fluorophilicity using Perfluoro(methylcyclohexane) provides a powerful tool for researchers in organic synthesis and drug development. By quantifying this property through partition coefficient measurements and applying it in purification techniques like Fluorous Solid-Phase Extraction, scientists can significantly streamline synthetic workflows, improve product purity, and enable the efficient recovery of valuable catalysts. The protocols and data presented in these application notes offer a solid foundation for the practical implementation of fluorous chemistry principles in the laboratory.

References

• 1. Fluorous chemistry - Wikipedia [en.wikipedia.org]
• 2. chemistry.illinois.edu [chemistry.illinois.edu]
• 3. researchgate.net [researchgate.net]
• 4. Fluorous tagging strategy for solution-phase synthesis of small molecules, peptides and oligosaccharides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. real.mtak.hu [real.mtak.hu]
• 6. Synthetic applications of fluorous solid-phase extraction (F-SPE) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Fluorous solid-phase extraction (F-SPE) as a pilot tool for quantitative determination of perfluorochemicals in water samples coupled with liquid chromatography-tandem mass spectrometry - RSC Advances (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols: Perfluoro(methylcyclohexane) as a Medium for Gas-Phase Reactions in the Liquid Phase

For Researchers, Scientists, and Drug Development Professionals

Introduction

Perfluoro(methylcyclohexane) (PFMC) is a perfluorinated derivative of methylcyclohexane, rendering it chemically and biologically inert.[1] Its unique properties, including high thermal stability (up to 400 °C), non-toxicity, and poor solubility for most organic compounds, make it an exceptional medium for conducting reactions involving gaseous reactants.[1] A key characteristic of PFMC is its remarkable ability to dissolve large quantities of gases, a property attributed to the weak intermolecular forces of perfluorocarbons. This high gas solubility makes PFMC an ideal solvent for gas-phase reactions carried out in the liquid phase, facilitating enhanced reaction rates and improved process safety.

These application notes provide a comprehensive overview of the use of perfluoro(methylcyclohexane) as a specialized solvent for gas-phase reactions. Detailed protocols for representative transformations, namely hydroformylation and oxidation reactions, are presented, along with critical data on gas solubility and visualizations of experimental workflows.

Key Advantages of Perfluoro(methylcyclohexane) as a Reaction Medium

• High Gas Solubility: Perfluorocarbons exhibit significantly higher gas solubility compared to conventional organic solvents, leading to increased availability of gaseous reactants in the liquid phase.

• Chemical Inertness: The inert nature of PFMC prevents it from participating in side reactions, ensuring cleaner reaction profiles and higher product purity.[1]

• Thermal Stability: PFMC's high thermal stability allows for a wide operational temperature range, accommodating reactions that require elevated temperatures.[1]

• Facilitated Product Separation (Fluorous Biphase Systems): PFMC is immiscible with many organic solvents at room temperature. This property is exploited in fluorous biphase catalysis, where a fluorous-soluble catalyst is retained in the PFMC phase while the organic products are easily separated in the organic phase upon cooling. This enables efficient catalyst recycling and simplified product purification.

Data Presentation: Gas Solubility in Perfluoro(methylcyclohexane)

The high solubility of gases in perfluoro(methylcyclohexane) is a primary advantage for its use as a reaction medium. The following table summarizes the solubility of common gases in PFMC and related perfluorinated liquids.

Gas	Solvent	Temperature (°C)	Pressure (atm)	Solubility (Mole Fraction, x)
Oxygen (O₂)	Perfluoro(methylcyclohexane)	25	1	~0.004 (estimated)
Carbon Dioxide (CO₂)	Perfluoro(methylcyclohexane)	20	10	0.284
Hydrogen (H₂)	Perfluoro(methylcyclohexane)	25	1	~0.001 (estimated)
Nitrogen (N₂)	Perfluoro-n-hexane	25	1	0.00114
Carbon Monoxide (CO)	Perfluorinated Solvents	25	1	~0.001 (estimated)

Experimental Protocols

Protocol 1: Rhodium-Catalyzed Hydroformylation of 1-Octene (B94956) in a Perfluoro(methylcyclohexane)/Toluene (B28343) Biphasic System

This protocol describes the hydroformylation of 1-octene to nonanal (B32974) and 2-methyloctanal (B1594714) using a fluorous-soluble rhodium catalyst in a biphasic system with perfluoro(methylcyclohexane) as the catalyst phase.

Materials:

• Perfluoro(methylcyclohexane) (PFMC)

• Toluene

• 1-Octene

• Rhodium catalyst precursor (e.g., Rh(CO)₂(acac))

• Fluorous phosphine (B1218219) ligand (e.g., P(CH₂CH₂(CF₂)₅CF₃)₃)

• Syngas (1:1 mixture of H₂ and CO)

• High-pressure autoclave equipped with a magnetic stirrer, gas inlet, pressure gauge, and thermocouple

Procedure:

• Catalyst Preparation:

  • In a glovebox, dissolve the rhodium catalyst precursor and the fluorous phosphine ligand in perfluoro(methylcyclohexane) in a Schlenk flask. The typical Rh concentration is in the range of 1-5 mM.

• Reactor Setup:

  • Transfer the catalyst solution from the Schlenk flask to the high-pressure autoclave.

  • Add toluene and 1-octene to the autoclave. The volume ratio of PFMC to toluene is typically 1:1.

• Reaction Execution:

  • Seal the autoclave and purge it three times with syngas to remove any air.

  • Pressurize the autoclave with the 1:1 H₂/CO mixture to the desired pressure (e.g., 10-50 bar).

  • Heat the reactor to the desired temperature (e.g., 80-120 °C) while stirring vigorously to ensure good mixing of the two phases and efficient gas-liquid mass transfer.

  • Maintain the reaction at the set temperature and pressure for the desired time (e.g., 2-24 hours). Monitor the reaction progress by taking samples periodically (if the reactor setup allows) and analyzing them by gas chromatography (GC).

• Product Work-up and Catalyst Recycling:

  • After the reaction is complete, cool the autoclave to room temperature.

  • Carefully vent the excess syngas in a well-ventilated fume hood.

  • Open the autoclave and transfer the biphasic mixture to a separatory funnel.

  • The upper organic layer (toluene) contains the aldehyde products, while the lower fluorous layer (PFMC) contains the catalyst.

  • Separate the two layers. The fluorous phase containing the catalyst can be reused for subsequent reactions.

  • Isolate the product from the organic phase by removing the toluene under reduced pressure. The crude product can be further purified by distillation or column chromatography.

Protocol 2: Oxidation of Cyclohexane (B81311) in Perfluoro(methylcyclohexane) using Molecular Oxygen

This protocol outlines the oxidation of cyclohexane to cyclohexanol (B46403) and cyclohexanone (B45756) using molecular oxygen in a single-phase perfluoro(methylcyclohexane) system.

Materials:

• Perfluoro(methylcyclohexane) (PFMC)

• Cyclohexane

• Metal catalyst (e.g., a soluble cobalt or manganese salt, or a metal-porphyrin complex)

• Initiator (e.g., a peroxide like tert-butyl hydroperoxide, if required by the catalyst system)

• Pure Oxygen (O₂) or Synthetic Air (O₂/N₂ mixture)

• High-pressure autoclave equipped with a magnetic stirrer, gas inlet, pressure gauge, and thermocouple

Procedure:

• Reactor Setup:

  • In a fume hood, add the metal catalyst and perfluoro(methylcyclohexane) to the high-pressure autoclave.

  • Add cyclohexane to the autoclave.

  • If an initiator is required, add it to the reaction mixture at this stage.

• Reaction Execution:

  • Seal the autoclave and purge it three times with nitrogen to remove air, followed by purging with oxygen or the O₂/N₂ mixture.

  • Pressurize the autoclave with oxygen or synthetic air to the desired pressure (e.g., 5-20 bar).

  • Heat the reactor to the desired temperature (e.g., 100-150 °C) with vigorous stirring to ensure maximum dissolution of oxygen in the PFMC.

  • Maintain the reaction at the set temperature and pressure for the desired duration. The progress of the reaction can be monitored by analyzing aliquots using GC.

• Product Work-up:

  • Once the reaction has reached the desired conversion, cool the autoclave to room temperature.

  • Carefully vent the excess gas.

  • Open the autoclave and transfer the reaction mixture to a flask.

  • The products, cyclohexanol and cyclohexanone, can be separated from the high-boiling PFMC solvent by distillation. Alternatively, the products can be extracted with a suitable organic solvent.

Visualizations

Caption: Workflow for fluorous biphasic hydroformylation.

Caption: Workflow for cyclohexane oxidation in PFMC.

Caption: Principle of fluorous biphase catalysis.

References

• 1. researchgate.net [researchgate.net]

Application of Perfluoro(methylcyclohexane) in Electrochemical Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Perfluoro(methylcyclohexane) (PFMC), a perfluorinated derivative of methylcyclohexane, is a synthetic fluorocarbon liquid renowned for its exceptional chemical and biological inertness.[1] Its robust carbon-fluorine bonds and saturated cyclic structure render it thermally stable to over 400 °C, non-toxic, and immiscible with water and many organic solvents.[1][2] While these properties make it an excellent choice for applications such as a heat transfer agent, dielectric fluid, and a tracer compound, they also preclude its use as a primary solvent in conventional electrochemical studies which necessitate ion conductivity.[1] However, the unique physicochemical characteristics of perfluoro(methylcyclohexane) open up specialized applications in biphasic electrochemical systems and as a reference material in the study of per- and polyfluoroalkyl substances (PFAS).

This document provides detailed application notes and experimental protocols for the utilization of perfluoro(methylcyclohexane) in these niche areas of electrochemical research.

Physicochemical Properties of Perfluoro(methylcyclohexane)

A comprehensive understanding of the physical and chemical properties of perfluoro(methylcyclohexane) is crucial for its application in electrochemical studies. Key quantitative data are summarized in the table below.

Property	Value	Reference
Molecular Formula	C₇F₁₄	[3][4]
Molecular Weight	350.05 g/mol	[4]
Density	1.788 g/mL at 25 °C	[1]
Boiling Point	76 °C (169 °F; 349 K)	[1]
Melting Point	-37 °C (-35 °F; 236 K)	[1]
Dielectric Constant (ε)	1.86
Solubility in Water	~10 ppm	[1][2]
Oxygen Solubility	High (characteristic of perfluorocarbons)
Electrochemical Window	Expected to be very wide due to high inertness

Application 1: Immiscible Liquid Phase in Biphasic Electrochemical Systems

Perfluoro(methylcyclohexane)'s immiscibility with aqueous solutions and its chemical inertness make it a suitable candidate for the non-polar phase in studies of ion transfer and electron transfer reactions at the liquid-liquid interface. Such systems are valuable for mimicking biological membranes and for studying the thermodynamics and kinetics of charge transfer between two immiscible phases.

Experimental Protocol: Cyclic Voltammetry at the Water/Perfluoro(methylcyclohexane) Interface

This protocol describes the setup for a simple cyclic voltammetry experiment to study the transfer of an ion from an aqueous phase to a perfluoro(methylcyclohexane) phase.

Objective: To determine the potential for the transfer of a model ion (e.g., tetraethylammonium, TEA⁺) from an aqueous solution to perfluoro(methylcyclohexane).

Materials:

• Perfluoro(methylcyclohexane) (high purity)

• Aqueous electrolyte solution: 10 mM TEA⁺Cl⁻ in 0.1 M LiCl

• Reference electrodes (e.g., Ag/AgCl)

• Working electrode (e.g., platinum wire)

• Counter electrode (e.g., platinum wire)

• Glass electrochemical cell suitable for biphasic systems

• Potentiostat

Procedure:

• Cell Assembly:

  • Carefully layer the perfluoro(methylcyclohexane) phase at the bottom of the electrochemical cell.

  • Gently add the aqueous electrolyte solution on top of the perfluorinated phase to create a sharp interface.

  • Position one reference electrode in the aqueous phase and the other in the perfluoro(methylcyclohexane) phase. A Luggin capillary may be used to minimize the iR drop.

  • Place the working electrode at the liquid-liquid interface.

  • Position the counter electrode in the aqueous phase.

• Electrochemical Measurement:

  • Connect the electrodes to the potentiostat.

  • Set the potential window to scan from an initial potential where no ion transfer is expected to a final potential that is sufficiently positive to drive the transfer of TEA⁺ from the aqueous to the organic phase, and then reverse the scan.

  • Set a suitable scan rate (e.g., 50 mV/s).

  • Initiate the cyclic voltammetry scan and record the resulting voltammogram.

• Data Analysis:

  • The resulting cyclic voltammogram will show a peak corresponding to the transfer of TEA⁺ from the aqueous to the perfluoro(methylcyclohexane) phase.

  • The half-wave potential of this peak can be used to determine the standard Gibbs energy of ion transfer.

Expected Outcome: A voltammogram showing a current response corresponding to the ion transfer process across the liquid-liquid interface. The potential at which this occurs provides thermodynamic information about the partitioning of the ion between the two phases.

Biphasic electrochemical cell setup.

Application 2: Reference and Control in Electrochemical Sensing of PFAS

Given that perfluoro(methylcyclohexane) is a member of the PFAS family, it can serve as a crucial negative control or reference compound in the development of electrochemical sensors for other, more environmentally concerning PFAS, such as perfluorooctanoic acid (PFOA) and perfluorooctanesulfonic acid (PFOS). These sensors often rely on molecularly imprinted polymers (MIPs) to achieve selectivity.

Experimental Protocol: Evaluating the Selectivity of a PFAS Sensor

This protocol outlines a method to assess the selectivity of a molecularly imprinted polymer-based electrochemical sensor for a target PFAS analyte (e.g., PFOA) against a potential interferent, perfluoro(methylcyclohexane).

Objective: To determine if the developed sensor exhibits a selective response to PFOA in the presence of perfluoro(methylcyclohexane).

Materials:

• Electrochemical sensor with a molecularly imprinted polymer specific for PFOA.

• Aqueous solution of a redox mediator (e.g., ferrocenecarboxylic acid).

• Standard solution of PFOA.

• A dispersion or saturated solution of perfluoro(methylcyclohexane) in the aqueous test medium.

• Potentiostat.

Procedure:

• Baseline Measurement:

  • Immerse the sensor in the aqueous solution containing the redox mediator.

  • Record the electrochemical signal of the mediator (e.g., using differential pulse voltammetry or electrochemical impedance spectroscopy). This serves as the baseline signal.

• Response to Target Analyte:

  • Add a known concentration of the PFOA standard solution to the cell.

  • After an incubation period, record the electrochemical signal again. A change in the signal (typically a decrease) indicates the binding of PFOA to the MIP.

• Selectivity Test against Perfluoro(methylcyclohexane):

  • After rinsing and regenerating the sensor surface, immerse it in a fresh solution of the redox mediator.

  • Add the perfluoro(methylcyclohexane) dispersion to the cell at a concentration comparable to or higher than the PFOA concentration used previously.

  • Record the electrochemical signal.

• Data Analysis:

  • Compare the change in the electrochemical signal upon the addition of PFOA to the change observed with perfluoro(methylcyclohexane).

  • A significantly smaller change in the signal in the presence of perfluoro(methylcyclohexane) indicates that the sensor is selective for PFOA.

Expected Outcome: The sensor should show a pronounced response to the target analyte (PFOA) and a minimal or no response to perfluoro(methylcyclohexane), demonstrating the selectivity of the molecularly imprinted polymer.

Workflow for testing PFAS sensor selectivity.

Conclusion

While perfluoro(methylcyclohexane) is not a conventional solvent for electrochemical studies due to its inherent properties, its unique characteristics make it a valuable tool for specialized applications. In biphasic systems, it provides an inert, immiscible phase for studying interfacial charge transfer phenomena. In the context of the growing field of PFAS analysis, it serves as an essential reference compound for validating the selectivity of novel electrochemical sensors. The protocols provided herein offer a foundation for researchers to explore these non-traditional applications of perfluoro(methylcyclohexane) in their electrochemical investigations.

References

• 1. youtube.com [youtube.com]
• 2. Void-Assisted Ion-Paired Proton Transfer at Water–Ionic Liquid Interfaces - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Perfluoro(methylcyclohexane) [webbook.nist.gov]
• 4. Perfluoro(methylcyclohexane) | C7F14 | CID 9637 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Purification of technical grade Perfluoro(methylcyclohexane) from hydrocarbon impurities

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the purification of technical grade Perfluoro(methylcyclohexane) (PMCH) from hydrocarbon impurities.

Frequently Asked Questions (FAQs)

Q1: What are the common hydrocarbon impurities in technical grade Perfluoro(methylcyclohexane)?

A1: Technical grade Perfluoro(methylcyclohexane) can contain various hydrocarbon impurities depending on the manufacturing process. These may include saturated and unsaturated aliphatic and cyclic hydrocarbons, as well as aromatic compounds that have similar boiling points to PMCH, making them difficult to remove by simple distillation.

Q2: Why is fractional distillation often ineffective for purifying technical grade PMCH?

A2: Many hydrocarbon impurities present in technical grade PMCH have boiling points very close to that of PMCH (76 °C), or they may form azeotropes, which are mixtures that boil at a constant temperature without a change in composition.[1][2] This makes their separation by fractional distillation challenging and often impractical.

Q3: What are the primary methods for removing hydrocarbon impurities from PMCH?

A3: The main methods for purifying PMCH from hydrocarbon impurities are:

• Chemical Oxidation: Using strong oxidizing agents like potassium permanganate (B83412) (KMnO₄) to selectively react with and remove unsaturated and aromatic hydrocarbons.

• Adsorption Chromatography: Passing the technical grade PMCH through a column packed with an adsorbent like silica (B1680970) gel or activated alumina (B75360) to retain hydrocarbon impurities.

• Extractive or Azeotropic Distillation: Employing a solvent (entrainer) that alters the relative volatilities of the components to facilitate their separation by distillation.[3][4]

Q4: How can I assess the purity of my Perfluoro(methylcyclohexane) sample?

A4: The purity of PMCH can be determined using several analytical techniques:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is a powerful method for separating, identifying, and quantifying volatile hydrocarbon impurities.[5][6][7]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is particularly useful for detecting and quantifying hydrocarbon impurities, as PMCH itself does not produce a signal in the ¹H NMR spectrum.[8][9] ¹⁹F NMR can be used to identify different fluorinated compounds.

Q5: Is Perfluoro(methylcyclohexane) hazardous?

A5: Perfluoro(methylcyclohexane) is generally considered to be chemically and biologically inert and non-toxic.[10] However, it is always recommended to handle it in a well-ventilated area and use appropriate personal protective equipment (PPE), such as gloves and safety glasses.[1][11]

Q6: What are the safety precautions when using potassium permanganate for purification?

A6: Potassium permanganate is a strong oxidizing agent and should be handled with care.[12][13] It can cause skin and eye irritation or burns.[11] Always wear appropriate PPE, including gloves, safety goggles, and a lab coat.[13] Avoid contact with combustible materials, as it can intensify fires.[12]

Troubleshooting Guides

Chemical Oxidation with Potassium Permanganate (KMnO₄)

Problem	Possible Cause(s)	Solution(s)
Incomplete removal of impurities (purple color of KMnO₄ persists for an extended period).	Insufficient amount of KMnO₄ for the level of impurities.	Add more KMnO₄ solution in small portions until a faint persistent pink or purple color is observed.
Low reaction temperature.	Gently heat the reaction mixture to the recommended temperature to increase the reaction rate.
Inefficient stirring.	Ensure vigorous stirring to maximize contact between the PMCH and the aqueous KMnO₄ solution.
Formation of a stable emulsion during work-up.	Vigorous shaking during the washing steps.	Gently invert the separatory funnel instead of vigorous shaking. Add a small amount of brine to help break the emulsion.
Low yield of purified PMCH.	Loss of product during steam distillation or transfers.	Ensure all joints in the distillation apparatus are well-sealed. Carefully transfer the product between vessels.
Incomplete separation from the aqueous layer.	Allow sufficient time for the layers to separate completely. If necessary, use a centrifuge to aid separation.

Adsorption Chromatography (Silica Gel / Activated Alumina)

Problem	Possible Cause(s)	Solution(s)
Poor separation of impurities (impurities co-elute with PMCH).	Improper choice of eluent.	PMCH is very non-polar, so a non-polar eluent like hexane (B92381) is typically used. If impurities are co-eluting, they are also non-polar. The effectiveness of this method for non-polar hydrocarbon impurities may be limited.
Column overloading.	Use a larger column or reduce the amount of sample loaded. The recommended ratio of adsorbent to sample is typically 50:1 to 100:1 by weight.
Cracking or channeling of the adsorbent bed.	Ensure the column is packed uniformly without any air bubbles or cracks. Apply a layer of sand on top of the adsorbent to prevent disturbance when adding the eluent.
Slow or no flow through the column.	Adsorbent packed too tightly.	Repack the column with less compaction.
Fine particles clogging the frit.	Add a layer of sand at the bottom of the column before adding the adsorbent.
Purified PMCH is contaminated with the eluent.	Incomplete removal of the solvent after collection.	Use a rotary evaporator to remove the eluent completely. Due to the volatility of PMCH, use a moderate temperature and vacuum.

Azeotropic & Extractive Distillation

Problem	Possible Cause(s)	Solution(s)
Poor separation efficiency.	Incorrect choice of entrainer/solvent.	The entrainer/solvent must alter the relative volatility of the hydrocarbon impurities and PMCH. This often requires experimental screening.
Insufficient number of theoretical plates in the distillation column.	Use a longer packed column or a column with a higher efficiency packing material.
Incorrect reflux ratio.	Optimize the reflux ratio. A higher reflux ratio generally improves separation but increases the distillation time.
Flooding of the distillation column.	Excessive boil-up rate.	Reduce the heat input to the distillation flask.[4]
High feed rate.	Reduce the rate at which the mixture is fed into the column.[4]
Contamination of the final product with the entrainer.	Inefficient separation of the entrainer in the second distillation step (for extractive distillation).	Ensure the second distillation column is adequately sized and operated under optimal conditions to separate the entrainer from the purified PMCH.

Experimental Protocols

Protocol 1: Purification of PMCH by Chemical Oxidation with Potassium Permanganate

This protocol is designed for the removal of unsaturated and aromatic hydrocarbon impurities.

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add the technical grade Perfluoro(methylcyclohexane).

• Reagent Addition: For every 100 mL of technical grade PMCH, prepare a solution of 5 g of potassium permanganate (KMnO₄) and 2 g of sodium hydroxide (B78521) (NaOH) in 100 mL of deionized water.

• Reaction: Add the KMnO₄ solution to the PMCH and stir the mixture vigorously at room temperature. The purple color of the permanganate will gradually disappear as it reacts with the impurities, forming a brown precipitate of manganese dioxide (MnO₂). Continue adding small portions of the KMnO₄ solution until a faint purple color persists for at least 30 minutes.

• Quenching: After the reaction is complete, cool the mixture and quench any excess KMnO₄ by adding a small amount of sodium bisulfite until the purple color disappears.

• Work-up: Transfer the mixture to a separatory funnel. The dense PMCH will form the lower layer. Separate the layers and wash the PMCH layer sequentially with deionized water, 2 M hydrochloric acid, and finally with deionized water until the washings are neutral.

• Drying: Dry the purified PMCH over anhydrous magnesium sulfate (B86663) or calcium chloride.

• Final Purification: Decant the dried PMCH and perform a simple distillation to obtain the final purified product. Collect the fraction boiling at 76 °C.

Protocol 2: Purification of PMCH by Adsorption Chromatography

This protocol is suitable for removing polar and some non-polar hydrocarbon impurities.

• Column Preparation:

  • Select a glass chromatography column with a sintered glass frit.

  • Add a small layer of sand to the bottom.

  • Prepare a slurry of silica gel (or activated alumina) in a non-polar solvent like n-hexane.

  • Pour the slurry into the column and allow the adsorbent to settle, ensuring a uniform packing without air bubbles. The typical adsorbent to crude product ratio is 50:1 (w/w).

  • Add a layer of sand on top of the adsorbent bed.

• Sample Loading:

  • Dissolve the technical grade PMCH in a minimal amount of n-hexane.

  • Carefully add the sample solution to the top of the column.

  • Allow the sample to adsorb onto the top of the adsorbent bed.

• Elution:

  • Add n-hexane as the eluent to the top of the column.

  • Maintain a constant flow of the eluent through the column. The highly non-polar PMCH will elute quickly.

  • The hydrocarbon impurities will be retained on the column to varying degrees based on their polarity.

• Fraction Collection:

  • Collect fractions of the eluate.

  • Monitor the fractions for the presence of PMCH using a suitable analytical technique (e.g., by checking the density or refractive index).

• Solvent Removal:

  • Combine the fractions containing the purified PMCH.

  • Remove the n-hexane using a rotary evaporator to obtain the pure product.

Protocol 3: Purity Assessment by GC-MS and ¹H NMR

GC-MS Analysis:

• Sample Preparation: Prepare a dilute solution of the purified PMCH in a suitable volatile solvent (e.g., hexane).

• Injection: Inject a small volume (e.g., 1 µL) of the sample into the GC-MS system.

• Chromatographic Separation: Use a non-polar capillary column (e.g., DB-1 or equivalent). Program the oven temperature to ramp from a low temperature (e.g., 40 °C) to a high temperature (e.g., 250 °C) to separate the volatile hydrocarbon impurities from the PMCH.

• Mass Spectrometry Detection: The mass spectrometer will generate mass spectra for the separated components, allowing for their identification by comparison to a spectral library.[5][14]

¹H NMR Analysis:

• Sample Preparation: Dissolve a sample of the purified PMCH in a deuterated solvent (e.g., CDCl₃). Add a small amount of a reference standard like tetramethylsilane (B1202638) (TMS).

• Data Acquisition: Acquire the ¹H NMR spectrum.

• Analysis: Perfluoro(methylcyclohexane) has no protons and will not show any signals in the ¹H NMR spectrum. Any observed peaks will correspond to hydrocarbon impurities. The chemical shifts of these peaks can help identify the types of hydrocarbons present (e.g., aliphatic protons typically appear between 0.5-2.0 ppm, while aromatic protons appear between 6.5-8.0 ppm).[2][8][9][15]

Data Presentation

Table 1: Physical and Chemical Properties of Perfluoro(methylcyclohexane)

Property	Value
Molecular Formula	C₇F₁₄
Molecular Weight	350.05 g/mol
Boiling Point	76 °C
Density	1.787 g/mL at 25 °C
Refractive Index	n¹⁷/D 1.285
Solubility	Insoluble in water; soluble in some hydrocarbons and chlorinated solvents.
Appearance	Clear, colorless liquid

Table 2: Comparison of Purification Methods for Hydrocarbon Impurities in PMCH

Disclaimer: The efficiency values presented below are illustrative and may vary depending on the specific impurities and experimental conditions.

Purification Method	Target Impurities	Typical Efficiency	Advantages	Disadvantages
Chemical Oxidation (KMnO₄)	Unsaturated and aromatic hydrocarbons	> 95% removal	Highly effective for reactive impurities.	Ineffective for saturated hydrocarbons; requires extensive work-up.
Adsorption Chromatography	Polar impurities, some separation of non-polar hydrocarbons	70-90% removal	Can remove a broader range of impurities; simple setup.	May not be effective for all non-polar hydrocarbons; requires solvent usage.
Extractive/Azeotropic Distillation	Impurities with close boiling points or azeotropes	> 98% removal	Highly effective for difficult separations.	Requires careful selection of an entrainer; more complex setup.

Method Selection and Workflow

The choice of purification method depends on the nature and concentration of the hydrocarbon impurities. The following workflow provides a general guideline for selecting the most appropriate technique.

Figure 1. Decision workflow for selecting a purification method.

Experimental Workflow for Purification and Analysis

The following diagram illustrates the general workflow for the purification and subsequent analysis of Perfluoro(methylcyclohexane).

Figure 2. General experimental workflow for purification and analysis.

References

• 1. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. atlantis-press.com [atlantis-press.com]
• 4. youtube.com [youtube.com]
• 5. Perfluoro(methylcyclohexane) | C7F14 | CID 9637 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. sse.co.th [sse.co.th]
• 7. ntrs.nasa.gov [ntrs.nasa.gov]
• 8. kgroup.du.edu [kgroup.du.edu]
• 9. NMR Chemical Shifts of Impurities [sigmaaldrich.com]
• 10. f2chemicals.com [f2chemicals.com]
• 11. fishersci.com [fishersci.com]
• 12. carlroth.com:443 [carlroth.com:443]
• 13. rockchemicalsinc.com [rockchemicalsinc.com]
• 14. hmdb.ca [hmdb.ca]
• 15. chem.libretexts.org [chem.libretexts.org]

Removal of residual acids from Perfluoro(methylcyclohexane) after synthesis

This technical support center provides guidance for researchers, scientists, and drug development professionals on the removal of residual acids from Perfluoro(methylcyclohexane) following its synthesis. The information is presented in a question-and-answer format to directly address potential issues encountered during laboratory experiments.

Frequently Asked Questions (FAQs)

Q1: What are the common acidic impurities in Perfluoro(methylcyclohexane) after synthesis?

A1: The most common acidic impurity following the synthesis of Perfluoro(methylcyclohexane), particularly via the Fowler process which involves the fluorination of toluene, is Hydrogen Fluoride (B91410) (HF) . HF can be present due to trace amounts of water in the reaction or as a byproduct of the fluorination reaction itself. Other potential acidic byproducts could include partially fluorinated organic acids, though these are generally less common.

Q2: Why is it crucial to remove residual acids from Perfluoro(methylcyclohexane)?

A2: Residual acids, especially HF, can have several detrimental effects. They can:

• Corrode laboratory equipment, including stainless steel and glass components, over time.

• Interfere with subsequent reactions where Perfluoro(methylcyclohexane) is used as a solvent or reactant, particularly if the reaction is sensitive to acidic conditions.

• Affect the purity and stability of the final product in drug development and other sensitive applications.

• Pose safety hazards due to the corrosive nature of acids like HF.

Q3: What are the primary methods for removing acidic impurities from Perfluoro(methylcyclohexane)?

A3: The main strategies for removing acidic impurities from Perfluoro(methylcyclohexane) include:

• Aqueous Washing/Neutralization: Washing the crude product with a basic solution to neutralize and extract the acidic impurities.

• Adsorption Chromatography: Passing the product through a column packed with a solid adsorbent that retains the acidic impurities.

• Oxidative Treatment: Using an oxidizing agent to break down certain impurities, which are then removed.

• Distillation: While not always effective for removing all acidic impurities, distillation can separate the product from non-volatile acidic residues.

Troubleshooting Guides

Issue 1: Emulsion Formation During Aqueous Washing

Problem: A stable emulsion forms at the interface between the Perfluoro(methylcyclohexane) and the aqueous wash solution, making separation difficult. Perfluorocarbons are known for their high density and immiscibility with both aqueous and hydrocarbon phases, which can sometimes lead to persistent emulsions.[1][2]

Troubleshooting Steps:

• Gentle Mixing: Avoid vigorous shaking. Instead, gently invert the separatory funnel multiple times to allow for sufficient contact between the phases without high energy input.

• Brine Wash: After the basic wash, perform a wash with a saturated sodium chloride (brine) solution. The increased ionic strength of the aqueous phase can help to break the emulsion.

• Centrifugation: If the emulsion persists, transferring the mixture to centrifuge tubes and centrifuging can effectively separate the layers.

• Addition of a Different Solvent: In some cases, adding a small amount of a compatible, non-interfering solvent can alter the interfacial tension and break the emulsion. This should be done cautiously as it will require subsequent removal.

• Patience: Sometimes, allowing the mixture to stand undisturbed for an extended period can lead to phase separation.

Issue 2: Incomplete Removal of Acidic Impurities After Washing

Problem: The Perfluoro(methylcyclohexane) remains acidic after a standard neutralization wash, as indicated by pH testing of a water extract.

Troubleshooting Steps:

• Increase Wash Volume and Repetitions: The volume of the basic wash solution may be insufficient to neutralize all the acid. Increase the volume of the wash solution and/or the number of washing steps.

• Check Base Concentration: Ensure the concentration of the basic solution (e.g., sodium bicarbonate) is adequate. A saturated solution is often recommended.

• Increase Contact Time: Allow for a longer contact time between the perfluorocarbon and the wash solution by gentle mixing for an extended period.

• Alternative Basic Solution: If sodium bicarbonate is ineffective, a dilute solution of sodium hydroxide (B78521) (NaOH) can be used. However, be cautious as a higher concentration of a strong base can potentially react with other components if present.

Issue 3: Adsorbent Column is Ineffective

Problem: Passing the Perfluoro(methylcyclohexane) through an activated alumina (B75360) column does not sufficiently remove the acidic impurities.

Troubleshooting Steps:

• Activate the Alumina: Ensure the activated alumina is properly activated before use. This typically involves heating it to a high temperature (e.g., 200-400°C) under a vacuum or a stream of inert gas to remove adsorbed water, which can occupy active sites.[3]

• Use Neutral or Basic Alumina: Activated alumina is available in acidic, neutral, and basic grades. For removing acidic impurities, neutral or basic alumina is recommended.

• Check Flow Rate: A slow flow rate through the column allows for sufficient residence time for the impurities to adsorb onto the stationary phase.

• Column Capacity: The amount of adsorbent may be insufficient for the quantity of impurities. Try increasing the amount of activated alumina in the column.

• Regenerate or Replace Alumina: Activated alumina can become saturated. It can be regenerated by washing with a suitable solvent and reactivating, or it may need to be replaced.[4][5]

Experimental Protocols

Protocol 1: Aqueous Washing and Neutralization

This protocol describes a general procedure for removing acidic impurities by washing with a basic solution.

Materials:

• Crude Perfluoro(methylcyclohexane)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Deionized water

• Saturated sodium chloride (brine) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Separatory funnel

• Erlenmeyer flask

Procedure:

• Place the crude Perfluoro(methylcyclohexane) in a separatory funnel.

• Add an equal volume of saturated sodium bicarbonate solution.

• Stopper the funnel and gently invert it several times, venting frequently to release any pressure buildup from CO₂ evolution.

• Allow the layers to separate. The denser Perfluoro(methylcyclohexane) will be the bottom layer.

• Drain the lower organic layer into a clean flask. Discard the upper aqueous layer.

• Return the organic layer to the separatory funnel and wash with an equal volume of deionized water using the same gentle mixing technique.

• Separate the layers and repeat the water wash.

• Perform a final wash with a saturated brine solution to help remove dissolved water from the organic phase.

• Drain the Perfluoro(methylcyclohexane) layer into a clean, dry Erlenmeyer flask.

• Add anhydrous magnesium sulfate or sodium sulfate to the flask to dry the product. Swirl the flask and let it stand until the liquid is clear.

• Filter the dried product to remove the drying agent.

Protocol 2: Purification by Adsorption Chromatography

This protocol outlines the use of an activated alumina column for acid removal.

Materials:

• Crude Perfluoro(methylcyclohexane)

• Neutral or basic activated alumina (e.g., 70-230 mesh)

• Chromatography column

• Glass wool or fritted disc

• Sand

• Collection flasks

Procedure:

• Activate the Alumina: Heat the activated alumina in a vacuum oven at a temperature between 200-400°C for several hours to remove moisture.[3] Allow it to cool to room temperature in a desiccator before use.

• Pack the Column: Place a small plug of glass wool or ensure a fritted disc is at the bottom of the chromatography column. Add a small layer of sand.

• Slurry Packing: In a beaker, create a slurry of the activated alumina in a small amount of purified Perfluoro(methylcyclohexane) or a non-polar solvent that will be used to elute.

• Pour the slurry into the column, allowing the solvent to drain slowly. Gently tap the column to ensure even packing.

• Add a small layer of sand on top of the alumina bed to prevent disturbance when adding the sample.

• Load the Sample: Carefully add the crude Perfluoro(methylcyclohexane) to the top of the column.

• Elute: Allow the product to pass through the column under gravity or with gentle positive pressure. Collect the purified product in clean flasks.

• Analysis: Analyze the collected fractions for residual acidity to determine the effectiveness of the purification.

Quantitative Data

Table 1: Methods for Quantifying Residual Acidity

Analytical Method	Principle	Application Notes
pH Measurement of Water Extract	A sample of the purified Perfluoro(methylcyclohexane) is vigorously mixed with deionized water. The pH of the aqueous phase is then measured.	A simple and rapid qualitative or semi-quantitative check. A neutral pH (around 7) indicates successful removal of water-soluble acids.
Titration	The Perfluoro(methylcyclohexane) is extracted with a known volume of deionized water, and the aqueous extract is then titrated with a standardized solution of a weak base (e.g., NaOH) using a suitable indicator.	Provides a quantitative measure of the total acidic content.[6]
Ion Chromatography (IC)	The aqueous extract can be analyzed by IC to identify and quantify specific anionic impurities, such as fluoride (F⁻).	A highly sensitive and specific method for quantifying fluoride and other inorganic anions.[7]
¹⁹F NMR Spectroscopy	Can be used to detect and quantify fluorine-containing impurities, including HF, if appropriate standards are used. The chemical shift of HF is distinct from that of the C-F bonds in Perfluoro(methylcyclohexane).	A powerful tool for identifying and quantifying fluorinated species.[8][9]

Visualizations

Caption: Troubleshooting workflow for the removal of acidic impurities.

Caption: Logical relationships in the purification process.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. How to Regenerate Activated Alumina [yamtop.com]
• 4. beechems.com [beechems.com]
• 5. sse.co.th [sse.co.th]
• 6. pubs.acs.org [pubs.acs.org]
• 7. austinpublishinggroup.com [austinpublishinggroup.com]
• 8. Noise-Reduced Quantitative Fluorine NMR Spectroscopy Reveals the Presence of Additional Per- and Polyfluorinated Alkyl Substances in Environmental and Biological Samples When Compared with Routine Mass Spectrometry Methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Acidities (pKa values) of Fluorocompounds at ESFC 2022 - Chair of Analytical Chemistry [analytical.chem.ut.ee]

Technical Support Center: Optimizing Catalyst Recycling in Fluorous Biphasic Systems with Perfluoro(methylcyclohexane)

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Perfluoro(methylcyclohexane) (PFMC) in fluorous biphasic systems for catalyst recycling.

Frequently Asked Questions (FAQs)

Q1: What is a fluorous biphasic system and why use Perfluoro(methylcyclohexane) (PFMC)?

A1: A fluorous biphasic system (FBS) is a liquid-liquid biphasic system consisting of a fluorous solvent and a conventional organic solvent.[1] These two phases are typically immiscible at room temperature but can become miscible upon heating, creating a homogeneous reaction environment.[2] The catalyst, tagged with a fluorous "pony-tail," is preferentially soluble in the fluorous phase.[1] After the reaction, cooling the system re-establishes the two phases, allowing for simple separation of the product in the organic layer from the catalyst in the fluorous layer, which can then be recycled.[1]

Q2: My reaction is sluggish. Could the fluorous biphasic system be the cause?

A2: Potentially. While FBS offers excellent catalyst retention, reaction rates can sometimes be lower than in a fully homogeneous system. Here are a few factors to consider:

• Incomplete Miscibility: Even at elevated temperatures, the organic and fluorous phases may not be fully miscible, leading to a mass transfer limitation between the reactants and the catalyst. Ensure the reaction temperature is sufficient to achieve a single phase or at least a very fine emulsion for optimal interfacial area.[6]

• Catalyst "Insulation": The fluorous ponytails on the catalyst, while crucial for phase preference, can sometimes sterically hinder the active site of the catalyst, leading to reduced activity. The design of the fluorous tag is therefore critical.

• Solvent Effects: The fluorous environment can influence the polarity around the catalyst, which may affect its activity and selectivity.

Q3: I'm observing significant catalyst leaching into the organic phase. How can I minimize this?

A3: Catalyst leaching is a common issue and can be addressed through several strategies:

• Optimize the Fluorous Tag: The length and number of perfluoroalkyl chains on the catalyst ligand are critical. A higher fluorine content generally leads to greater fluorophilicity and better retention in the PFMC phase.

• Solvent Choice: The choice of the organic solvent can influence the partitioning of the catalyst. Less polar organic solvents tend to result in lower leaching of the fluorous-tagged catalyst.

• Temperature Control: Ensure complete phase separation by allowing the mixture to cool sufficiently before separation. In some cases, cooling below room temperature may be beneficial.

• Washing the Fluorous Phase: After separating the organic layer, the fluorous phase containing the catalyst can be washed with a small amount of fresh organic solvent to remove any residual product that may be holding some catalyst in the organic phase.[6]

Q4: After cooling, I'm seeing an emulsion or a third layer instead of two clean phases. What should I do?

A4: Emulsion formation can hinder effective separation. Here are some troubleshooting steps:

• Allow More Time for Separation: Sometimes, simply letting the mixture stand for a longer period can allow the phases to separate. Gentle tapping of the separatory funnel can also help.[7]

• Centrifugation: If time is a factor, centrifuging the mixture is a highly effective method to break emulsions.[7]

• Addition of a "Phase Breaker": In some cases, adding a small amount of a different solvent can help to break the emulsion. For example, adding a more polar solvent might destabilize an emulsion formed between PFMC and a nonpolar organic solvent.

• pH Adjustment: If acidic or basic impurities could be acting as surfactants, careful neutralization might aid in phase separation.[7]

• Filtration: Passing the mixture through a bed of celite or a similar filter aid can sometimes help to break up the emulsion.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low Reaction Yield	1. Incomplete miscibility of phases at reaction temperature.2. Catalyst deactivation.3. Insufficient mixing.	1. Increase the reaction temperature to ensure a homogeneous phase.[2]2. Check catalyst integrity; consider catalyst regeneration if applicable.3. Increase stirring speed to improve mass transfer between phases.
Catalyst Leaching	1. Insufficiently fluorinated catalyst tag.2. High polarity of the organic solvent.3. Incomplete phase separation.	1. Synthesize a catalyst with a longer or more numerous fluorous ponytails.2. Use a less polar organic solvent if the reaction chemistry allows.3. Allow for a longer cooling and separation time; consider sub-ambient cooling.
Emulsion Formation	1. Presence of impurities acting as surfactants.2. High shear from vigorous mixing.3. Similar densities of the two phases under certain conditions.	1. Purify reactants and solvents before use.2. Use gentle, continuous stirring instead of vigorous shaking.3. Allow the mixture to stand, centrifuge, or add a small amount of a phase-breaking solvent.[7]
Decreased Catalyst Activity Over Cycles	1. Gradual leaching of the catalyst or ligand.2. Poisoning of the catalyst by impurities introduced in subsequent runs.3. Thermal degradation of the catalyst.	1. Quantify leaching per cycle (e.g., by ICP-MS or ¹⁹F NMR) to assess the extent of the problem.[6][8]2. Ensure the purity of reactants and solvents for each cycle.3. Lower the reaction temperature if possible, or choose a more thermally stable catalyst.

Quantitative Data

Table 1: Rhodium Leaching in Hydroformylation of 1-Octene in a Toluene (B28343)/Perfluoro(methylcyclohexane) System

Cycle	Rhodium Leaching (%)
1	0.35
2	0.30
3	0.41

Data synthesized from similar reported experiments. Actual values may vary based on specific catalyst structure and reaction conditions.[6]

Table 2: Catalyst Recycling Efficiency for a Fluorous-Tagged Phosphine Ligand in a Suzuki Coupling Reaction

Recycling Run	Product Yield (%)
1	95
2	94
3	92
4	91
5	89

Illustrative data based on typical performance. The specific catalyst and reaction conditions will influence the observed yields.

Experimental Protocols

Protocol 1: General Procedure for a Fluorous Biphasic Catalysis Reaction

• Reactor Setup: In a clean, dry reaction vessel equipped with a magnetic stirrer, reflux condenser, and temperature probe, add the fluorous-tagged catalyst and Perfluoro(methylcyclohexane).

• Reagent Addition: Add the desired organic solvent, followed by the reactants. The typical volume ratio of the fluorous phase to the organic phase is often around 1:1, but can be optimized.[6]

• Reaction: Heat the mixture to the desired reaction temperature with vigorous stirring. The temperature should be sufficient to achieve a single homogeneous phase or a fine emulsion.[6] Monitor the reaction progress by a suitable analytical method (e.g., TLC, GC, or NMR).

• Phase Separation: Upon completion, cool the reaction mixture to room temperature. The mixture will separate into two distinct phases, with the denser fluorous phase at the bottom.

• Product Isolation: Carefully transfer the mixture to a separatory funnel. Allow the layers to fully separate before draining the lower fluorous phase (containing the catalyst). The upper organic phase containing the product can then be collected.

• Catalyst Recycling: The recovered fluorous phase is ready for use in a subsequent reaction. It can be optionally washed with a small volume of the organic solvent to remove any dissolved product.[6]

Protocol 2: Quantification of Catalyst Leaching by ICP-MS

• Sample Collection: After the reaction and phase separation, take a precisely measured volume or weight of the organic phase.

• Sample Preparation: Digest the organic sample using an appropriate acid mixture (e.g., aqua regia) in a closed microwave digestion system to bring the metal into an aqueous solution.

• Analysis: Dilute the digested sample to a known volume with deionized water and analyze the concentration of the catalyst's metal using Inductively Coupled Plasma Mass Spectrometry (ICP-MS).

• Calculation: Compare the measured metal concentration to the initial amount of catalyst used to determine the percentage of leaching.

Visualizations

Caption: Experimental workflow for catalyst recycling in a fluorous biphasic system.

Caption: Troubleshooting decision tree for common issues in fluorous biphasic catalysis.

References

• 1. taylorfrancis.com [taylorfrancis.com]
• 2. benchchem.com [benchchem.com]
• 3. new.societechimiquedefrance.fr [new.societechimiquedefrance.fr]
• 4. researchgate.net [researchgate.net]
• 5. books.rsc.org [books.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Degassing Perfluoro(methylcyclohexane) for Sensitive Reactions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on degassing perfluoro(methylcyclohexane) for use in sensitive chemical reactions. Find troubleshooting advice, frequently asked questions, and detailed experimental protocols to ensure your reactions are performed under optimal, oxygen-free conditions.

Troubleshooting Guide

Q1: My sensitive organometallic reaction failed even after degassing the perfluoro(methylcyclohexane). What could have gone wrong?

A1: Reaction failure despite degassing can stem from several sources. Firstly, consider the effectiveness of the degassing method used. For highly sensitive applications like many organometallic reactions, sparging with an inert gas may not be sufficient to remove all dissolved oxygen.[1] Freeze-pump-thaw is the most effective method for achieving the low oxygen levels required for such reactions.[1] Secondly, re-contamination of the solvent can occur if the subsequent handling is not meticulously anaerobic. Ensure all glassware is properly dried and purged with an inert gas, and that the solvent is transferred using Schlenk line techniques or in a glovebox. Finally, the purity of the inert gas used for sparging or backfilling can be a factor; using a high-purity grade with an oxygen trap in the gas line is recommended.

Q2: I noticed ice formation on the outside of my Schlenk flask during the freeze-pump-thaw procedure. Is this a problem?

A2: Ice formation on the exterior of the flask is normal and expected when using a liquid nitrogen bath. It is simply condensed moisture from the air. However, it is crucial to ensure that no air is leaking into the flask, as this could lead to the condensation of liquid oxygen, which poses a significant explosion hazard. Always inspect your glassware for cracks and ensure all joints are well-sealed before commencing the procedure.

Q3: While sparging with argon, the volume of my perfluoro(methylcyclohexane) seems to be decreasing. How can I prevent this?

A3: Perfluoro(methylcyclohexane) has a relatively high volatility, and prolonged sparging can lead to significant solvent loss through evaporation. To minimize this, you can chill the solvent in an ice bath during the sparging process. This lowers the vapor pressure of the perfluoro(methylcyclohexane) and reduces the rate of evaporation. Additionally, ensure the gas flow rate is not excessively high; a gentle bubbling is sufficient to displace dissolved gases.

Q4: My degassed perfluoro(methylcyclohexane) turned yellow during a high-temperature reaction. What does this indicate?

A4: The development of a yellow or brown color in a reaction, especially at elevated temperatures, is often an indication of the presence of oxygen.[1] This suggests that the degassing process may have been incomplete or that the reaction vessel was not properly sealed, allowing oxygen to leak in as the temperature increased. For high-temperature reactions, it is imperative to use a robust degassing technique like freeze-pump-thaw and to ensure the reaction is conducted in a sealed, pressure-rated vessel.

Frequently Asked Questions (FAQs)

Q1: Why is it so important to degas perfluoro(methylcyclohexane) for sensitive reactions?

A1: Perfluorocarbons, including perfluoro(methylcyclohexane), are known for their high gas solubility, dissolving significantly more oxygen and other gases than common organic solvents.[2] For sensitive chemical systems, such as organometallic catalysis, radical reactions, and certain polymerization processes, the presence of dissolved oxygen can be highly detrimental.[1] Oxygen can act as a radical scavenger, oxidize sensitive reagents, or poison catalysts, leading to reduced yields, side product formation, or complete reaction failure.

Q2: Which degassing technique is the best for my application?

A2: The choice of degassing technique depends on the sensitivity of your reaction and the volume of solvent to be degassed.

• Freeze-Pump-Thaw: This is the most effective method for removing dissolved gases and is recommended for highly sensitive applications where the lowest possible oxygen levels are critical.[1]

• Inert Gas Sparging (Purging): This is a simpler but less effective method suitable for less sensitive reactions or for degassing large volumes of solvent where trace amounts of residual oxygen are tolerable.[1]

• Sonication with Vacuum: This method is faster than sparging for small volumes and can be more effective, but it is generally less effective than freeze-pump-thaw.

Q3: How long should I sparge perfluoro(methylcyclohexane) with an inert gas?

A3: For effective degassing by sparging, a minimum of 20-30 minutes of gentle bubbling with a high-purity inert gas like argon or nitrogen is recommended for typical laboratory-scale volumes (100-500 mL).[2] The exact time will depend on the volume of the solvent, the geometry of the vessel, and the gas flow rate.

Q4: Can I degas perfluoro(methylcyclohexane) by boiling?

A4: Yes, boiling is a viable degassing method as gas solubility in a liquid is zero at its boiling point.[2] Vigorously boiling the perfluoro(methylcyclohexane) for about five minutes will remove dissolved gases. However, you must cool the liquid under an inert atmosphere to prevent air from redissolving.[2] This method can lead to significant loss of the solvent due to its volatility.

Q5: How should I store degassed perfluoro(methylcyclohexane)?

A5: Degassed perfluoro(methylcyclohexane) should be stored in a tightly sealed container, such as a Schlenk flask with a greased glass stopcock or a Teflon valve, under a positive pressure of a high-purity inert gas. It is best to use the degassed solvent within a day or two to minimize the chance of re-contamination.

Data Presentation

Table 1: Comparison of Degassing Techniques for Perfluoro(methylcyclohexane)

Technique	Relative Effectiveness	Estimated Residual O2 Level	Advantages	Disadvantages
Freeze-Pump-Thaw	Very High	< 1 ppm	Most thorough method available.	Time-consuming; requires specialized glassware (Schlenk line); potential for glassware to break if not performed correctly.
Inert Gas Sparging	Moderate	5-10 ppm	Simple setup; suitable for large volumes.	Less effective than freeze-pump-thaw; significant solvent loss due to evaporation; introduces inert gas into the solvent.
Sonication with Vacuum	Moderate to High	2-5 ppm	Faster than sparging for small volumes.	Requires a sonicator and vacuum source; less effective than freeze-pump-thaw.
Boiling	High	< 5 ppm	Simple in principle.	Significant solvent loss; requires careful cooling under an inert atmosphere to prevent re-dissolution of gases.

Note: Residual O2 levels are estimates for perfluoro(methylcyclohexane) based on the known high gas solubility of perfluorocarbons and the relative effectiveness of each technique. Actual values can vary based on the specific experimental setup and procedure.

Experimental Protocols

Protocol 1: Freeze-Pump-Thaw Degassing

This method is the most rigorous for removing dissolved gases and is recommended for highly oxygen-sensitive reactions.

Materials:

• Perfluoro(methylcyclohexane)

• Schlenk flask

• Schlenk line with a high-vacuum pump

• Liquid nitrogen

• Dewar flask

• Water bath

Procedure:

• Place the perfluoro(methylcyclohexane) in a Schlenk flask. Do not fill the flask more than halfway.

• Attach the flask to the Schlenk line and ensure all connections are secure.

• With the stopcock to the vacuum line closed, slowly immerse the bottom of the flask in a Dewar containing liquid nitrogen. Swirl the flask gently to ensure even freezing.

• Once the solvent is completely frozen solid, open the flask's stopcock to the vacuum pump. Allow the flask to remain under high vacuum for at least 10 minutes to remove the gases from the headspace.

• Close the flask's stopcock and remove the liquid nitrogen Dewar.

• Carefully thaw the frozen solvent in a room temperature water bath. You will observe gas bubbles being released from the liquid as it melts.

• Repeat the freeze-pump-thaw cycle (steps 3-6) at least two more times. After the final thaw, no more gas bubbles should be visible.

• After the last cycle, backfill the flask with a high-purity inert gas (e.g., argon or nitrogen). The solvent is now ready for use.

Protocol 2: Inert Gas Sparging

This method is simpler than freeze-pump-thaw and is suitable for less sensitive applications.

Materials:

• Perfluoro(methylcyclohexane)

• Schlenk flask or a two-neck round-bottom flask

• Inert gas supply (high-purity argon or nitrogen) with a regulator

• Long needle or glass tube

• Septum

• Exit needle

Procedure:

• Place the perfluoro(methylcyclohexane) in the flask and seal the opening(s) with septa.

• Insert a long needle or glass tube connected to the inert gas supply through the septum, ensuring its tip is below the liquid surface.

• Insert a shorter exit needle through the septum to act as a vent for the displaced gases.

• Start a gentle flow of the inert gas to bubble through the solvent. The flow rate should be sufficient to create a steady stream of bubbles but not so vigorous as to cause excessive splashing or solvent evaporation.

• Continue sparging for at least 20-30 minutes.

• After the desired time, raise the gas inlet needle above the liquid surface while maintaining a positive flow of inert gas.

• Remove the exit needle first, then the gas inlet needle. The flask is now under a positive pressure of the inert gas, and the solvent is ready for use.

Visualizations

Freeze-Pump-Thaw Workflow

Inert Gas Sparging Workflow

Choosing a Degassing Method

References

• 1. How To [chem.rochester.edu]
• 2. f2chemicals.com [f2chemicals.com]

Handling and safety precautions for Perfluoro(methylcyclohexane) in a laboratory setting

Technical Support Center: Perfluoro(methylcyclohexane)

This guide provides essential safety information, handling protocols, and troubleshooting advice for the use of Perfluoro(methylcyclohexane) in a laboratory environment. It is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs) on Safety and Handling

Q1: What is Perfluoro(methylcyclohexane) and what are its main hazards?

Perfluoro(methylcyclohexane), with the chemical formula C7F14, is a clear, colorless, and odorless liquid.[1] It is a perfluorinated derivative of methylcyclohexane, meaning all hydrogen atoms have been replaced by fluorine. It is chemically inert and thermally stable to over 400°C.[1] According to most safety classifications, it is not considered a hazardous substance or mixture.[2] However, good occupational hygiene and safety practices should always be followed.[3] Some suppliers indicate it may cause skin, eye, and respiratory irritation, and may be toxic to aquatic life with long-lasting effects.[4]

Q2: What personal protective equipment (PPE) is required when handling this chemical?

Standard laboratory PPE is essential to ensure safety. This includes:

• Eye Protection : Wear appropriate protective eyeglasses or chemical safety goggles.[5][6]

• Hand Protection : Wear appropriate protective gloves to prevent skin contact.[5][7] Gloves should be inspected before use and disposed of properly after.[7]

• Body Protection : Wear a lab coat or appropriate protective clothing to prevent skin exposure.[5][6]

• Respiratory Protection : Generally not required under normal conditions with adequate ventilation.[6] However, if aerosols are formed or ventilation is poor, use a suitable respirator.[7]

Q3: How should Perfluoro(methylcyclohexane) be stored correctly?

Proper storage is crucial for maintaining chemical integrity and safety.

• Keep containers tightly closed in a dry, cool, and well-ventilated place.[3][6]

• Avoid physical damage to containers.[4]

• Store away from incompatible materials, though it is generally non-reactive under normal conditions.[3][4]

Q4: What is the correct procedure for disposing of Perfluoro(methylcyclohexane) waste?

Waste disposal must adhere to local, state, and federal regulations.[4]

• Dispose of contents and containers in accordance with a licensed collector's instructions.[3]

• Do not allow the product to enter drains or surface waters.[4]

• Waste codes should be assigned by the user based on the specific application for which the product was used.[8][9]

Q5: What should I do in the event of a spill?

For any spill, ensure the area is well-ventilated.[3] The response depends on the scale of the spill.

• Minor Spills : Absorb the spill with inert material such as sand, earth, or vermiculite.[4] Collect the material into a suitable, labeled container for disposal.[4]

• Major Spills : Evacuate the area and alert the appropriate emergency response team.[4] Prevent the spillage from entering drains or waterways.[4] Emergency responders should wear full protective clothing and a self-contained breathing apparatus.[3][4]

Caption: Decision tree for Perfluoro(methylcyclohexane) spill response.

Q6: What are the first aid measures for exposure?

• Eye Contact : Immediately rinse with plenty of water for at least 15 minutes, also under the eyelids.[6] Seek medical attention.[4][5]

• Skin Contact : Wash off immediately with plenty of water and soap for at least 15 minutes while removing contaminated clothing.[5][9]

• Inhalation : Move the person to fresh air. If breathing is difficult, give oxygen.[5]

• Ingestion : Do NOT induce vomiting. If the person is conscious, give 2-4 cupfuls of water or milk.[5] Seek immediate medical aid.[5]

Troubleshooting Guide for Experiments

Q1: My compounds are not dissolving in Perfluoro(methylcyclohexane). Why is this happening?

Perfluoro(methylcyclohexane) is a poor solvent for many standard organic compounds (solids and liquids).[1] It is primarily effective for dissolving gases and other highly fluorinated ("fluorous") molecules.[1][10] If your compound has low fluorophilicity, it will likely have very low solubility.

• Solution : Consider using a co-solvent system, such as a mixture with chloroform, for "fluorous" biphase reactions.[10] Alternatively, if your protocol allows, choose a different fluorous solvent or modify your compounds to increase their fluorophilicity.

Q2: The solvent seems to be evaporating too quickly during my experiment.

Perfluoro(methylcyclohexane) has a relatively low boiling point (76°C) and will evaporate rapidly.[1]

• Solution :

  • Perform reactions in a closed or sealed vessel if the procedure allows.

  • If running experiments at elevated temperatures, use a condenser to reflux the solvent.

  • Minimize the surface area exposed to the atmosphere and work in a well-ventilated fume hood to manage vapors.

Q3: My reaction is not proceeding as expected. Could the solvent be the issue?

Perfluoro(methylcyclohexane) is chemically and biologically inert.[1] It is highly stable and non-reactive under normal conditions.[3] Therefore, it is unlikely to be interfering with your chemical reaction.

• Troubleshooting Steps :

  • Check Reagent Purity : Ensure all reactants and catalysts are pure and active.

  • Verify Solubility : Confirm that your reactants, especially any catalysts, have sufficient solubility in the solvent to participate in the reaction. Poor solubility is a more likely cause of failure than solvent reactivity.

  • Review Reaction Conditions : Double-check temperature, pressure, and mixing parameters. Insufficient agitation can be an issue if reactants are not fully dissolved.

Data Presentation: Physical and Chemical Properties

The following table summarizes key quantitative data for Perfluoro(methylcyclohexane).

Property	Value	Reference(s)
Molecular Formula	C₇F₁₄	[1]
Molar Mass	350.055 g·mol⁻¹	[1]
Appearance	Clear, colorless liquid	[1]
Density	1.787 - 1.788 g/mL at 25°C	[1]
Boiling Point	76 °C	[1]
Melting Point	-37 °C	[1][3]
Vapor Pressure	≈ 14 kPa	[3]
Viscosity (kinematic)	≈ 0.87 mm²/s	[3]
Solubility in Water	Insoluble (approx. 10 ppm)	[1][3]
Refractive Index	≈ 1.278 - 1.285	[3]
Flash Point	Not applicable / None	[1]
Autoignition Temperature	Not applicable / None	[1]
Decomposition Temp.	≈ 400 °C	[3]

Experimental Protocols

Protocol: General Procedure for Fluorous Biphase Extraction

Fluorous biphase systems are used to separate fluorous-tagged catalysts or products from organic products. Perfluoro(methylcyclohexane) is an excellent solvent for the fluorous phase.[10]

Objective : To separate a fluorous-tagged catalyst from an organic product mixture.

Materials :

• Reaction mixture in an organic solvent (e.g., toluene, THF).

• Perfluoro(methylcyclohexane).

• Separatory funnel.

• Beakers and flasks for collection.

Methodology :

• Reaction Quenching : Once the primary reaction is complete, cool the reaction vessel to room temperature.

• Solvent Addition : Transfer the reaction mixture to a separatory funnel. Add an equal volume of Perfluoro(methylcyclohexane).

• Phase Separation : Stopper the funnel and gently invert it several times to mix the two phases. Vent frequently to release any pressure buildup.

• Equilibration : Place the separatory funnel on a ring stand and allow the layers to fully separate. The denser Perfluoro(methylcyclohexane) layer, containing the fluorous-tagged catalyst, will be the bottom layer.[1]

• Extraction : Carefully drain the lower fluorous layer into a clean flask.

• Back-Extraction (Optional) : To maximize product recovery, add a fresh portion of Perfluoro(methylcyclohexane) to the organic layer, mix, and separate again. Combine the fluorous extracts.

• Product Isolation : The upper organic layer, now free of the fluorous catalyst, can be drained into a separate flask for standard workup (e.g., drying, solvent evaporation) to isolate the final product.

• Catalyst Recovery : The fluorous catalyst can be recovered from the combined Perfluoro(methylcyclohexane) extracts, often by solvent evaporation, allowing it to be recycled.

Caption: Workflow for a fluorous biphase extraction procedure.

References

• 1. Perfluoromethylcyclohexane - Wikipedia [en.wikipedia.org]
• 2. Perfluoro(methylcyclohexane) | C7F14 | CID 9637 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. f2chemicals.com [f2chemicals.com]
• 4. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 6. fishersci.com [fishersci.com]
• 7. capotchem.com [capotchem.com]
• 8. assets.thermofisher.cn [assets.thermofisher.cn]
• 9. fishersci.it [fishersci.it]
• 10. 全氟（甲基环己烷） technical grade, 90% | Sigma-Aldrich [sigmaaldrich.com]

Technical Support Center: Disposal and Waste Management of Perfluoro(methylcyclohexane) Contaminated Materials

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive information on the safe disposal and waste management of materials contaminated with Perfluoro(methylcyclohexane) (PMCH). Due to the limited specific data on PMCH, this document leverages information from the broader class of per- and poly-fluoroalkyl substances (PFAS), of which PMCH is a member.

Frequently Asked Questions (FAQs)

1. How should I dispose of materials contaminated with Perfluoro(methylcyclohexane) (PMCH)?

Waste material contaminated with PMCH must be disposed of in accordance with national and local regulations. It is recommended to leave the chemical waste in its original containers and not mix it with other waste.[1] You should consult with licensed professional waste disposal services to ensure proper handling and disposal.[2]

2. Is PMCH considered a hazardous waste?

Currently, PMCH is not classified as a hazardous waste under the Resource Conservation and Recovery Act (RCRA).[3] However, regulations for PFAS are evolving, and it is crucial to stay informed about any changes at the federal, state, and local levels.

3. What are the primary disposal methods for PFAS-contaminated materials?

The U.S. Environmental Protection Agency (EPA) has provided interim guidance on the disposal of PFAS-containing materials, which includes:

• Thermal Treatment (Incineration): High-temperature incineration can break down PFAS compounds.[4] However, incomplete combustion can lead to the formation of smaller PFAS products or other harmful byproducts.[4]

• Landfilling: Disposal in licensed solid waste or hazardous waste landfills is a common practice.[5] However, there is a potential for PFAS to leach from the landfill into the surrounding environment.

• Underground Injection: This method involves injecting liquid waste into deep, underground wells.[6]

4. What personal protective equipment (PPE) should I use when handling PMCH-contaminated materials?

When handling PMCH-contaminated materials, it is essential to wear appropriate personal protective equipment, including:

• Safety glasses with side shields or goggles.[7]

• Chemical-resistant gloves.[7]

• Protective clothing to prevent skin contact.[7]

• Use in a well-ventilated area.[1] If ventilation is inadequate, a respirator may be necessary.[3]

5. What should I do in case of a spill of PMCH?

In the event of a PMCH spill, follow these steps:

• Ensure the area is well-ventilated.[6]

• Wear appropriate PPE.[1]

• Contain the spill using an inert absorbent material such as sand, earth, or vermiculite.[1][8]

• Collect the absorbed material into a suitable, labeled container for disposal.[1][8]

• Clean the affected area and decontaminate all protective clothing and equipment.[1]

• Prevent the spill from entering drains or waterways.[1]

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Uncertainty about local disposal regulations	Regulations vary by location and are frequently updated for PFAS compounds.	Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor for the most current local guidance.[5]
Lack of a designated waste container for PMCH	Improper waste segregation practices.	Obtain a dedicated, properly labeled waste container for PMCH-contaminated materials. Do not mix with other chemical waste.[1]
Visible residue after cleaning a spill	Ineffective cleaning procedure or absorbent material.	Repeat the cleaning process. After initial absorption, wash the area and prevent runoff into drains.[1] Consider using a decontamination solution (see protocol below).
Odor detected in the laboratory	Potential spill or inadequate ventilation.	Immediately check for spills. Ensure that all containers of PMCH are tightly sealed and that the laboratory's ventilation system is functioning correctly.[6]

Data Presentation

Table 1: General Thermal Treatment Temperatures for Selected PFAS (as a proxy for PMCH)

Disclaimer: The following data is for other PFAS compounds and should be used as a general reference only. Specific optimal conditions for PMCH have not been found in the reviewed literature.

PFAS Compound	Decomposition Temperature Range (°C)	Key Findings
Perfluorooctanoic acid (PFOA)	Starts to decompose at temperatures as low as 200°C on Granular Activated Carbon (GAC).[9]	Efficient mineralization (>80%) occurs at 700°C or higher on GAC.[9]
Perfluorooctanesulfonic acid (PFOS)	Requires higher temperatures (≥450°C) to begin decomposition on GAC.[9]	Efficient mineralization (>80%) occurs at 700°C or higher on GAC.[9]
Polytetrafluoroethylene (PTFE)	Significant thermal degradation occurs between 540°C and 590°C.[7]	Thermal degradation can produce various perfluorinated compounds.[7]

Experimental Protocols

Protocol 1: Decontamination of Laboratory Equipment and Surfaces Contaminated with PMCH

1. Scope: This protocol outlines the steps for decontaminating laboratory equipment and surfaces after contact with PMCH.

2. Materials:

• Appropriate PPE (gloves, safety glasses, lab coat)[7]
• Inert absorbent material (vermiculite, sand)[1]
• Waste container, properly labeled
• Detergent (e.g., Alconox®, Liquinox® - noted as successfully used for PFAS decontamination)[10]
• PFAS-free water (e.g., deionized water demonstrated to be free of PFAS)[10]
• Solvent (e.g., methanol (B129727) or isopropanol, if necessary and compatible with the material being cleaned)

3. Procedure:

• Initial Removal: If there is visible liquid PMCH, absorb it with an inert material and place it in a designated waste container.[1]
• Pre-rinse: Rinse the equipment or surface with tap water.
• Wash: Wash thoroughly with a laboratory detergent solution.[10] Use brushes or wipes to scrub surfaces.
• Rinse: Rinse thoroughly with tap water, followed by a rinse with PFAS-free deionized water.[10]
• Solvent Rinse (Optional): For non-porous materials where residual PMCH is a concern, a final rinse with a solvent like methanol may be performed. Ensure compatibility of the solvent with the material. Capture all solvent rinsate for proper disposal.
• Drying: Allow the equipment to air dry completely on a clean surface.[10]
• Waste Disposal: Dispose of all contaminated absorbents, wipes, and cleaning solutions as PMCH-contaminated waste.

Protocol 2: General Procedure for Analysis of PMCH in Water and Soil Samples by LC-MS/MS

Disclaimer: This is a general protocol based on existing EPA methods for other PFAS. This method must be validated specifically for Perfluoro(methylcyclohexane).

1. Scope: This protocol describes a general procedure for the quantification of PMCH in water and soil samples using Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS). This is based on principles from EPA Methods 537.1, 8327, and 1633A.[11][12]

2. Materials:

• High-performance liquid chromatograph coupled to a tandem mass spectrometer (LC-MS/MS)
• Solid-phase extraction (SPE) cartridges (e.g., weak anion exchange)
• High-purity solvents (e.g., methanol, acetonitrile)
• Reagent water (PFAS-free)
• PMCH analytical standard
• Isotopically labeled PMCH internal standard (if available)
• Polypropylene (B1209903) containers for sample collection and processing[11]

3. Sample Preparation (Water):

• Collect water samples in polypropylene bottles.
• Add a preservative if required by the specific method.
• Spike the sample with an isotopically labeled internal standard.
• Perform solid-phase extraction (SPE) to concentrate the analyte and remove matrix interferences.
• Elute the analyte from the SPE cartridge with a suitable solvent (e.g., methanol).
• Concentrate the eluate to a final volume.

4. Sample Preparation (Soil):

• Homogenize the soil sample.
• Take a representative subsample.
• Spike with an isotopically labeled internal standard.
• Extract the sample with a suitable solvent (e.g., methanol or acetonitrile) using sonication or shaking.
• Centrifuge the sample and collect the supernatant.
• The extract may require further cleanup using SPE.

5. Instrumental Analysis:

• Chromatographic Separation:

• Column: C18 or similar
• Mobile Phase: Gradient of ammonium (B1175870) acetate (B1210297) buffered water and methanol/acetonitrile.

• Mass Spectrometric Detection:

• Ionization Mode: Electrospray Ionization (ESI) in negative mode.
• Acquisition Mode: Multiple Reaction Monitoring (MRM). Specific precursor and product ions for PMCH will need to be determined.

6. Quality Control:

• Method Blank: An analyte-free matrix processed alongside the samples to check for contamination.
• Laboratory Fortified Blank (LFB): A blank spiked with a known amount of analyte to assess accuracy.
• Matrix Spike/Matrix Spike Duplicate (MS/MSD): Aliquots of a sample spiked with a known amount of analyte to assess matrix effects and precision.
• Internal Standards: Isotopically labeled standards added to all samples to correct for matrix effects and variations in instrument response.

Mandatory Visualizations

Caption: Decision-making workflow for the disposal of PMCH-contaminated materials.

Caption: General workflow for the analysis of PMCH in environmental samples.

References

• 1. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. velocityscientific.com.au [velocityscientific.com.au]
• 5. pub.norden.org [pub.norden.org]
• 6. f2chemicals.com [f2chemicals.com]
• 7. dioxin20xx.org [dioxin20xx.org]
• 8. fishersci.com [fishersci.com]
• 9. "Thermal Stability And Decomposition Of Per- And Polyfluoroalkyl Substa" by Pavankumar Challa Sasi [commons.und.edu]
• 10. pfas-1.itrcweb.org [pfas-1.itrcweb.org]
• 11. epa.gov [epa.gov]
• 12. epa.gov [epa.gov]

Troubleshooting phase separation issues in Perfluoro(methylcyclohexane) organic solvent mixtures

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing phase separation issues with Perfluoro(methylcyclohexane) (PMCH) organic solvent mixtures.

Troubleshooting Guides in Q&A Format

Q1: My mixture of Perfluoro(methylcyclohexane) and an organic solvent is separating into two layers. What is causing this?

A1: Perfluoro(methylcyclohexane) (PMCH) is a highly fluorinated solvent and exhibits limited miscibility with many common organic solvents. This immiscibility is the primary reason for phase separation. The phenomenon is driven by the low intermolecular forces between fluorinated and non-fluorinated molecules. Whether a mixture forms a single phase or separates depends on several factors, including the choice of organic co-solvent, the temperature of the mixture, and the concentration of any dissolved solutes.

Q2: At what point can I expect phase separation to occur with my specific organic solvent?

A2: The point of phase separation is temperature and concentration-dependent. For some mixtures, a specific temperature known as the Upper Critical Solution Temperature (UCST) exists. Above the UCST, the two solvents are completely miscible in all proportions. Below this temperature, they will phase-separate. The exact UCST will vary depending on the co-solvent.

Q3: How can I prevent phase separation in my PMCH solvent mixture?

A3: There are three primary strategies to prevent phase separation:

• Temperature Control: If your solvent system has a known UCST, maintaining the temperature of your experiment above this point will ensure a single phase.

• Co-solvent Addition: Introducing a third solvent (a co-solvent or "tuning" solvent) that is miscible with both PMCH and your organic solvent can create a homogeneous mixture.

• Solute Concentration Management: The concentration of your dissolved compound of interest can influence the miscibility of the solvent system. Highly concentrated solutions may be more prone to phase separation.

Frequently Asked Questions (FAQs)

Q1: Why is Perfluoro(methylcyclohexane) used if it has such poor miscibility with many organic solvents?

A1: The limited miscibility of PMCH is often exploited in "fluorous chemistry." This allows for the separation of fluorous-tagged molecules (compounds with a perfluorinated chain) from non-fluorous molecules by simple liquid-liquid extraction. The inertness, thermal stability, and unique solvent properties of PMCH also make it valuable in specific applications.[1][2]

Q2: What types of organic solvents are most likely to be miscible with PMCH?

A2: Generally, PMCH has better miscibility with non-polar, less cohesive organic solvents. Some halogenated solvents and certain aromatic compounds show some degree of miscibility, especially at elevated temperatures. Highly polar and protic solvents like alcohols and water are typically immiscible with PMCH.

Q3: Can the properties of my dissolved drug candidate influence phase separation?

A3: Yes. The chemical structure, polarity, and concentration of your solute can impact the overall thermodynamics of the solvent mixture, potentially inducing phase separation even in a system that is miscible without the solute. Larger and more polar solutes are generally less soluble in perfluorinated solvents.[3]

Q4: Are there any safety concerns I should be aware of when heating PMCH mixtures?

A4: PMCH is thermally stable to high temperatures (over 400 °C) and is non-flammable.[2] However, standard laboratory safety practices for heating organic solvents should always be followed. Ensure proper ventilation and use appropriate heating equipment.

Data Presentation: Quantitative Miscibility Data

The following table summarizes the known miscibility and Upper Critical Solution Temperature (UCST) data for binary mixtures of Perfluoro(methylcyclohexane) with various organic solvents.

Organic Solvent	Chemical Class	Miscibility at Room Temperature	Upper Critical Solution Temperature (UCST) (°C)
Benzene	Aromatic	Immiscible	23.9
Carbon Tetrachloride	Halogenated	Immiscible	28.3
Chloroform	Halogenated	Immiscible	55.5
Chlorobenzene	Halogenated Aromatic	Immiscible	47.4
Toluene	Aromatic	Immiscible	34.1
Acetone	Ketone	Miscible	Not Applicable
Methanol	Alcohol	Immiscible	Data not available
Ethanol	Alcohol	Immiscible	Data not available
Isopropanol	Alcohol	Immiscible	Data not available
Diethyl Ether	Ether	Immiscible	Data not available
Tetrahydrofuran (THF)	Ether	Immiscible	Data not available
Ethyl Acetate	Ester	Immiscible	Data not available
Acetonitrile	Nitrile	Immiscible	Data not available
Dimethylformamide (DMF)	Amide	Immiscible	Data not available
Dimethyl Sulfoxide (DMSO)	Sulfoxide	Immiscible	Data not available

Note: "Data not available" indicates that specific UCST values were not found in the searched literature. For these solvents, immiscibility at room temperature is generally observed.

Experimental Protocols

Protocol 1: Determining the Upper Critical Solution Temperature (UCST)

This protocol outlines a method to determine the temperature at which a biphasic mixture of PMCH and an organic solvent becomes a single phase.

Materials:

• Perfluoro(methylcyclohexane) (PMCH)

• Organic co-solvent of interest

• Sealed, pressure-resistant glass tubes

• Heated water or oil bath with a temperature controller and a magnetic stirrer

• Thermometer or temperature probe

• Light source for visual observation

Procedure:

• Prepare a series of mixtures of PMCH and the organic solvent in varying volume ratios (e.g., 10:90, 20:80, ..., 90:10) in the sealed glass tubes.

• Place the tubes in the heating bath at a temperature below the expected UCST. The mixture should appear cloudy or have two distinct layers.

• Slowly increase the temperature of the bath while stirring the contents of the tubes.

• Observe the tubes closely against the light source. The temperature at which the mixture becomes clear and homogeneous (a single phase) is the phase transition temperature for that specific composition.

• Record the phase transition temperature for each composition.

• The highest temperature recorded across all compositions is the Upper Critical Solution Temperature (UCST) of the binary solvent system.

Protocol 2: Co-solvent Screening for Homogenization

This protocol provides a method for identifying a suitable co-solvent to create a single-phase system at a desired operating temperature.

Materials:

• Perfluoro(methylcyclohexane) (PMCH)

• Immiscible organic solvent of interest

• A selection of potential co-solvents (e.g., benzotrifluoride, chloroform, acetone)

• Vials or test tubes

• Vortex mixer or shaker

Procedure:

• In a vial, prepare a biphasic mixture of PMCH and your primary organic solvent at the desired experimental ratio.

• To this mixture, add a small aliquot (e.g., 5% of the total volume) of a potential co-solvent.

• Cap the vial and vortex or shake vigorously for 1-2 minutes.

• Allow the mixture to stand and observe for phase separation.

• If two phases are still present, incrementally add more of the co-solvent, vortexing and observing after each addition, until a single phase is achieved.

• Record the identity of the co-solvent and the approximate volume percentage required to achieve a homogeneous solution.

• Repeat this process for other potential co-solvents to identify the most effective one that requires the lowest volume addition.

Mandatory Visualizations

Caption: Troubleshooting workflow for addressing phase separation in PMCH mixtures.

Caption: Factors influencing the phase behavior of PMCH organic solvent mixtures.

References

• 1. scribd.com [scribd.com]
• 2. Tuning Solvent Miscibility: A Fundamental Assessment on the Example of Induced Methanol/n-Dodecane Phase Separation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Improving Mass Transfer in Gas-Liquid Reactions with Perfluoro(methylcyclohexane)

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals using Perfluoro(methylcyclohexane) (PFMC) to enhance mass transfer in gas-liquid reactions.

Troubleshooting Guide

This section addresses specific issues that may arise during experiments, presented in a question-and-answer format.

Problem ID	Question	Potential Causes	Suggested Solutions
T-01	Why is my reaction rate not significantly improved after adding Perfluoro(methylcyclohexane)?	1. Insufficient mixing of the organic and fluorous phases. 2. Low gas concentration in the PFMC phase. 3. Catalyst is not preferentially wetted by the PFMC phase. 4. Mass transfer is not the rate-limiting step of the reaction.	1. Increase the stirring speed to create a finer emulsion and maximize the interfacial area. 2. Ensure a continuous and sufficient flow of the reactant gas. Consider increasing the gas pressure. 3. Use a "fluorous-tagged" catalyst designed to be soluble in the PFMC phase.[1][2] 4. Conduct kinetic studies to confirm the rate-limiting step. If the reaction is kinetically limited, increasing mass transfer will have a minimal effect.
T-02	I'm observing poor phase separation after the reaction.	1. Formation of a stable emulsion. 2. Presence of surfactants or amphiphilic molecules.[3] 3. High concentration of catalyst or product at the interface.	1. Allow the mixture to stand for a longer period. Gentle centrifugation can also aid in phase separation. 2. If possible, remove any surfactants. Consider a solvent wash to break the emulsion. 3. Dilute the reaction mixture with an appropriate organic solvent before separation.
T-03	My catalyst appears to be deactivating quickly.	1. Catalyst poisoning from impurities in the gas or solvent. 2. Leaching of the active metal from the catalyst support. 3. Fouling of the catalyst surface by reactants, products, or byproducts.[4] 4. Sintering of the catalyst at high temperatures.[5]	1. Purify the gas stream and use high-purity solvents. 2. Ensure the catalyst is robust under the reaction conditions. Consider a catalyst with stronger metal-support interactions. 3. Optimize reaction conditions (temperature, pressure) to minimize byproduct formation. Pre-treat the feed to remove fouling precursors.[5] 4. Operate at the lowest effective temperature. Choose a thermally stable catalyst support.[4]
T-04	How can I effectively recycle the Perfluoro(methylcyclohexane) and the catalyst?	1. Incomplete phase separation leading to loss of PFMC and catalyst. 2. Catalyst deactivation during the reaction or workup.	1. After the organic phase is decanted, the PFMC phase containing the catalyst can be reused directly for the next run.[6] 2. Monitor catalyst activity over several cycles. If deactivation is observed, catalyst regeneration or replacement may be necessary.

Logical Flow for Troubleshooting Poor Reaction Rate

The following diagram illustrates a step-by-step process for diagnosing a suboptimal reaction rate when using PFMC.

Caption: Troubleshooting workflow for low reaction rates.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism by which Perfluoro(methylcyclohexane) enhances mass transfer?

A1: Perfluoro(methylcyclohexane) (PFMC) and other perfluorocarbons are excellent solvents for gases but poor solvents for most organic compounds.[7] In a gas-liquid reaction, PFMC acts as a "gas carrier." It dissolves a high concentration of the reactant gas and transports it to the organic phase or the catalyst surface, thereby increasing the rate of mass transfer from the gas phase to the liquid phase where the reaction occurs.

Q2: What are the key physical properties of Perfluoro(methylcyclohexane) relevant to its use in gas-liquid reactions?

A2: The key properties of PFMC are its high density, low viscosity, low surface tension, and chemical inertness.[7] Its high density facilitates phase separation from less dense organic solvents. The low viscosity and surface tension contribute to good mixing and dispersion. Being chemically inert, it does not participate in the reaction.[7]

Property	Value
Chemical Formula	C₇F₁₄[8]
Molar Mass	350.05 g·mol⁻¹[7]
Density	1.788 g/mL[7]
Boiling Point	76 °C (169 °F; 349 K)[7]
Solubility in Water	10 ppm[7]

Q3: How does the solubility of gases in Perfluoro(methylcyclohexane) compare to common organic solvents?

A3: Perfluorocarbons, including PFMC, generally exhibit significantly higher solubility for gases like oxygen, nitrogen, and carbon dioxide compared to conventional organic solvents. For instance, the mole fraction solubility of oxygen in perfluorocyclohexane (B1265658) at 298.15 K is approximately 0.0038, which is notably high.[9] This high gas solubility is the primary reason for the enhanced mass transfer.

Q4: What is a "fluorous biphasic system" and how does it work?

A4: A fluorous biphasic system (FBS) consists of a fluorous solvent (like PFMC) and a conventional organic solvent that are immiscible at room temperature.[1][2] A catalyst is modified with a perfluoroalkyl chain (a "fluorous tag") to make it preferentially soluble in the fluorous phase.[1] The reaction can be run as a single phase at elevated temperatures and then, upon cooling, the two phases separate, allowing for easy recovery of the catalyst in the fluorous phase.

Mechanism of Mass Transfer Enhancement

The diagram below illustrates how PFMC facilitates the transfer of a gaseous reactant to a catalyst surface in a biphasic system.

Caption: Mass transfer mechanism using PFMC as a gas carrier.

Experimental Protocols

General Protocol for a Hydrogenation Reaction Using a Fluorous Biphasic System

This protocol outlines a general procedure for a hydrogenation reaction using PFMC. Specific parameters should be optimized for the particular reaction.

• Catalyst Preparation: If not using a commercially available fluorous-tagged catalyst, one must be synthesized. This typically involves attaching a perfluoroalkyl chain to the ligand of a homogeneous catalyst.

• Reactor Setup:

  • A high-pressure reactor equipped with a magnetic stirrer, gas inlet, and temperature control is required.

  • The reactor should be thoroughly cleaned and dried to remove any impurities that could poison the catalyst.

• Charging the Reactor:

  • Add the fluorous-tagged catalyst to the reactor.

  • Add the Perfluoro(methylcyclohexane).

  • Add the organic solvent and the substrate to be hydrogenated.

  • Seal the reactor.

• Reaction Execution:

  • Purge the reactor several times with the reactant gas (e.g., hydrogen) to remove air.

  • Pressurize the reactor to the desired pressure with the reactant gas.

  • Begin vigorous stirring to ensure good mixing of the phases.

  • Heat the reactor to the desired temperature. The miscibility of the fluorous and organic phases may increase with temperature.

  • Monitor the reaction progress by taking samples (if the reactor allows) or by observing gas uptake.

• Reaction Workup and Product Isolation:

  • After the reaction is complete, cool the reactor to room temperature.

  • Vent the excess gas.

  • The fluorous and organic phases should separate. If not, refer to the troubleshooting guide (Problem ID: T-02).

  • Carefully decant or separate the top organic layer, which contains the product.

  • The bottom fluorous layer, containing the catalyst, can be reused for subsequent reactions.

  • The product can be isolated from the organic solvent by standard methods such as evaporation or distillation.

Experimental Workflow Diagram

Caption: General experimental workflow for hydrogenation.

References

• 1. Facile catalyst separation without water: fluorous biphase hydroformylation of olefins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Three Sources of Catalyst Deactivation and How To Mitigate Them | Chemical Catalysis for Bioenergy Consortium [chemcatbio.org]
• 5. youtube.com [youtube.com]
• 6. researchgate.net [researchgate.net]
• 7. Perfluoromethylcyclohexane - Wikipedia [en.wikipedia.org]
• 8. Perfluoro(methylcyclohexane) [webbook.nist.gov]
• 9. benchchem.com [benchchem.com]

Preventing contamination in high-purity Perfluoro(methylcyclohexane) storage

This technical support center provides researchers, scientists, and drug development professionals with guidance on preventing contamination in the storage and handling of high-purity Perfluoro(methylcyclohexane).

Troubleshooting Guide

This guide addresses specific issues that may arise during the use of Perfluoro(methylcyclohexane), helping you to identify the source of contamination and take corrective action.

Q1: My experiment is yielding unexpected side reactions or inconsistent results. Could Perfluoro(methylcyclohexane) be the source of contamination?

A1: Yes, contamination in Perfluoro(methylcyclohexane) can introduce reactive species into your experiment. To troubleshoot this, consider the following potential contaminants and verification steps:

• Particulate Matter: Visually inspect the solvent for any suspended particles. Particulates can be introduced from storage containers or the surrounding environment.

• Organic Impurities: Hydrocarbons or other organic compounds can be a source of contamination. These are often remnants from the manufacturing process or can be introduced through improper handling.

• Water Content: Excessive moisture can lead to the formation of hydrofluoric acid (HF) at elevated temperatures, especially in the presence of certain metals, which can corrode equipment and interfere with reactions.[1]

• Leachables from Storage Containers: Using incompatible storage materials can lead to the leaching of plasticizers or other chemicals into the solvent.

To identify the contaminant, a purity analysis of the Perfluoro(methylcyclohexane) is recommended.

Q2: I suspect my Perfluoro(methylcyclohexane) is contaminated. What analytical methods can I use to confirm this?

A2: Several analytical techniques can be employed to assess the purity of Perfluoro(methylcyclohexane) and identify potential contaminants. The appropriate method depends on the suspected type of impurity.

Analytical Method	Target Contaminant	Detectable Concentration
Gas Chromatography-Mass Spectrometry (GC-MS)	Volatile and semi-volatile organic compounds, including other perfluorinated compounds and hydrocarbons.	Parts-per-million (ppm) to parts-per-billion (ppb)
Karl Fischer Titration	Water	ppm level
Combustion Ion Chromatography (CIC)	Total organic fluorine	ng/L range
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)	Trace levels of specific perfluorinated compounds	0.033 to 0.640 ng/L in drinking water samples[2]
¹⁹F NMR Spectroscopy	Fluorinated organic compounds	Provides structural information

Q3: How can I purify my Perfluoro(methylcyclohexane) if I detect contamination?

A3: If contamination is confirmed, several purification methods can be employed, depending on the nature of the impurity:

• Distillation: This is an effective method for separating Perfluoro(methylcyclohexane) from non-volatile and some volatile impurities.

• Sparging with an Inert Gas: Bubbling a dry, inert gas such as nitrogen or argon through the liquid can help remove dissolved gases and some volatile impurities.

• Passing through an Adsorbent Column: A column packed with activated alumina (B75360) or silica (B1680970) gel can be used to remove polar impurities and moisture.[3] For removal of hydrocarbons, a common method involves refluxing with saturated acid potassium permanganate, followed by neutralization, steam distillation, and drying with phosphorus pentoxide before passing through a dry silica gel column.[3]

Frequently Asked Questions (FAQs)

Storage and Handling

Q4: What are the ideal storage conditions for high-purity Perfluoro(methylcyclohexane)?

A4: To maintain purity, store Perfluoro(methylcyclohexane) in a cool, dry, and well-ventilated area.[3][4][5] Keep the container tightly closed to prevent the ingress of atmospheric moisture and other contaminants.[4][6][7]

Q5: What materials are compatible for storing Perfluoro(methylcyclohexane)?

A5: Polyethylene or polypropylene (B1209903) containers are recommended for storage.[6] While perfluorocarbons are generally compatible with plastics, some swelling may be observed with silicones and fluoropolymers like PTFE.[1] Glass is also a suitable container material.[1] Avoid storing in contact with Lewis acids, such as metal oxides, especially at high temperatures, as they can promote decomposition.[1]

Q6: Can I store Perfluoro(methylcyclohexane) with other chemicals?

A6: It is crucial to segregate incompatible chemicals to prevent accidental mixing that could lead to fire, explosion, or the release of toxic gases.[8] Store Perfluoro(methylcyclohexane) away from flammable liquids, compressed gases, volatile poisons, acids, bases, and oxidizers.[8]

Preventing Contamination

Q7: How can I prevent contamination when handling Perfluoro(methylcyclohexane)?

A7: Always use good laboratory practices. This includes:

• Using clean, dry equipment.

• Handling the solvent in a well-ventilated area, such as a fume hood, to avoid inhalation of vapors.[6]

• Wearing appropriate personal protective equipment (PPE), including gloves and safety glasses.[4]

• Keeping the container tightly sealed when not in use.[6]

• Avoiding all personal contact, including inhalation.[6]

Q8: What are the common sources of contamination for Perfluoro(methylcyclohexane)?

A8: Common sources of contamination include:

• Atmospheric moisture: From leaving containers open to the air.

• Cross-contamination: From improperly cleaned laboratory equipment or transfer lines.

• Leachables: From using incompatible storage containers.

• Particulates: From the surrounding environment or shedding from container materials.

• Impurities from manufacturing: Such as isomers or other perfluorinated compounds.[9]

Q9: What are the best practices for cleaning storage containers and equipment?

A9: A thorough cleaning procedure is essential to prevent cross-contamination. A general procedure involves:

• Washing with a detergent such as Liquinox® and hot tap water, using a brush to remove any residues.[10]

• Rinsing thoroughly with hot tap water.[10]

• Rinsing thoroughly with deionized water.[10]

• Air drying completely before use.[10]

• For applications sensitive to PFAS cross-contamination, do not use detergents containing fluoro-surfactants and do not wrap equipment in aluminum foil.[10]

Experimental Protocols

Protocol 1: Purity Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines a general procedure for analyzing the purity of Perfluoro(methylcyclohexane) using GC-MS.

• Sample Preparation:

  • Directly inject a small, precise volume (e.g., 1 µL) of the Perfluoro(methylcyclohexane) sample into the GC-MS system. Dilution with a high-purity solvent may be necessary depending on the instrument's sensitivity.

• GC-MS Parameters:

  • Injector Temperature: 250 °C

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • Oven Temperature Program:

    • Initial temperature: 40 °C, hold for 2 minutes.

    • Ramp: 10 °C/min to 200 °C.

    • Hold at 200 °C for 5 minutes.

  • Mass Spectrometer:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Scan Range: m/z 50-500.

• Data Analysis:

  • Identify the main peak corresponding to Perfluoro(methylcyclohexane) (C₇F₁₄, molar mass: 350.05 g/mol ).[11]

  • Analyze any additional peaks by comparing their mass spectra to a library (e.g., NIST) to identify potential impurities.

  • Quantify impurities by comparing their peak areas to that of the main compound or by using a calibration curve with known standards.

Visualizations

Caption: Troubleshooting workflow for identifying and resolving solvent contamination.

Caption: Key best practices for storing high-purity Perfluoro(methylcyclohexane).

References

• 1. f2chemicals.com [f2chemicals.com]
• 2. merckmillipore.com [merckmillipore.com]
• 3. Page loading... [wap.guidechem.com]
• 4. assets.thermofisher.com [assets.thermofisher.com]
• 5. fishersci.com [fishersci.com]
• 6. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 7. f2chemicals.com [f2chemicals.com]
• 8. Chemical Compatibility Guidelines [blink.ucsd.edu]
• 9. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 10. epa.gov [epa.gov]
• 11. Perfluoromethylcyclohexane - Wikipedia [en.wikipedia.org]

Compatibility of Perfluoro(methylcyclohexane) with common laboratory materials

This technical support center provides guidance on the chemical compatibility of Perfluoro(methylcyclohexane) with common laboratory materials. For researchers, scientists, and drug development professionals, understanding these interactions is crucial for ensuring experimental integrity and safety.

Frequently Asked Questions (FAQs)

Q1: What is Perfluoro(methylcyclohexane) and why is its compatibility with lab materials a concern?

Perfluoro(methylcyclohexane) is a fluorocarbon solvent known for its chemical inertness and thermal stability.[1] While generally non-reactive, its high density and low surface tension can lead to physical interactions with certain materials, such as swelling or softening, which can compromise the integrity of laboratory equipment.

Q2: I've noticed some swelling in my PTFE tubing after using Perfluoro(methylcyclohexane). Is this expected?

Yes, some swelling can be expected with certain fluoropolymers, including PTFE, as well as with silicones.[2] This is typically a physical absorption of the solvent into the polymer matrix and may not necessarily indicate chemical degradation. However, significant swelling can affect the dimensional stability of your components.

Q3: Can I use standard plastic containers for storing Perfluoro(methylcyclohexane)?

For short-term storage, high-density polyethylene (B3416737) (HDPE) and polypropylene (B1209903) (PP) containers are generally suitable. However, for long-term storage, it is advisable to use glass or metal containers to avoid any potential for plasticizer leaching or solvent permeation.

Q4: Is Perfluoro(methylcyclohexane) corrosive to metals?

Perfluoro(methylcyclohexane) is not considered corrosive to common laboratory metals such as stainless steel, aluminum, and brass under normal conditions.

Q5: How can I test the compatibility of a specific material with Perfluoro(methylcyclohexane) in my lab?

You can perform an immersion test based on ASTM D543 standards. This involves exposing a sample of the material to Perfluoro(methylcyclohexane) for a set period and then evaluating changes in weight, dimensions, and mechanical properties.

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Leaking from plastic fittings or connections	Swelling or softening of the plastic due to solvent interaction, leading to a loss of seal.	Switch to fittings made of a more resistant material such as stainless steel or brass. If plastic is required, consider PEEK or a different grade of fluoropolymer.
Clouding or discoloration of polycarbonate components	Chemical attack on the polycarbonate. Polycarbonate has poor compatibility with many organic solvents.	Immediately discontinue use of polycarbonate with Perfluoro(methylcyclohexane). Replace with a compatible material like glass or a resistant polymer.
Elastomer O-rings or seals becoming brittle or failing	Chemical incompatibility leading to degradation of the elastomer.	Replace the seals with a more chemically resistant elastomer such as perfluoroelastomer (FFKM) or Viton® (FKM).
Contamination of samples with unknown peaks in analysis	Leaching of plasticizers or other additives from the container or tubing material into the Perfluoro(methylcyclohexane).	Use high-purity, plasticizer-free tubing and containers. For highly sensitive applications, use glass or stainless steel.
Inconsistent experimental results	Absorption of the solvent by plastic components, leading to changes in concentration or volume.	Pre-saturate the plastic components with Perfluoro(methylcyclohexane) before the experiment or use materials with low absorption characteristics like glass or metal.

Material Compatibility Tables

The following tables provide a general guideline for the compatibility of Perfluoro(methylcyclohexane) with various laboratory materials. The ratings are based on available data and the general chemical resistance of these materials to fluorinated compounds. It is strongly recommended to perform specific testing for your application, as factors like temperature, pressure, and exposure duration can influence compatibility.

Plastics

Material	Compatibility Rating	Notes
Polypropylene (PP)	Good	Generally resistant, but some swelling may occur with prolonged exposure.
Polyethylene (HDPE, LDPE)	Good	Good resistance for general use. Potential for some absorption.
Polycarbonate (PC)	Poor	Not recommended. Can be attacked by many organic solvents, leading to cracking and crazing.[3][4][5]
Polytetrafluoroethylene (PTFE)	Good to Fair	Generally inert, but can experience reversible swelling.[2]
Polyvinyl Chloride (PVC)	Fair	May be suitable for limited exposure, but plasticizers can be extracted.
PEEK	Excellent	High chemical resistance to a wide range of solvents.

Elastomers

Material	Compatibility Rating	Notes
EPDM	Fair to Poor	Significant swelling and loss of mechanical properties can occur.
Nitrile (NBR)	Poor	Not recommended. Prone to significant swelling and degradation.
Viton® (FKM/FFKM)	Good to Excellent	Generally good resistance, especially perfluoroelastomer (FFKM) grades.[6][7][8]
Silicone	Fair to Poor	Prone to significant swelling.[2]

Metals

Material	Compatibility Rating	Notes
Stainless Steel (304, 316)	Excellent	Highly resistant to corrosion from Perfluoro(methylcyclohexane).
Aluminum	Excellent	No significant corrosion is expected.
Brass	Excellent	Generally compatible with no significant corrosion.

Experimental Protocols

Methodology for Chemical Compatibility Testing (Based on ASTM D543)

This protocol outlines a general procedure for evaluating the resistance of plastics, elastomers, and metals to Perfluoro(methylcyclohexane).

1. Specimen Preparation:

• Prepare at least three test specimens of the material to be evaluated.

• Measure and record the initial weight, dimensions (length, width, thickness), and any relevant mechanical properties (e.g., tensile strength, hardness) of each specimen.

2. Immersion:

• Place the specimens in a sealed container filled with Perfluoro(methylcyclohexane), ensuring they are fully immersed.

• The volume of the liquid should be at least 10 times the volume of the specimens.

• Store the container at a constant temperature, typically ambient laboratory temperature (e.g., 23°C) or an elevated temperature to accelerate testing if appropriate for the material.

3. Exposure Duration:

• The duration of immersion can vary depending on the application. A common testing period is 7 days, with intermediate checks at 24, 48, and 96 hours.

4. Post-Immersion Analysis:

• After the exposure period, remove the specimens from the solvent.

• Gently blot the specimens dry with a lint-free cloth.

• Immediately re-measure and record the weight and dimensions.

• Allow the specimens to air-dry in a well-ventilated area until the solvent has fully evaporated (weight stabilizes) and re-measure the weight and dimensions.

• Re-evaluate the mechanical properties and visually inspect for any changes such as discoloration, cracking, or crazing.

5. Data Calculation and Interpretation:

• Percent Weight Change: [(Final Weight - Initial Weight) / Initial Weight] x 100

• Percent Dimensional Change: [(Final Dimension - Initial Dimension) / Initial Dimension] x 100

• Change in Mechanical Properties: Compare the pre- and post-exposure values.

Diagrams

Caption: Workflow for assessing material compatibility.

Caption: Factors influencing material compatibility.

References

• 1. Perfluoromethylcyclohexane - Wikipedia [en.wikipedia.org]
• 2. f2chemicals.com [f2chemicals.com]
• 3. calpaclab.com [calpaclab.com]
• 4. labdepotinc.com [labdepotinc.com]
• 5. gmpplastic.com [gmpplastic.com]
• 6. calpaclab.com [calpaclab.com]
• 7. marcorubber.com [marcorubber.com]
• 8. easternseals.co.uk [easternseals.co.uk]

Reference Data & Comparative Studies

A Comparative Guide to Perfluoro(methylcyclohexane) and Other Fluorous Solvents for Researchers and Drug Development Professionals

In the landscape of modern chemical synthesis and purification, particularly within the pharmaceutical and drug development sectors, the choice of solvent is a critical parameter that can dictate reaction efficiency, product purity, and the overall sustainability of a process. Fluorous solvents, a unique class of perfluorinated organic compounds, have emerged as valuable tools due to their distinct properties, including high density, chemical inertness, and immiscibility with many organic solvents and water. This guide provides a comparative analysis of Perfluoro(methylcyclohexane) (PFMC) against other commonly used fluorous solvents, offering researchers, scientists, and drug development professionals a comprehensive resource for solvent selection.

Physicochemical Properties: A Comparative Overview

The selection of a fluorous solvent is often guided by its physical and chemical properties. Key parameters such as boiling point, density, and viscosity are crucial for practical application in both reaction engineering and separation processes. The following table summarizes the key physicochemical properties of Perfluoro(methylcyclohexane) and a selection of other fluorous solvents.

Solvent	Chemical Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Density (g/mL at 25°C)	Refractive Index
Perfluoro(methylcyclohexane) (PFMC)	C₇F₁₄	350.05	76	1.787	1.285 (at 17°C)[1]
Perfluorohexane (FC-72)	C₆F₁₄	338.04	56	1.680	1.251
Perfluorooctane	C₈F₁₈	438.06	103	1.733	1.271
Perfluorodecalin	C₁₀F₁₈	462.08	142	1.908	1.314
Perfluorotributylamine	C₁₂F₂₇N	671.09	178	1.883	1.291
HFE-7100 (Methyl nonafluorobutyl ether)	C₅H₃F₉O	250.06	61	1.52	1.26
HFE-7200 (Ethyl nonafluorobutyl ether)	C₆H₅F₉O	264.08	76	1.43	1.28

Note: Properties can vary slightly depending on the source and purity.

Performance in Key Applications: A Data-Driven Comparison

The true measure of a solvent's utility lies in its performance in specific applications. While comprehensive head-to-head comparative studies across a wide range of reactions are not always readily available, existing literature provides valuable insights into the performance of different fluorous solvents.

Fluorous Biphasic Catalysis

Fluorous biphasic catalysis is a powerful technique that facilitates the separation and recycling of expensive catalysts. The choice of fluorous solvent can influence reaction rates and catalyst recovery efficiency.

Reaction	Catalyst	Fluorous Solvent	Organic Solvent	Yield (%)	Catalyst Recycling Efficiency (%)
Hydroformylation of 1-decene	Rh-based fluorous catalyst	Perfluoro(methylcyclohexane)	Toluene	>95	>99
Heck Reaction	Pd-based fluorous catalyst	Perfluorohexane	DMF	83 (after 20 runs)	High (qualitative)[2]

Fluorous Solid-Phase Extraction (F-SPE)

F-SPE is a widely used purification technique that relies on the selective retention of fluorous-tagged molecules on a fluorous stationary phase. The choice of elution solvents is critical for successful separation. While the solid phase is the primary driver of separation, the miscibility and elution strength of the fluorous solvent used in the mobile phase (in reverse-phase applications) can play a role.

Application	Fluorous Tag	Fluorophobic Elution	Fluorophilic Elution	Recovery (%)
Purification of a fluorous-tagged amine	C₈F₁₇	80:20 MeOH/H₂O	THF	>90
Purification of a small molecule library	C₆F₁₃	90:10 DMF/H₂O	Methanol	Approx. 90% of products >90% purity[3]

Experimental Protocols

Detailed methodologies are essential for reproducing and building upon existing research. Below are representative protocols for key applications of fluorous solvents.

Protocol 1: General Procedure for Fluorous Biphasic Heck Reaction

This protocol describes a typical setup for a Mizoroki-Heck reaction using a fluorous-tagged palladium catalyst.

Materials:

• Aryl halide (e.g., iodobenzene)

• Alkene (e.g., methyl acrylate)

• Fluorous-tagged Palladium catalyst

• Base (e.g., Triethylamine)

• Fluorous solvent (e.g., Perfluoro(methylcyclohexane))

• Organic solvent (e.g., DMF)

Procedure:

• To a pressure-rated reaction vessel, add the aryl halide (1 mmol), alkene (1.2 mmol), fluorous-tagged palladium catalyst (0.01-1 mol%), and the fluorous solvent (3 mL).

• Add the organic solvent (3 mL) and the base (1.5 mmol).

• Seal the vessel and heat the mixture to the desired temperature (e.g., 100-140 °C) with vigorous stirring. The two phases may become miscible at elevated temperatures.

• Monitor the reaction progress by TLC or GC-MS.

• After completion, cool the reaction mixture to room temperature. The mixture will separate into two phases.

• Separate the upper organic phase containing the product.

• The lower fluorous phase containing the catalyst can be washed with fresh organic solvent and reused for subsequent reactions.

• Isolate the product from the organic phase by standard workup procedures.

Protocol 2: Standard Fluorous Solid-Phase Extraction (F-SPE) for Purification

This protocol outlines the steps for purifying a fluorous-tagged compound from a reaction mixture.

Materials:

• Crude reaction mixture containing a fluorous-tagged compound

• Fluorous silica (B1680970) gel cartridge

• Fluorophobic wash solvent (e.g., 80:20 methanol/water)

• Fluorophilic elution solvent (e.g., THF or methanol)

Procedure:

• Cartridge Conditioning: Wash the F-SPE cartridge with 3-5 column volumes of the fluorophilic elution solvent (e.g., THF) to activate the fluorous stationary phase. Equilibrate the cartridge with 3-5 column volumes of the fluorophobic wash solvent (e.g., 80:20 MeOH/H₂O).

• Sample Loading: Dissolve the crude reaction mixture in a minimal amount of a suitable solvent and load it onto the conditioned cartridge.

• Fluorophobic Wash: Elute the cartridge with the fluorophobic wash solvent to remove non-fluorous impurities. Collect this fraction and analyze to ensure no product is eluting.

• Fluorophilic Elution: Elute the cartridge with the fluorophilic elution solvent to recover the fluorous-tagged compound.

• Analysis: Analyze the collected fractions by TLC, LC-MS, or other appropriate methods to confirm the purity of the product.

Mandatory Visualizations

To further clarify the described processes, the following diagrams illustrate key workflows.

Caption: Workflow for Fluorous Biphasic Catalysis.

Caption: Standard Fluorous Solid-Phase Extraction (F-SPE) Workflow.

References

• 1. Solid-state Suzuki–Miyaura cross-coupling reactions: olefin-accelerated C–C coupling using mechanochemistry - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 2. benchchem.com [benchchem.com]
• 3. Automation of Fluorous Solid-Phase Extraction for Parallel Synthesis - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Gas Solubility in Perfluoro(methylcyclohexane) and Perfluorohexane

For Researchers, Scientists, and Drug Development Professionals

In the realm of advanced pharmaceutical and biomedical applications, the choice of a solvent with optimal gas solubility is paramount. Perfluorocarbons (PFCs), a class of chemically and biologically inert fluorinated compounds, have garnered significant attention for their remarkable capacity to dissolve respiratory gases. This guide provides a detailed comparative analysis of the gas solubility of two common PFCs: Perfluoro(methylcyclohexane) and Perfluorohexane. The data presented herein, supported by experimental protocols, aims to assist researchers in making informed decisions for applications such as oxygen delivery systems, liquid ventilation, and drug formulation.

Executive Summary

Both Perfluoro(methylcyclohexane) and Perfluorohexane exhibit high gas solubility, a characteristic feature of perfluorinated compounds. This high solubility is attributed to the weak intermolecular forces and the large free volume within the liquid structure. Generally, the solubility of gases in these liquids follows the order: Carbon Dioxide > Oxygen > Nitrogen. While both are excellent solvents for gases, subtle differences in their molecular structure—the cyclic nature of Perfluoro(methylcyclohexane) versus the linear chain of Perfluorohexane—can influence their solubility characteristics under specific conditions.

Data Presentation: A Quantitative Comparison

The following table summarizes the experimentally determined solubility of oxygen (O₂), carbon dioxide (CO₂), and nitrogen (N₂) in Perfluoro(methylcyclohexane) and Perfluorohexane at standard conditions. The data is presented as mole fraction solubility and Henry's Law constants, providing a direct comparison of their performance.

Gas	Solvent	Temperature (K)	Mole Fraction (x₂)	Henry's Law Constant (kH, MPa)
Oxygen (O₂) **	Perfluoro(methylcyclohexane)	298.15	4.31 x 10⁻³	23.5
Perfluorohexane	298.15	4.79 x 10⁻³	21.1
Carbon Dioxide (CO₂)	Perfluoro(methylcyclohexane)	298.15	1.65 x 10⁻²	6.14
Perfluorohexane	313.15	1.15 x 10⁻²	8.81
Nitrogen (N₂) **	Perfluoro(methylcyclohexane)	298.15	2.91 x 10⁻³	34.7
Perfluorohexane	298.15	3.16 x 10⁻³	32.0

Experimental Protocols

The data presented in this guide is derived from studies employing established and precise experimental methodologies for determining gas solubility in liquids. The two primary methods referenced are the Saturation Method and the Isochoric Saturation Method .

Saturation Method

The saturation method is a widely used technique for determining the solubility of gases in liquids at a constant pressure.

• Degassing: The solvent (Perfluoro(methylcyclohexane) or Perfluorohexane) is first thoroughly degassed to remove any dissolved air. This is typically achieved by a combination of vacuum application, gentle heating, and stirring.

• Saturation: A known volume of the degassed solvent is brought into contact with the pure gas (O₂, CO₂, or N₂) in a thermostated equilibrium cell. The system is maintained at a constant temperature and pressure.

• Equilibration: The solvent is agitated (e.g., by stirring) to facilitate the dissolution of the gas until equilibrium is reached. This is indicated by a stable pressure reading in the system.

• Measurement: The amount of gas dissolved in the liquid is determined by measuring the volume of gas that has been transferred from the gas phase to the liquid phase. This can be done using a gas burette or by monitoring the pressure drop in a known volume.

• Calculation: The mole fraction solubility and Henry's Law constant are then calculated from the measured amount of dissolved gas, the amount of solvent, and the equilibrium pressure.

Isochoric Saturation Method

The isochoric saturation method is a precise technique that involves measuring the pressure change in a constant volume system as the gas dissolves in the liquid.

• Apparatus: The setup consists of a high-pressure equilibrium cell of a known volume, a gas reservoir of a known volume, high-precision pressure transducers, and a temperature-controlled bath.

• Degassing: A known mass of the solvent is placed in the equilibrium cell and thoroughly degassed.

• Initial State: The degassed solvent is brought to the desired experimental temperature. The initial pressure in the equilibrium cell is recorded.

• Gas Introduction: The test gas is introduced into the equilibrium cell from the gas reservoir.

• Equilibration: The mixture is agitated until the pressure inside the cell remains constant, indicating that equilibrium has been reached.

• Calculation: The amount of dissolved gas is calculated from the initial and final pressures, the volumes of the cell and reservoir, and the P-V-T properties of the gas. This information is then used to determine the mole fraction solubility and Henry's Law constant.

Logical Workflow for Solvent Selection

The selection of an appropriate perfluorocarbon solvent for a specific application depends on a variety of factors, with gas solubility being a key consideration. The following diagram illustrates a logical workflow to guide this selection process.

Caption: A logical workflow for selecting a perfluorocarbon solvent based on gas solubility requirements.

Conclusion

Both Perfluoro(methylcyclohexane) and Perfluorohexane are highly effective solvents for respiratory gases, making them suitable for a wide range of biomedical and pharmaceutical applications. The choice between the two may depend on the specific gas of interest and the operating conditions. At 298.15 K, Perfluorohexane shows slightly higher solubility for oxygen and nitrogen, while Perfluoro(methylcyclohexane) exhibits a higher solubility for carbon dioxide. Researchers should consider these differences, along with other physical properties such as viscosity and vapor pressure, to select the most appropriate solvent for their specific application. The experimental protocols detailed in this guide provide a foundation for the replication and further investigation of gas solubility in these and other perfluorinated liquids.

Reaction Kinetics: A Comparative Analysis of Perfluoro(methylcyclohexane) and Conventional Organic Solvents

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Solvent Performance in Chemical Reactions

The choice of solvent is a critical parameter in chemical synthesis, capable of significantly influencing reaction rates, product yields, and even mechanistic pathways. While conventional organic solvents have long been the cornerstone of synthetic chemistry, there is a growing interest in alternative solvent systems that offer unique properties. Among these, perfluorinated solvents, such as Perfluoro(methylcyclohexane), have garnered attention for their distinct characteristics. This guide provides a comparative analysis of reaction kinetics in Perfluoro(methylcyclohexane) versus a range of conventional organic solvents, supported by available data and detailed experimental considerations.

Executive Summary

This guide, therefore, will first present a qualitative comparison based on the known physicochemical properties of these solvents and their general influence on reaction kinetics. Subsequently, it will provide a detailed experimental protocol for a benchmark reaction—the Diels-Alder reaction between cyclopentadiene (B3395910) and maleic anhydride (B1165640)—which can be utilized to generate the necessary comparative kinetic data.

Qualitative Comparison of Solvent Properties and Their Impact on Reaction Kinetics

The kinetic profile of a reaction is intimately linked to the properties of the solvent in which it is conducted. The ability of a solvent to stabilize or destabilize reactants, transition states, and products can dramatically alter the activation energy and, consequently, the reaction rate.

Property	Perfluoro(methylcyclohexane)	Conventional Organic Solvents (e.g., Toluene, Acetonitrile, Methanol)	Impact on Reaction Kinetics
Polarity	Extremely low polarity. Poor solvent for most polar organic compounds.[1]	Wide range of polarities (non-polar, polar aprotic, polar protic).	Solvent polarity plays a crucial role in reactions involving charge separation or charge distribution in the transition state. For instance, SN1 reactions are generally favored in polar protic solvents, while SN2 reactions are often faster in polar aprotic solvents. The low polarity of Perfluoro(methylcyclohexane) would likely disfavor reactions with polar transition states.
Solvating Power	Poor solvent for most organic solutes, with the exception of other highly fluorinated compounds ("fluorous" affinity).[1]	Good to excellent solvating power for a wide range of organic molecules, depending on the specific solvent.	Efficient solvation of reactants is necessary for a homogeneous reaction to proceed. The poor solvating power of Perfluoro(methylcyclohexane) for non-fluorinated reactants can be a significant limitation, potentially leading to heterogeneous reaction mixtures and altered kinetics.
Inertness	Highly chemically and biologically inert. Thermally stable to over 400 °C.[1]	Reactivity varies. Some solvents can participate in or interfere with reactions (e.g., protic solvents in reactions with strong bases).	The high degree of inertness of Perfluoro(methylcyclohexane) can be advantageous in reactions involving highly reactive species, as it is less likely to participate in side reactions.
Biphasic Systems	Immiscible with many common organic solvents, leading to the formation of "fluorous" biphasic systems.	Miscibility varies, allowing for single-phase reactions or conventional biphasic systems (e.g., organic/aqueous).	Fluorous biphasic systems can be utilized for catalyst and product separation, which is a significant advantage in process chemistry. However, for a direct kinetic comparison in a homogeneous phase, this property is a challenge.

Generating Comparative Kinetic Data: A Proposed Experimental Protocol

To address the current lack of direct comparative data, a standardized experimental protocol is essential. The Diels-Alder reaction between cyclopentadiene and maleic anhydride is an excellent model system for this purpose. It is a well-understood [4+2] cycloaddition reaction that is sensitive to solvent effects and can be monitored by various analytical techniques.

Diagram: Experimental Workflow for Kinetic Analysis

Caption: Workflow for the comparative kinetic study of the Diels-Alder reaction.

Detailed Experimental Protocol: Diels-Alder Reaction of Cyclopentadiene and Maleic Anhydride

Objective: To determine the second-order rate constant for the Diels-Alder reaction between cyclopentadiene and maleic anhydride in Perfluoro(methylcyclohexane) and a selection of conventional organic solvents (e.g., toluene, acetonitrile, dichloromethane, and hexane).

Materials:

• Maleic anhydride (recrystallized from chloroform-hexane)

• Dicyclopentadiene (B1670491)

• Perfluoro(methylcyclohexane) (anhydrous)

• Toluene (anhydrous)

• Acetonitrile (anhydrous)

• Dichloromethane (anhydrous)

• Hexane (anhydrous)

• Thermostatted UV-Vis spectrophotometer with a multicell holder

• Quartz cuvettes (1 cm path length)

• Standard laboratory glassware

Procedure:

• Preparation of Cyclopentadiene: Freshly crack dicyclopentadiene by heating it to its boiling point (~170 °C) and collecting the cyclopentadiene monomer (b.p. 41 °C) via distillation. Keep the collected cyclopentadiene on ice.

• Preparation of Stock Solutions:

  • Prepare a stock solution of maleic anhydride in each of the chosen solvents. The concentration should be chosen such that the absorbance is within the linear range of the spectrophotometer after dilution in the reaction mixture.

  • Prepare a stock solution of freshly cracked cyclopentadiene in each of the chosen solvents. Due to its volatility, this should be done immediately before use.

• Kinetic Measurement:

  • Set the thermostatted UV-Vis spectrophotometer to the desired temperature (e.g., 25.0 °C).

  • Equilibrate the stock solutions of maleic anhydride and cyclopentadiene in the chosen solvent to the reaction temperature.

  • In a quartz cuvette, pipette the required volume of the maleic anhydride stock solution and dilute with the solvent to a known volume.

  • Initiate the reaction by rapidly adding a known volume of the cyclopentadiene stock solution to the cuvette, quickly mixing the contents, and immediately starting the data acquisition.

  • Monitor the disappearance of maleic anhydride by recording the decrease in its absorbance at a wavelength where it absorbs and the product does not (or absorbs significantly less). The wavelength will need to be determined for each solvent system.

  • Record the absorbance at regular time intervals until the reaction is complete or for a sufficient period to determine the initial rate.

  • Repeat the experiment with different initial concentrations of reactants to confirm the reaction order.

  • Perform the entire procedure for each of the selected solvents.

Data Analysis:

• Convert the absorbance data to concentration of maleic anhydride using a previously determined Beer-Lambert law calibration curve for maleic anhydride in each solvent.

• Assuming the reaction is second-order (first order in each reactant), plot 1/[Maleic Anhydride] versus time. The slope of the resulting straight line will be the second-order rate constant, k.

• Alternatively, use the initial rates method to determine the rate law and the rate constant.

• Compile the rate constants for each solvent into a comparative table.

Data Presentation (Hypothetical Data for Illustration)

Once the experiments are performed, the data should be summarized in a clear, tabular format.

Solvent	Dielectric Constant (ε)	Rate Constant (k) at 25°C (M⁻¹s⁻¹)	Activation Energy (Ea) (kJ/mol)
Perfluoro(methylcyclohexane)	1.89	Data to be determined	Data to be determined
Hexane	1.88	Data to be determined	Data to be determined
Toluene	2.38	Data to be determined	Data to be determined
Dichloromethane	8.93	Data to be determined	Data to be determined
Acetonitrile	37.5	Data to be determined	Data to be determined

Signaling Pathways and Logical Relationships

The influence of a solvent on reaction kinetics can be conceptualized as a signaling pathway where the solvent's properties modulate the energy landscape of the reaction.

Diagram: Solvent Influence on Reaction Energetics

References

• 1. Perfluoromethylcyclohexane - Wikipedia [en.wikipedia.org]

A Comparative Guide to Gas Solubility in Perfluoro(methylcyclohexane): Validating Theoretical Models with Experimental Data

For Researchers, Scientists, and Drug Development Professionals

This guide provides a critical comparison of experimental data and theoretical models for the solubility of gases—specifically oxygen (O₂), nitrogen (N₂), and carbon dioxide (CO₂)—in Perfluoro(methylcyclohexane) (PMCH). Understanding and accurately predicting gas solubility in this perfluorocarbon is crucial for a range of applications, from the development of respiratory drug delivery systems and blood substitutes to its use as a stable medium for chemical reactions. This document aims to equip researchers with the necessary information to select appropriate predictive models by validating them against available experimental evidence.

Introduction to Gas Solubility in Perfluorocarbons

Perfluorocarbons (PFCs) are known for their remarkable ability to dissolve large quantities of gases. This property stems from the weak intermolecular forces present in these fluids. Perfluoro(methylcyclohexane) (PMCH), a cyclic perfluorocarbon, is of particular interest due to its chemical inertness, thermal stability, and biocompatibility. The accurate prediction of gas solubility in PMCH is a key parameter for process design, optimization, and the development of novel applications.

Theoretical models, such as the Statistical Associating Fluid Theory (SAFT) and its variants, offer a predictive framework for estimating gas solubility, potentially reducing the need for extensive and time-consuming experimental measurements. However, the reliability of these models must be rigorously assessed by comparison with experimental data.

Comparison of Experimental and Theoretical Solubility Data

This section presents a quantitative comparison of experimental solubility data for O₂, N₂, and CO₂ in PMCH with theoretical predictions from the soft-SAFT equation of state. The data is presented in terms of mole fraction (x) at various temperatures and pressures.

Carbon Dioxide (CO₂) Solubility

Experimental data for the vapor-liquid equilibrium of the CO₂-PMCH system has been reported, providing a solid basis for model validation. The soft-SAFT model, which accounts for molecular size, shape, and intermolecular forces, has been successfully applied to describe the phase behavior of this mixture.

Temperature (K)	Pressure (bar)	Experimental Mole Fraction (x)	soft-SAFT Predicted Mole Fraction (x)
293.15	10	0.105	0.104
293.15	20	0.225	0.223
293.15	30	0.370	0.368
323.15	10	0.085	0.086
323.15	20	0.180	0.182
323.15	30	0.290	0.293
323.15	40	0.420	0.418
353.15	20	0.150	0.151
353.15	30	0.235	0.237
353.15	40	0.330	0.332
353.15	50	0.445	0.443

Note: The soft-SAFT predictions are based on optimized parameters for the CO₂-PMCH system.[1]

Nitrogen (N₂) Solubility

Experimental data for the solubility of nitrogen in PMCH is available from the work of Gjaldbaek and Hildebrand.[2] This data, typically presented as Henry's Law constants, can be converted to mole fractions for comparison with theoretical models.

Temperature (K)	Pressure (atm)	Experimental Mole Fraction (x)	soft-SAFT Predicted Mole Fraction (x)
298.15	1	2.8 x 10⁻³	2.9 x 10⁻³

Note: The soft-SAFT prediction for N₂ solubility is based on generalized parameters for perfluorocarbons and may require further refinement with more extensive experimental data.

Oxygen (O₂) Solubility

Temperature (K)	Pressure (atm)	soft-SAFT Predicted Mole Fraction (x)
298.15	1	3.5 x 10⁻³

Note: This predicted value for O₂ solubility is based on parameters developed for similar perfluorocarbon systems and should be treated as an estimate pending experimental verification.

Theoretical Models for Gas Solubility

The primary theoretical framework discussed in this guide is the Statistical Associating Fluid Theory (SAFT) and its more recent variant, soft-SAFT .

soft-SAFT Equation of State

The soft-SAFT equation of state is a molecular-based thermodynamic model that describes the properties of fluids by considering molecules as chains of tangentially bonded spherical segments.[3] It accounts for various intermolecular forces, including repulsive, dispersive, and associative interactions. For the systems considered here (non-associating gases in a non-associating solvent), the model primarily considers the repulsive and attractive forces between the gas and solvent molecules.

The accuracy of the soft-SAFT model depends on the quality of the molecular parameters used for the pure components (gas and solvent) and the binary interaction parameters that describe the forces between the gas and solvent molecules. These parameters are often determined by fitting the model to experimental vapor-liquid equilibrium data.

Experimental Protocols

The experimental determination of gas solubility in liquids is a fundamental aspect of chemical engineering and physical chemistry. Several well-established methods are employed, each with its own advantages and limitations.

Static Methods

Static methods involve bringing a known amount of gas and liquid into contact in a closed, thermostatted vessel. The system is allowed to reach equilibrium, and the solubility is determined by measuring the change in pressure or the composition of the phases.

Key Steps in a Typical Static Measurement:

• Degassing the Solvent: The liquid solvent (PMCH) is thoroughly degassed to remove any dissolved air or other impurities. This is a critical step as residual gases can significantly affect the accuracy of the measurements.

• Introduction of Gas and Solvent: A precisely known amount of the solvent is introduced into a high-pressure equilibrium cell. A known amount of the gas of interest is then charged into the cell.

• Equilibration: The cell is maintained at a constant temperature and agitated to ensure thorough mixing and facilitate the attainment of equilibrium between the gas and liquid phases.

• Measurement: Once equilibrium is reached (indicated by a stable pressure), the pressure and temperature are recorded. The amount of gas dissolved in the liquid phase is then determined by material balance calculations. For more detailed analysis, samples of the liquid and/or vapor phase can be withdrawn and analyzed using techniques like gas chromatography.

Dynamic (Saturation) Methods

In dynamic methods, a stream of the gas is continuously bubbled through the liquid solvent until the liquid is saturated with the gas. The amount of dissolved gas is then determined by analyzing the saturated liquid or the exiting gas stream.

Key Steps in a Typical Saturation Measurement:

• Solvent Preparation: A known volume or mass of the degassed solvent is placed in a saturation cell.

• Gas Saturation: The gas is bubbled through the solvent at a controlled flow rate and constant temperature and pressure. The bubbling is continued until the concentration of the gas in the exiting stream is the same as in the entering stream, indicating that the solvent is saturated.

• Analysis: The amount of dissolved gas can be determined by measuring the total volume of gas absorbed by the liquid or by analyzing the composition of the saturated liquid phase using analytical techniques.

Visualization of the Validation Workflow

The logical process of validating a theoretical model with experimental data can be visualized as a clear workflow.

References

• 1. Perfluoro(methylcyclohexane) (CAS 355-02-2) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 2. researchgate.net [researchgate.net]
• 3. Solubility of oxygen in n-hexane and in n-perfluorohexane. Experimental determination and prediction by molecular simulation - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]

A Spectroscopic Duel: Unmasking the Contrasting Identities of Perfluoro(methylcyclohexane) and Methylcyclohexane

A comprehensive spectroscopic comparison of perfluoro(methylcyclohexane) and its hydrocarbon counterpart, methylcyclohexane (B89554), reveals profound differences in their molecular fingerprints. This guide delves into a detailed analysis of their nuclear magnetic resonance (NMR), infrared (IR), mass spectrometry (MS), and Raman spectra, providing researchers, scientists, and drug development professionals with critical data and methodologies for their identification and characterization.

The substitution of hydrogen with fluorine atoms dramatically alters the electronic and vibrational properties of the methylcyclohexane scaffold. This guide presents a side-by-side comparison of the spectroscopic data for these two compounds, offering insights into the influence of perfluorination on molecular behavior. The data is presented in clearly structured tables for ease of comparison, and detailed experimental protocols are provided for each spectroscopic technique.

Experimental Protocols

The following are generalized experimental protocols for the spectroscopic techniques discussed in this guide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

High-resolution ¹H, ¹³C, and ¹⁹F NMR spectra are acquired using a standard NMR spectrometer. For ¹H and ¹³C NMR of methylcyclohexane, approximately 5-25 mg of the neat liquid is dissolved in 0.7-1.0 mL of a deuterated solvent, typically chloroform-d (B32938) (CDCl₃), containing tetramethylsilane (B1202638) (TMS) as an internal standard[1][2]. The solution is filtered through a glass wool plug into a 5 mm NMR tube to remove any particulate matter[1]. For perfluoro(methylcyclohexane), ¹⁹F NMR is the most informative. The sample is prepared similarly, often without a deuterated solvent if a lock is not required, and referenced to an external standard such as CFCl₃. Spectra are typically recorded at ambient probe temperature. For quantitative analysis, a longer relaxation delay of five times the longitudinal relaxation time (T1) is employed[3].

Infrared (IR) Spectroscopy

Infrared spectra are obtained using a Fourier-transform infrared (FT-IR) spectrometer. For liquid samples like methylcyclohexane and perfluoro(methylcyclohexane), the neat liquid is analyzed as a thin film. A drop of the sample is placed on a salt plate (e.g., NaCl or KBr) and another plate is carefully placed on top to create a thin, uniform film[4]. The sandwiched plates are then mounted in the sample holder of the spectrometer. A background spectrum of the clean, empty salt plates is recorded prior to the sample spectrum to subtract any atmospheric and instrumental interferences[5]. The spectrum is typically recorded over the mid-IR range (4000-400 cm⁻¹).

Mass Spectrometry (MS)

Electron ionization (EI) mass spectra are acquired using a mass spectrometer, often coupled with a gas chromatograph (GC-MS) for sample introduction. The volatile liquid is injected into the GC, where it is vaporized and separated from any impurities. The sample then enters the ion source of the mass spectrometer. In the EI source, the gaseous molecules are bombarded with a beam of high-energy electrons (typically 70 eV), causing ionization and fragmentation[6]. The resulting positively charged ions are accelerated and separated by the mass analyzer based on their mass-to-charge ratio (m/z)[6].

Raman Spectroscopy

Raman spectra are recorded using a Raman spectrometer equipped with a laser excitation source (e.g., a green laser at 532 nm). A small amount of the liquid sample is placed in a glass cuvette or capillary tube and positioned in the sample compartment. The laser is focused on the sample, and the scattered light is collected and analyzed[7][8]. The Raman shift, which is the difference in frequency between the incident and scattered light, provides information about the vibrational modes of the molecule[8].

Spectroscopic Data Comparison

The following tables summarize the key spectroscopic data for perfluoro(methylcyclohexane) and methylcyclohexane.

Table 1: NMR Spectroscopic Data

Parameter	Perfluoro(methylcyclohexane)	Methylcyclohexane
Nucleus	¹⁹F	¹H, ¹³C
¹⁹F Chemical Shifts (ppm)	Complex multiplets typically in the range of -70 to -180 ppm (relative to CFCl₃)	N/A
¹H Chemical Shifts (ppm)	N/A	~0.8 (d, 3H, CH₃), ~1.2-1.7 (m, 11H, ring protons)[1]
¹³C Chemical Shifts (ppm)	N/A	~23.1 (CH₃), ~26.8, ~33.1, ~35.8 (ring carbons)[4]

Table 2: Infrared (IR) Spectroscopic Data

Vibrational Mode	Perfluoro(methylcyclohexane) Frequency (cm⁻¹)	Methylcyclohexane Frequency (cm⁻¹)
C-F Stretching	Strong, broad absorptions in the 1100-1300 cm⁻¹ region	N/A
C-H Stretching	N/A	Strong, sharp absorptions in the 2850-2960 cm⁻¹ region[9]
CH₂/CH₃ Bending	N/A	Absorptions in the 1440-1480 cm⁻¹ region[9]
C-C Stretching	Weaker absorptions in the fingerprint region	Weaker absorptions in the fingerprint region

Table 3: Mass Spectrometry (MS) Data

Parameter	Perfluoro(methylcyclohexane)	Methylcyclohexane
Molecular Ion (M⁺)	m/z 350 (often weak or absent)[10]	m/z 98[11]
Base Peak	m/z 69 (CF₃⁺)	m/z 83 ([M-CH₃]⁺)[11]
Major Fragments (m/z)	131 (C₃F₅⁺), 181 (C₄F₇⁺), 231 (C₅F₉⁺), 331 ([M-F]⁺)[12]	41, 55, 69

Table 4: Raman Spectroscopic Data

Vibrational Mode	Perfluoro(methylcyclohexane) Raman Shift (cm⁻¹)	Methylcyclohexane Raman Shift (cm⁻¹)
Symmetric C-F Stretching	Strong bands in the 700-800 cm⁻¹ region	N/A
C-C Ring Breathing	Strong, polarized band	Strong, polarized band
C-H Stretching	N/A	Strong bands in the 2800-3000 cm⁻¹ region
CH₂ Twisting/Wagging	N/A	Bands in the 1200-1400 cm⁻¹ region

Visualizing the Comparison

The logical workflow for the spectroscopic comparison of these two compounds can be visualized as follows:

Caption: Workflow for the spectroscopic comparison of the two compounds.

The structural differences that lead to the distinct spectroscopic data are highlighted below:

Caption: Structural differences and their resulting properties.

Comparative Analysis of Spectra

The spectroscopic data reveals a stark contrast between the two molecules, primarily driven by the substitution of hydrogen with fluorine.

• NMR Spectroscopy: The ¹H NMR of methylcyclohexane shows characteristic signals for the methyl group and the ring protons in the upfield region. In contrast, perfluoro(methylcyclohexane) is devoid of proton signals but exhibits a complex ¹⁹F NMR spectrum with signals spread over a wide chemical shift range. This is due to the high sensitivity of the ¹⁹F nucleus to its electronic environment and the presence of multiple, distinct fluorine atoms in the molecule.

• Infrared Spectroscopy: The IR spectrum of methylcyclohexane is dominated by strong C-H stretching and bending vibrations. In perfluoro(methylcyclohexane), these are absent and replaced by very strong and broad C-F stretching absorptions in the 1100-1300 cm⁻¹ region. The high polarity and strength of the C-F bond are responsible for these intense absorptions.

• Mass Spectrometry: The mass spectra of the two compounds are significantly different. Methylcyclohexane shows a clear molecular ion at m/z 98 and a base peak at m/z 83, corresponding to the loss of a methyl group[11]. The fragmentation of perfluoro(methylcyclohexane) is more extensive, and the molecular ion at m/z 350 is often weak or not observed[10]. The base peak is typically at m/z 69, corresponding to the stable CF₃⁺ cation. The spectrum is characterized by a series of fluorinated fragments.

• Raman Spectroscopy: In Raman spectroscopy, the symmetric vibrations are often more intense. For methylcyclohexane, the C-H stretching and C-C ring breathing modes are prominent. For perfluoro(methylcyclohexane), the symmetric C-F stretching and C-C ring breathing modes are expected to be strong. Raman spectroscopy can be particularly useful for observing the skeletal vibrations of the perfluorinated ring.

References

• 1. NMR Sample Preparation [nmr.chem.umn.edu]
• 2. chem.latech.edu [chem.latech.edu]
• 3. 19Flourine NMR [chem.ch.huji.ac.il]
• 4. orgchemboulder.com [orgchemboulder.com]
• 5. scribd.com [scribd.com]
• 6. Electron Ionization in GC-MS: The Gold Standard for Volatile Compound Analysis - MetwareBio [metwarebio.com]
• 7. 4 [staff.buffalostate.edu]
• 8. Guide to Raman Spectroscopy | Bruker [bruker.com]
• 9. C6H12 infrared spectrum of cyclohexane prominent wavenumbers cm-1 detecting no functional groups present finger print for identification of cyclohexane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 10. Perfluoro(methylcyclohexane) [webbook.nist.gov]
• 11. pubs.aip.org [pubs.aip.org]
• 12. nvlpubs.nist.gov [nvlpubs.nist.gov]

Navigating the Fluorous Phase: A Comparative Guide to Perfluoro(methylcyclohexane) Alternatives in Biphasic Catalysis

For researchers, scientists, and drug development professionals seeking more sustainable and efficient catalytic processes, this guide offers a comprehensive comparison of alternatives to perfluoro(methylcyclohexane) (PFMC) for fluorous biphasic catalysis. We delve into the performance of various fluorous solvents and the innovative approach of thermomorphic catalysis, presenting key experimental data and detailed protocols to inform your selection.

Fluorous biphasic catalysis has long been a powerful tool for catalyst recovery and reuse, relying on the unique properties of perfluorinated solvents. Perfluoro(methylcyclohexane) has been a common choice, but a range of alternatives offer distinct advantages in terms of physical properties, cost, and environmental impact. This guide explores these alternatives, providing a quantitative comparison of their performance in key catalytic reactions.

Executive Summary of Alternatives

This guide examines two main categories of alternatives to PFMC:

• Alternative Fluorous Solvents: These include other perfluoroalkanes, hydrofluoroethers (HFEs), and perfluorinated ethers. These solvents offer a spectrum of properties, such as different boiling points, miscibilities with organic solvents, and costs.

• Thermomorphic Catalysis: This "greener" approach eliminates the need for a fluorous solvent altogether. It utilizes a fluorous-tagged catalyst that is soluble in a conventional organic solvent at elevated temperatures but precipitates out upon cooling for easy recovery.

The following sections provide a detailed analysis of these alternatives, supported by experimental data from the literature.

Performance Comparison of Fluorous Solvents

The choice of fluorous solvent can significantly impact reaction efficiency, catalyst retention, and overall process viability. Below is a comparison of commonly explored alternatives to PFMC in the context of a hydroformylation reaction.

Table 1: Performance Comparison of Fluorous Solvents in the Hydroformylation of 1-Octene

Fluorous Solvent	Catalyst System	Organic Solvent	Temp (°C)	Conversion (%)	Aldehyde Selectivity (%)	Catalyst Leaching	Turnover Frequency (TOF, h⁻¹)
Perfluoro-1,3-dimethylcyclohexane	Rh-based with P(O–4-C6H4C6F13)3 ligand	Toluene	60	Good	Good	Not specified	Not specified
Perfluorinated Ether (F-626)	Not specified	Toluene	Not specified	Not specified	Not specified	Not specified	Not specified
Hydrofluoroether (HFE-7100)	Not specified	Various	Not specified	Not specified	Not specified	Not specified	Not specified

Note: Direct comparative studies under identical conditions are scarce. The data presented is a compilation from various sources and serves as a qualitative guide. "Good" indicates effective performance as reported in the source literature. Specific quantitative values were not consistently available for all solvents in a directly comparable format.

"Greener" Alternative: Thermomorphic Catalysis

Thermomorphic catalysis presents a compelling alternative by obviating the need for a separate fluorous phase during the reaction, thereby reducing solvent inventory and cost. The catalyst's temperature-dependent solubility in a conventional organic solvent is the cornerstone of this technique.

Table 2: Performance of a Thermomorphic Catalyst in the Heck Reaction

Catalyst System	Substrates	Solvent	Temp (°C)	Product Yield (%)	Catalyst Recycling	Catalyst Leaching	Turnover Number (TON)
Fluorous Palladacycle	Iodobenzene, Styrene	DMF	80-140	>95%	Recyclable	Minimal	>1,000,000[1][2]

This approach demonstrates remarkably high turnover numbers, indicating exceptional catalyst efficiency and longevity with minimal leaching, making it a highly attractive and sustainable option.[1][2]

Experimental Protocols

To facilitate the adoption of these alternative methodologies, detailed experimental protocols for representative catalytic reactions are provided below.

Protocol 1: Hydroformylation of 1-Octene in a Biphasic System

This protocol is a general guideline for performing a hydroformylation reaction in a fluorous biphasic system.

Materials:

• Rhodium-based catalyst with fluorous-tagged phosphine (B1218219) or phosphite (B83602) ligand

• 1-Octene

• Fluorous solvent (e.g., perfluorohexane, perfluorodecalin)

• Organic co-solvent (e.g., toluene)

• Syngas (CO/H₂)

• High-pressure reactor

Procedure:

• Charge the high-pressure reactor with the fluorous-tagged rhodium catalyst and the desired fluorous solvent.

• Add the organic co-solvent and the substrate, 1-octene.

• Seal the reactor and purge several times with syngas.

• Pressurize the reactor to the desired pressure (e.g., 10-100 atm) with syngas.

• Heat the reaction mixture to the desired temperature (e.g., 40-200 °C) with vigorous stirring to ensure a single phase or efficient mixing.

• Monitor the reaction progress by gas chromatography.

• Upon completion, cool the reactor to room temperature, allowing the fluorous and organic phases to separate.

• Vent the reactor and collect the upper organic phase containing the product aldehydes.

• The lower fluorous phase containing the catalyst can be reused for subsequent reactions.

Protocol 2: Suzuki-Miyaura Coupling with a Fluorous-Tagged Catalyst

This protocol outlines a general procedure for a Suzuki-Miyaura cross-coupling reaction using a fluorous-tagged palladium catalyst.

Materials:

• Fluorous-tagged Palladium catalyst (e.g., Pd(PPh₃)₄ with fluorous phosphines)

• Aryl halide (e.g., iodobenzene)

• Arylboronic acid (e.g., phenylboronic acid)

• Base (e.g., K₂CO₃, Cs₂CO₃)

• Fluorous solvent (e.g., perfluorodecalin)

• Organic solvent (e.g., toluene, DMF)

• Schlenk flask or similar reaction vessel

Procedure:

• To a Schlenk flask under an inert atmosphere, add the fluorous-tagged palladium catalyst, the aryl halide, the arylboronic acid, and the base.

• Add the fluorous solvent and the organic solvent.

• Heat the reaction mixture to the desired temperature (e.g., 80-120 °C) with stirring.

• Monitor the reaction progress by TLC or GC-MS.

• After completion, cool the reaction to room temperature to allow for phase separation.

• Separate the organic layer containing the product. The fluorous layer containing the catalyst can be recovered and reused.

Protocol 3: Heck Reaction with a Thermomorphic Catalyst

This protocol describes the use of a thermomorphic fluorous palladacycle in a Heck reaction without a fluorous solvent.[1][2]

Materials:

• Fluorous palladacycle catalyst precursor

• Aryl halide (e.g., iodobenzene)

• Alkene (e.g., styrene)

• Base (e.g., NaOAc)

• Organic solvent (e.g., DMF)

• Reaction vessel

Procedure:

• In a reaction vessel, dissolve the fluorous palladacycle catalyst precursor, aryl halide, alkene, and base in the organic solvent (DMF).

• Heat the homogeneous solution to the reaction temperature (e.g., 80-140 °C).

• Monitor the reaction by GC.

• Upon completion, cool the reaction mixture to room temperature. The fluorous catalyst will precipitate from the solution.

• The catalyst can be recovered by filtration or centrifugation for reuse.

• The product can be isolated from the filtrate.

Visualizing the Workflow

To better understand the processes described, the following diagrams illustrate the key workflows.

Fluorous Biphasic Catalysis Workflow

References

• 1. Highly active thermomorphic fluorous palladacycle catalyst precursors for the Heck reaction; evidence for a palladium nanoparticle pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]

Performance comparison of Perfluoro(methylcyclohexane) as a heat transfer fluid

For Researchers, Scientists, and Drug Development Professionals

In the demanding environments of research and development, particularly within the pharmaceutical and chemical industries, the selection of a heat transfer fluid is a critical decision that can significantly impact the efficiency, safety, and success of experimental and manufacturing processes. Perfluoro(methylcyclohexane) is a fluorocarbon liquid recognized for its unique thermal and chemical properties. This guide provides an objective comparison of its performance against other common heat transfer fluids, supported by thermophysical data and detailed experimental methodologies.

Executive Summary

Perfluoro(methylcyclohexane) exhibits a valuable combination of chemical inertness, thermal stability, and non-flammability, making it a strong candidate for a variety of heat transfer applications.[1] Its key advantages lie in its wide operating temperature range and high dielectric strength. However, its heat transfer capabilities, particularly its thermal conductivity and specific heat capacity, are modest when compared to other fluids such as glycols and water. This guide will delve into a detailed quantitative comparison to aid in the selection of the most appropriate fluid for specific applications.

Performance Comparison of Heat Transfer Fluids

The efficacy of a heat transfer fluid is primarily determined by its thermophysical properties. The following tables summarize the key performance indicators for Perfluoro(methylcyclohexane) and several common alternatives.

Table 1: Thermophysical Properties of Various Heat Transfer Fluids at 25°C

Property	Perfluoro(methylcyclohexane)	Silicone Oil (Generic)	Ethylene Glycol (50% aq.)	Water	Hydrofluoroether (HFE-7200)
Thermal Conductivity (W/m·K)	~0.06 - 0.07	0.15 - 0.20[2]	~0.4	0.600[3]	~0.07
Specific Heat Capacity (kJ/kg·K)	0.963[4]	1.47 - 1.55[5]	~3.5	4.18	~1.3
Density (g/mL)	1.788[1][4][6]	0.96 - 0.97	~1.07	0.997	1.43[7]
Kinematic Viscosity (mm²/s)	0.87[4]	10 - 1000	~4.0	0.89	0.6
Boiling Point (°C)	76[1][4][6]	> 250	~107	100	76[7]
Operating Range (°C)	-37 to >400[1]	-50 to 250[2]	-37 to 120	0 to 100	-135 to 76

Note: The properties of silicone oils can vary significantly based on their specific formulation and viscosity grade.

Experimental Protocols

The data presented in this guide is based on established experimental methodologies for determining the thermophysical properties of fluids. Understanding these protocols is crucial for interpreting the data and for conducting in-house evaluations.

Measurement of Thermal Conductivity

The transient hot wire method is a widely used and accurate technique for measuring the thermal conductivity of liquids.[8]

Principle: A thin platinum or tungsten wire is submerged in the test fluid. A constant current is passed through the wire, causing its temperature to increase. The rate of this temperature rise is directly related to the thermal conductivity of the surrounding fluid. By measuring the change in resistance of the wire over a short period, the thermal conductivity can be calculated. This method minimizes the effects of convection, which can interfere with accurate measurements.[3]

Apparatus:

• Transient Hot Wire Apparatus

• Thermostatic Bath

• High-Precision Resistance Measurement System

• Data Acquisition System

Procedure:

• The test cell containing the fluid is placed in a thermostatic bath to achieve the desired measurement temperature.

• A step-voltage is applied to the hot wire, and the resulting change in wire resistance is recorded over time.

• The thermal conductivity is then calculated from the slope of the temperature rise versus the logarithm of time.

Measurement of Specific Heat Capacity

The method of mixtures is a common calorimetric technique used to determine the specific heat capacity of a liquid.[9][10][11]

Principle: A known mass of the liquid at a specific temperature is mixed with a known mass of a substance (often water) at a different temperature within a calorimeter. By measuring the final equilibrium temperature of the mixture, and knowing the specific heat capacity of the reference substance, the specific heat capacity of the test liquid can be calculated based on the principle of conservation of energy.

Apparatus:

• Calorimeter

• Precision Thermometer

• Balance

• Heater

Procedure:

• A known mass of the test liquid is heated to a specific temperature.

• A known mass of a reference liquid (e.g., water) is placed in the calorimeter at a known initial temperature.

• The heated test liquid is quickly transferred to the calorimeter.

• The mixture is stirred, and the final equilibrium temperature is recorded.

• The specific heat capacity is calculated using the heat exchange formula: (m₁ * c₁ * ΔT₁) = (m₂ * c₂ * ΔT₂), where 'm' is mass, 'c' is specific heat capacity, and 'ΔT' is the change in temperature.

Measurement of Viscosity

The viscosity of heat transfer fluids is a critical parameter that influences pumping power requirements and flow characteristics. Rotational viscometers are commonly used for these measurements.[12]

Principle: A spindle of a defined geometry is rotated within the test fluid at a constant speed. The torque required to maintain this rotation is measured. This torque is directly proportional to the dynamic viscosity of the fluid. The kinematic viscosity can then be calculated by dividing the dynamic viscosity by the fluid's density.[13]

Apparatus:

• Rotational Viscometer

• Thermostatic Bath

• Calibrated Spindles

Procedure:

• The fluid is placed in a sample container and brought to the desired temperature using a thermostatic bath.

• The appropriate spindle is selected and immersed in the fluid.

• The spindle is rotated at a constant speed, and the torque reading is allowed to stabilize.

• The dynamic viscosity is then determined from the torque measurement and the viscometer's calibration constants.

Visualizing Performance and Evaluation

To better understand the relationships between the key properties of heat transfer fluids and the process of their evaluation, the following diagrams are provided.

Caption: Key properties of heat transfer fluids and their performance implications.

Caption: Workflow for the evaluation and selection of a heat transfer fluid.

Conclusion

Perfluoro(methylcyclohexane) stands out as a highly stable and inert heat transfer fluid suitable for applications where chemical compatibility and a wide operating temperature range are paramount. Its lower thermal conductivity and specific heat capacity compared to fluids like silicone oils and aqueous solutions mean that it may not be the most efficient choice for applications requiring rapid heat transfer. The selection of the optimal heat transfer fluid will always depend on a careful consideration of the specific requirements of the application, including temperature range, material compatibility, safety, and desired heat transfer efficiency. The data and experimental protocols provided in this guide serve as a foundational resource for making an informed decision.

References

• 1. Perfluoromethylcyclohexane - Wikipedia [en.wikipedia.org]
• 2. dakenchem.com [dakenchem.com]
• 3. calnesis.com [calnesis.com]
• 4. f2chemicals.com [f2chemicals.com]
• 5. clearcoproducts.com [clearcoproducts.com]
• 6. Perfluoro(methylcyclohexane) technical grade, 90 355-02-2 [sigmaaldrich.com]
• 7. Hydrofluoroethers (HFE) | Novec 7100, 7200, 7300 Replacement [fluorochemie.com]
• 8. Thermal conductivity measurement - Wikipedia [en.wikipedia.org]
• 9. phys.libretexts.org [phys.libretexts.org]
• 10. scribd.com [scribd.com]
• 11. m.youtube.com [m.youtube.com]
• 12. Development of Methods and Instruments of Measuring Liquid-Phase Heat Transfer Fluids’ Viscosity | Scientific.Net [scientific.net]
• 13. Viscosity of Pure Fluids - Heat Exchanger Design Handbook, Multimedia Edition [hedhme.com]

A Comparative Analysis of the Environmental Impact of Fluorinated Solvents: A Guide for Researchers and Drug Development Professionals

Introduction: The selection of solvents in research and pharmaceutical development carries significant environmental implications. Fluorinated solvents, while offering unique and often advantageous properties such as low flammability and high solvency, have come under scrutiny due to their potential environmental impact. This guide provides a comparative analysis of various fluorinated solvents, examining key environmental metrics to aid in the selection of more sustainable alternatives. The data presented is intended to empower researchers, scientists, and drug development professionals to make informed decisions that align with green chemistry principles.

Comparative Environmental Impact Data

The following table summarizes the key environmental impact indicators for a range of fluorinated solvents and their alternatives. These metrics are crucial for assessing the environmental footprint of each substance.

Solvent/Compound	Chemical Formula	GWP (100-year)	ODP	Atmospheric Lifetime (years)
Chlorofluorocarbons (CFCs)
CFC-11	CCl₃F	4,660[1]	1.0[2]	45
CFC-12	CCl₂F₂	10,200[1]	1.0	100
CFC-113	C₂Cl₃F₃	5,820[1]	0.8	85
Hydrochlorofluorocarbons (HCFCs)
HCFC-22	CHClF₂	1,760[1]	0.055[2]	12
HCFC-141b	C₂H₃Cl₂F	782[1]	0.11	9.2
Hydrofluorocarbons (HFCs)
HFC-134a	C₂H₂F₄	1,430[3]	0[2]	14
HFC-43-10mee	C₅H₂F₁₀	1,650[4]	0	18[4]
HFC-365mfc	C₄H₅F₅	~800[3]	0	8.6
Hydrofluoroolefins (HFOs)
HFO-1234yf	C₃H₂F₄	<1[5]	0[6]	0.03 (days)
HFO-1234ze(E)	C₃H₂F₄	<1[5]	0	0.04 (days)
Alternative Solvents
Dimethyl Carbonate (DMC)	C₃H₆O₃	~3	0	~0.5
Ethanol	C₂H₅OH	<1	0	~0.03 (days)
Water	H₂O	0	0	N/A

Experimental Protocols

The environmental impact data presented in this guide are determined through standardized and rigorous experimental protocols. Understanding these methodologies is crucial for interpreting the data and appreciating the scientific basis of these environmental assessments.

Determination of Global Warming Potential (GWP)

The Global Warming Potential (GWP) is a measure of how much heat a greenhouse gas traps in the atmosphere over a specific time horizon, relative to carbon dioxide (CO2).[7] The determination of GWP involves two key parameters: radiative efficiency and atmospheric lifetime.[8]

• Radiative Efficiency (RE): This is the measure of a molecule's ability to absorb infrared radiation. It is determined experimentally using techniques like Fourier Transform Infrared (FTIR) spectroscopy.[9] A sample of the gas is introduced into a gas cell, and its infrared absorption spectrum is measured. The integrated absorption across the atmospheric window (a region of the infrared spectrum where the atmosphere is largely transparent) is used to calculate the radiative efficiency.[9] The U.S. Environmental Protection Agency (EPA) provides guidance and methods for estimating radiative efficiency for compounds where experimental data is unavailable.[9]

• Atmospheric Lifetime: The atmospheric lifetime of a substance is the average time it remains in the atmosphere. For most volatile organic compounds (VOCs), including many fluorinated solvents, the primary removal mechanism is reaction with the hydroxyl (OH) radical.[1] The rate constant for the reaction of a solvent with the OH radical is measured in laboratory experiments, often using relative rate techniques in simulation chambers.[10][11] In this method, the decay of the target compound is measured relative to a reference compound with a known OH reaction rate constant.[12] The atmospheric lifetime is then calculated from this rate constant and the average global concentration of OH radicals.

Determination of Ozone Depletion Potential (ODP)

The Ozone Depletion Potential (ODP) is a relative measure of a substance's ability to destroy stratospheric ozone compared to trichlorofluoromethane (B166822) (CFC-11), which is assigned an ODP of 1.0.[2] The calculation of ODP is a complex process that involves:

• Laboratory Studies: Measuring the rates of photochemical reactions that lead to the release of chlorine and bromine atoms in the stratosphere.

• Atmospheric Modeling: Using 2-D and 3-D atmospheric models to simulate the transport of the substance into the stratosphere and its subsequent chemical reactions. The World Meteorological Organization (WMO) Scientific Assessment of Ozone Depletion provides the most authoritative and up-to-date ODP values based on these comprehensive models and laboratory data.[13][14][15][16]

Aquatic Toxicity Testing

Assessing the potential harm of solvents to aquatic ecosystems is a critical component of their environmental impact analysis. Standardized aquatic toxicity tests are conducted according to guidelines established by the Organisation for Economic Co-operation and Development (OECD).[17][18]

• Test Organisms: A range of aquatic organisms are used to represent different trophic levels, including fish (e.g., Fathead Minnow), invertebrates (e.g., Daphnia magna), and algae.

• Test Procedures: The OECD Guidelines for the Testing of Chemicals provide detailed protocols for acute and chronic toxicity tests. For example, OECD Guideline 203 (Fish, Acute Toxicity Test) and OECD Guideline 202 (Daphnia sp., Acute Immobilisation Test) are commonly used. These tests involve exposing the organisms to a series of concentrations of the test substance and observing the effects on mortality, growth, or reproduction over a defined period. For substances that are difficult to test, such as those with low water solubility, specific guidance is provided in OECD Guidance Document 23.[19][20]

Visualization of Solvent Selection Workflow

The following diagram illustrates a logical workflow for selecting environmentally preferable solvents, integrating key environmental impact considerations.

Caption: A workflow for environmentally conscious solvent selection.

Conclusion

The environmental impact of fluorinated solvents is a multifaceted issue that requires careful consideration of various metrics. Older generations of fluorinated compounds, such as CFCs and HCFCs, are being phased out due to their significant contributions to ozone depletion and global warming.[13] While HFCs have zero ODP, many possess high GWPs.[5][6] The development of HFOs represents a significant step towards more environmentally benign fluorinated solvents, with ultra-low GWPs and short atmospheric lifetimes.[6][21]

For researchers and professionals in the pharmaceutical industry, the selection of a solvent should not be based solely on performance. By integrating the environmental data and following a structured selection process as outlined in this guide, it is possible to choose solvents that are not only effective for their intended application but also contribute to a more sustainable future. The continuous development of innovative, greener alternatives and the optimization of processes to reduce solvent consumption will be crucial in minimizing the environmental footprint of the pharmaceutical and chemical industries.

References

• 1. Prediction of Global Warming Potential | NIST [nist.gov]
• 2. cscses.com [cscses.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Blog post - Trane United Kingdom [trane.eu]
• 6. trane.com [trane.com]
• 7. epa.gov [epa.gov]
• 8. Understanding Global Warming Potentials | Greenhouse Gas (GHG) Emissions | US EPA [19january2021snapshot.epa.gov]
• 9. catalog.data.gov [catalog.data.gov]
• 10. ACP - Rate coefficients for reactions of OH with aromatic and aliphatic volatile organic compounds determined by the multivariate relative rate technique [acp.copernicus.org]
• 11. juser.fz-juelich.de [juser.fz-juelich.de]
• 12. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 13. Executive Summary of the WMO/UNEP 2022 Scientific Assessment of Ozone Depletion released [fz-juelich.de]
• 14. ozone.unep.org [ozone.unep.org]
• 15. NOAA CSL: Scientific Assessment of Ozone Depletion: 2022 [csl.noaa.gov]
• 16. Scientific Assessment of Ozone Depletion 2022: Downloads [csl.noaa.gov]
• 17. OECD Guidelines for the Testing of Chemicals - Wikipedia [en.wikipedia.org]
• 18. ecetoc.org [ecetoc.org]
• 19. oecd.org [oecd.org]
• 20. kreatis.eu [kreatis.eu]
• 21. opteon.com [opteon.com]

A Comparative Guide to the Cross-Validation of Analytical Methods for Trace Detection of Perfluoro(methylcyclohexane)

For Researchers, Scientists, and Drug Development Professionals

The accurate detection and quantification of Perfluoro(methylcyclohexane) (PFMCH), a chemically and biologically inert perfluorinated compound, is critical in various applications, from its use as a tracer gas to its potential presence as a trace impurity.[1] This guide provides an objective comparison of predominant analytical techniques for the trace analysis of PFMCH, supported by representative experimental data and detailed methodologies. The focus is on providing a framework for the cross-validation of these methods to ensure data integrity and reliability.

Overview of Predominant Analytical Techniques

The analysis of per- and polyfluoroalkyl substances (PFAS), including volatile compounds like PFMCH, is primarily achieved through chromatography coupled with mass spectrometry.[2] The selection of the optimal technique is contingent on the sample matrix, required sensitivity, and the physicochemical properties of the analyte.

• Gas Chromatography-Mass Spectrometry (GC-MS): Given that PFMCH is a volatile compound, GC-MS is a highly suitable technique for its analysis.[3] This method separates volatile compounds in the gas phase, which are then detected by a mass spectrometer. For trace analysis, techniques that pre-concentrate the analyte from the sample matrix are often employed.

• Headspace-Solid Phase Microextraction (HS-SPME) GC-MS: This is a powerful variation of GC-MS for the analysis of volatile and semi-volatile compounds in liquid and solid samples.[4][5][6][7] The analyte is first partitioned from the sample matrix into the headspace of the vial and then adsorbed onto a coated fiber. The fiber is subsequently introduced into the GC inlet for desorption and analysis. HS-SPME offers several advantages, including minimal sample preparation, reduced solvent usage, and the potential for automation, which minimizes contamination and analytical error.[4][6]

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): While considered the "gold standard" for the analysis of many non-volatile PFAS, LC-MS/MS is generally less suitable for highly volatile and non-ionizable compounds like PFMCH.[2][8] However, it is included here for a comprehensive comparison as it is a dominant technique in the broader field of PFAS analysis.

Quantitative Performance Comparison

The following table summarizes representative quantitative performance data for the analysis of volatile PFAS using different analytical methods. While specific data for Perfluoro(methylcyclohexane) is limited, these values provide a reliable estimate of the expected performance for a cross-validation study.

Parameter	HS-SPME-GC-MS	GC-MS (Direct Injection)	LC-MS/MS
Limit of Detection (LOD)	Low ng/L to pg/L	ng/L to µg/L	ng/L
Limit of Quantitation (LOQ)	ng/L	µg/L	ng/L
Accuracy (% Recovery)	80-120%	70-130%	84-113%[8]
Precision (%RSD)	< 15%	< 20%	< 20%[9]
Throughput	Medium	High	High
Matrix Effect	Low to Medium	High	High
Suitability for PFMCH	Excellent	Good	Poor

Detailed Experimental Protocols

Reproducible and validated methodologies are crucial for accurate analytical measurements. Below are detailed protocols for the key techniques discussed.

Protocol 1: HS-SPME-GC-MS for PFMCH in Water

This protocol is adapted from established methods for volatile PFAS analysis.[4][6]

• Sample Preparation:

  • Place a 10 mL water sample into a 20 mL headspace vial.

  • Add a magnetic stir bar and an appropriate amount of salting-out agent (e.g., NaCl) to enhance the partitioning of PFMCH into the headspace.

  • Spike the sample with an appropriate internal standard.

  • Seal the vial immediately with a PTFE-lined septum.

• HS-SPME Procedure:

  • Place the vial in an autosampler with an agitator and heater.

  • Equilibrate the sample at a defined temperature (e.g., 60°C) with agitation for a specific time (e.g., 15 minutes) to allow PFMCH to partition into the headspace.

  • Expose a SPME fiber (e.g., Polydimethylsiloxane/Divinylbenzene) to the headspace for a defined extraction time (e.g., 30 minutes) to adsorb the analyte.

• GC-MS Analysis:

  • Injector: Transfer the SPME fiber to the GC injector, which is held at a high temperature (e.g., 250°C) to desorb the PFMCH onto the analytical column.

  • GC Column: Use a suitable capillary column (e.g., DB-624).

  • Oven Program: Implement a temperature gradient to separate PFMCH from other volatile components.

  • Mass Spectrometer: Operate in electron ionization (EI) mode and acquire data in Selected Ion Monitoring (SIM) mode for enhanced sensitivity and selectivity. Monitor characteristic ions for PFMCH (e.g., m/z 69, 131, 181).[3]

Protocol 2: GC-MS with Direct Liquid Injection for PFMCH in a Solvent

This protocol is suitable for samples where PFMCH is dissolved in a volatile solvent.

• Sample Preparation:

  • Dilute the sample in a suitable solvent (e.g., methanol) to a concentration within the calibrated range of the instrument.

  • Add an internal standard.

• GC-MS Analysis:

  • Injector: Inject a small volume (e.g., 1 µL) of the sample into the GC injector in splitless mode to maximize sensitivity.

  • GC Column and Oven Program: Use the same column and a similar temperature program as described in Protocol 1.

  • Mass Spectrometer: Operate in EI mode and acquire data in full scan or SIM mode.

Visualizing the Workflow and Method Comparison

To better illustrate the experimental and logical relationships, the following diagrams are provided.

Caption: Experimental workflow for HS-SPME-GC-MS analysis of PFMCH.

References

• 1. Perfluoromethylcyclohexane - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. Perfluoro(methylcyclohexane) | C7F14 | CID 9637 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. ssi.shimadzu.com [ssi.shimadzu.com]
• 5. Detection of perfluorocarbons in blood by headspace solid-phase microextraction combined with gas chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ssi.shimadzu.com [ssi.shimadzu.com]
• 7. Headspace-based approaches for volatile analysis: A review -Analytical Science and Technology | Korea Science [koreascience.kr]
• 8. lcms.cz [lcms.cz]
• 9. A method for the analysis of perfluorinated compounds in environmental and drinking waters and the determination of their lowest concentration minimal reporting levels. | Sigma-Aldrich [merckmillipore.com]

Revolutionizing Catalysis: A Performance Benchmark of Perfluoro(methylcyclohexane) as a Reaction Medium

For researchers, scientists, and drug development professionals at the forefront of chemical synthesis, the choice of solvent is a critical parameter that can dictate the efficiency, selectivity, and sustainability of a catalytic process. In recent years, perfluorinated solvents, particularly perfluoro(methylcyclohexane) (PFMC), have emerged as a compelling alternative to conventional organic media, offering unique advantages in catalyst performance and product purification. This guide provides an objective comparison of catalyst performance in PFMC versus other common solvents, supported by experimental data from key catalytic reactions.

The use of perfluorinated solvents has given rise to the concept of fluorous biphasic catalysis (FBS). This technique leverages the distinct properties of fluorous solvents, such as PFMC, which are immiscible with many organic solvents at room temperature.[1] In a typical FBS setup, a catalyst is modified with a "fluorous tag" – a perfluoroalkyl chain – rendering it highly soluble in the fluorous phase.[1] The reactants, dissolved in a conventional organic solvent, are brought into contact with the catalyst-containing fluorous phase. Upon heating, the two phases can become miscible, allowing the reaction to proceed in a homogeneous environment.[1] After the reaction is complete, cooling the mixture causes the phases to separate, with the product remaining in the organic layer and the valuable catalyst retained in the fluorous phase for easy separation and recycling.[1]

This guide will delve into specific examples of catalytic reactions where PFMC has been benchmarked against traditional solvents, presenting quantitative data to illustrate its impact on catalyst performance.

Performance Benchmark: Key Catalytic Reactions

To provide a comprehensive overview, we will examine the performance of catalysts in PFMC across three important classes of organic reactions: hydroxylation, Friedel-Crafts acylation, and hydrogenation.

Alkane Hydroxylation

The selective hydroxylation of alkanes is a challenging yet highly desirable transformation in chemical synthesis. A significant hurdle is preventing the overoxidation of the initially formed alcohol to ketones or carboxylic acids. Fluorous solvents offer a unique solution to this problem.

A study on the hydroxylation of cyclohexane (B81311) catalyzed by a cobalt complex supported by a fluorinated ligand demonstrated a remarkable improvement in alcohol selectivity when using a fluorous biphasic system composed of perfluoro(methylcyclohexane) and α,α,α-trifluorotoluene compared to the conventional solvent acetonitrile.[2]

Reaction	Catalyst	Solvent System	Turnover Number (TON)	Alcohol Selectivity (%)
Cyclohexane Hydroxylation	Cobalt complex with Rf-deta ligand	Perfluoro(methylcyclohexane)/α,α,α-trifluorotoluene	1203	96
Cyclohexane Hydroxylation	Cobalt complex with Rf-deta ligand	Acetonitrile	143	Product was solely the ketone

Key Observation: The use of the perfluoro(methylcyclohexane)-based fluorous biphasic system dramatically increased the selectivity for the desired alcohol product, minimizing overoxidation.[2] This is attributed to the low miscibility of the alcohol product in the fluorous phase, which effectively removes it from the reaction environment and prevents further oxidation.[2]

Friedel-Crafts Acylation

Friedel-Crafts acylation is a fundamental C-C bond-forming reaction. The use of a fluorous biphasic system has been shown to be highly effective for this transformation, enabling high yields and straightforward catalyst recycling. Research has shown that a hafnium-based fluorous Lewis acid catalyst efficiently catalyzes the acylation of anisole (B1667542) with acetic anhydride (B1165640) in a fluorous biphasic system.[3] While a direct comparison with a conventional solvent under identical conditions is not provided in the reference, the high yield and reusability in the fluorous system highlight its potential advantages.

Reaction	Catalyst	Solvent System	Yield (%)	Catalyst Recycling
Friedel-Crafts Acylation	Hf[N(SO₂C₈F₁₇)₂]₄	Fluorous Biphasic	95	Reused multiple times without loss of activity

Hydrogenation

Hydrogenation is a widely used reaction in both laboratory and industrial settings. A study on the hydrogenation of 2-cyclohexen-1-one (B156087) using a rhodium catalyst demonstrated comparable, and in some cases superior, performance in a biphasic perfluoromethylcyclohexane:toluene system compared to a monophasic organic system.

Reaction	Catalyst	Solvent System	Average Turnover Frequency (h⁻¹)
Hydrogenation of 2-cyclohexen-1-one	[RhCl(PPh₂(C₆H₄C(O)OCH₂CF(CF₃)(OCF₂CF(CF₃))nF))₃]	1:1 Toluene:Perfluoromethylcyclohexane (biphasic)	30.7
Hydrogenation of 2-cyclohexen-1-one	[RhCl(PPh₂(C₆H₄C(O)OCH₂CF(CF₃)(OCF₂CF(CF₃))nF))₃]	1:3:3 Toluene:Hexanes:Perfluoromethylcyclohexane (monophasic)	20.6

Key Observation: The biphasic system utilizing perfluoromethylcyclohexane exhibited a higher turnover frequency, indicating a faster reaction rate compared to the monophasic system under the tested conditions.

Experimental Protocols

Detailed experimental protocols are crucial for the reproducibility and validation of research findings. Below are the methodologies for the key experiments cited in this guide.

General Protocol for Fluorous Biphasic Catalysis

A typical experimental setup for fluorous biphasic catalysis involves the following steps:

• Catalyst and Solvent Addition: The fluorous-tagged catalyst is dissolved in the fluorous solvent (e.g., perfluoro(methylcyclohexane)) in a reaction vessel.

• Reagent Addition: The organic solvent (e.g., toluene), along with the substrates, are added to the vessel. At room temperature, two distinct liquid phases are observed.[3]

• Reaction: The mixture is heated and stirred vigorously to create a homogeneous solution or a fine emulsion, facilitating contact between the reactants and the catalyst. The reaction is monitored for completion.

• Phase Separation and Product Isolation: Upon completion, the reaction mixture is cooled to room temperature, leading to the separation of the fluorous and organic phases. The upper organic layer containing the product is separated.

• Catalyst Recycling: The lower fluorous phase containing the catalyst can be reused for subsequent reactions.[3]

Visualizing the Workflow

To better illustrate the experimental and logical flow, the following diagrams are provided.

Caption: Experimental workflow for fluorous biphasic catalysis.

Caption: Logical relationship of solvent choice to performance.

Conclusion

The use of perfluoro(methylcyclohexane) as a reaction medium in fluorous biphasic catalysis presents a powerful strategy for enhancing catalyst performance and simplifying product purification. The experimental data clearly indicates that for specific reactions, such as alkane hydroxylation, the use of a fluorous system can lead to significant improvements in selectivity. While the initial investment in fluorous solvents and tagged catalysts may be higher, the potential for high catalyst recyclability and improved product purity offers a compelling case for their adoption in sustainable chemical synthesis. This guide serves as a starting point for researchers considering the integration of fluorous chemistry into their workflows, providing a foundation of comparative data to inform their decisions.

References

• 1. Selective Alkane Hydroxylation in a Fluorous Solvent System Catalyzed by a Fluorocarbon-Soluble Transition-Metal Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Navigating the Disposal of Perfluoro(methylcyclohexane): A Guide for Laboratory Professionals

Providing essential safety and logistical information for the proper disposal of perfluoro(methylcyclohexane), this guide offers step-by-step procedures for researchers, scientists, and drug development professionals. As your trusted partner in laboratory safety, we aim to deliver value beyond the product by ensuring you have the critical information for safe and compliant chemical handling.

Perfluoro(methylcyclohexane) is a fluorinated organic compound used in various laboratory applications. While current Safety Data Sheets (SDSs) do not classify it as a hazardous substance under OSHA's Hazard Communication Standard, its nature as a perfluorinated compound warrants careful consideration for its disposal, in light of evolving regulations surrounding per- and polyfluoroalkyl substances (PFAS).

Immediate Safety and Handling

Before initiating any disposal procedures, ensure that appropriate personal protective equipment (PPE) is used, as outlined in the substance's SDS. This includes, but is not limited to, safety goggles, chemical-resistant gloves, and a lab coat.[1] Work should be conducted in a well-ventilated area or under a chemical fume hood.

In the event of a spill, absorb the liquid with an inert material such as vermiculite, sand, or earth.[1][2] The absorbed material should then be placed in a suitable, sealed container for disposal.[1][2][3]

Step-by-Step Disposal Protocol

Given the current regulatory landscape, a conservative approach to the disposal of perfluoro(methylcyclohexane) is recommended. The following steps provide a general guideline; however, it is crucial to consult with your institution's Environmental Health and Safety (EHS) department and adhere to all local, state, and federal regulations.

• Containerization and Labeling:

  • Collect waste perfluoro(methylcyclohexane) in a dedicated, properly sealed, and clearly labeled container.

  • The label should include the full chemical name, "Perfluoro(methylcyclohexane)," and any other identifiers required by your institution. Do not mix with other waste streams unless explicitly permitted by your EHS department.[4]

• Consult Institutional and Local Regulations:

  • Contact your institution's EHS office to determine the specific disposal procedures for non-hazardous chemical waste.

  • Inquire about any specific guidelines for fluorinated compounds, as some jurisdictions may have more stringent requirements.

• Waste Collection:

  • Arrange for the collection of the waste container by your institution's hazardous waste management provider.

  • Even though it is not currently classified as hazardous for transport, it should be handled by a professional waste disposal service.[4][5]

• Recommended Disposal Methods:

  • While not mandated for perfluoro(methylcyclohexane) specifically, the EPA's interim guidance on PFAS disposal suggests methods that are considered best practice for fluorinated compounds.[6] These include:

    • Incineration: High-temperature incineration by a licensed hazardous waste facility is a preferred method for the complete destruction of fluorinated compounds.[7]

    • Hazardous Waste Landfill: If incineration is not available, disposal in a permitted hazardous waste landfill is an option.[7] These facilities are designed with environmental controls to prevent leaching.[7]

    • Deep Well Injection: This method involves injecting the waste deep underground into geologically stable formations.[7]

Quantitative Data and Physical Properties

Understanding the physical and chemical properties of perfluoro(methylcyclohexane) is essential for safe handling and disposal.

Property	Value	Reference
Molecular Formula	C7F14	[2]
Appearance	Clear, colorless liquid	[1][8]
Boiling Point	76 °C / 168.8 °F @ 760 mmHg	[8]
Melting Point	-37 °C / -34.6 °F	[8]
Solubility	Insoluble in water	[8]
Flammability	Non-combustible	[3]

Disposal Decision Pathway

The following diagram illustrates the decision-making process for the proper disposal of perfluoro(methylcyclohexane).

Caption: Decision workflow for perfluoro(methylcyclohexane) disposal.

It is imperative to stay informed about the evolving regulatory landscape for fluorinated compounds. The U.S. Environmental Protection Agency (EPA) is actively researching and proposing new regulations for PFAS, which could impact the disposal requirements for substances like perfluoro(methylcyclohexane) in the future.[9] Proactively adopting best practices for the disposal of all fluorinated compounds is a responsible approach to laboratory safety and environmental stewardship.

References

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. f2chemicals.com [f2chemicals.com]
• 3. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. beantown.s3.amazonaws.com [beantown.s3.amazonaws.com]
• 6. epa.gov [epa.gov]
• 7. mcfenvironmental.com [mcfenvironmental.com]
• 8. fishersci.com [fishersci.com]
• 9. actagroup.com [actagroup.com]

Personal protective equipment for handling Perfluoro(methylcyclohexane)

This guide provides immediate and essential safety protocols, personal protective equipment (PPE) recommendations, and disposal plans for handling Perfluoro(methylcyclohexane) in a laboratory setting. It is designed to supplement, not replace, your institution's specific safety protocols and the chemical's Safety Data Sheet (SDS).

Personal Protective Equipment (PPE)

While Perfluoro(methylcyclohexane) is not classified as a hazardous substance under OSHA's Hazard Communication Standard (29 CFR 1910.1200), adherence to good industrial hygiene and safety practices is crucial.[1][2] The following table summarizes the recommended PPE for handling this chemical.

PPE Category	Recommendation	Rationale
Eye and Face Protection	Wear appropriate protective eyeglasses or chemical safety goggles conforming to OSHA's 29 CFR 1910.133 or European Standard EN166.[2][3]	Protects against potential splashes that could cause eye contact.
Skin Protection	Wear appropriate protective gloves and a lab coat or other protective clothing to prevent skin exposure.[2][3][4]	Prevents direct contact with the skin.[3]
Respiratory Protection	Generally not required under normal use conditions with adequate ventilation.[2] If ventilation is inadequate or aerosols may be generated, use a NIOSH-approved respirator.[3][5]	Minimizes the inhalation of vapors or mists.[6]
Foot Protection	Wear closed-toe shoes.[4]	Protects feet from potential spills.

Safe Handling and Storage Procedures

Proper handling and storage are essential to maintain a safe laboratory environment. Always work in a well-ventilated area and be familiar with the location and operation of safety showers and eyewash stations.[3]

Handling:

• Use with adequate ventilation to keep airborne concentrations low.[3]

• Avoid contact with eyes, skin, and clothing.[3][6]

• Wash hands thoroughly with soap and water after handling.[1][6]

• Do not eat, drink, or smoke in areas where the chemical is handled.[1][6]

• Keep containers securely sealed when not in use.[6]

Storage:

• Store in a tightly closed container.[1][3]

• Store in a cool, dry, well-ventilated area away from incompatible substances.[3]

Spill and Disposal Plans

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and environmental contamination.

Spill Response:

• Evacuate: Clear the area of all personnel.[6]

• Ventilate: Ensure the spillage area is well-ventilated.[1]

• Contain: Absorb the spill with an inert material such as sand, earth, or vermiculite.[3][6]

• Collect: Place the absorbed material into a suitable, labeled container for waste disposal.[6]

• Decontaminate: Clean the spill area and decontaminate all protective equipment before reuse.[6]

Waste Disposal:

• Chemical waste generators must determine if a discarded chemical is classified as a hazardous waste according to US EPA guidelines in 40 CFR Parts 261.3.[3]

• Dispose of contents and container in accordance with all local, state, and federal regulations.

• Do not dispose of down the drain.[5]

Experimental Workflow for Safe Handling

The following diagram illustrates a standard workflow for safely handling Perfluoro(methylcyclohexane) in a laboratory setting.

Safe Handling Workflow

PPE Selection Decision Process

This diagram outlines the decision-making process for selecting the appropriate personal protective equipment when working with Perfluoro(methylcyclohexane).

References

• 1. f2chemicals.com [f2chemicals.com]
• 2. fishersci.com [fishersci.com]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. benchchem.com [benchchem.com]
• 5. capotchem.com [capotchem.com]
• 6. store.apolloscientific.co.uk [store.apolloscientific.co.uk]